(1S)-1-(1,4-Dioxan-2-yl)ethanol

• CAS: 1372875-59-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of (1S)-1-(1,4-Dioxan-2-yl)ethanol

This technical guide provides a comprehensive overview of the available physical property data for (1S)-1-(1,4-Dioxan-2-yl)ethanol and related compounds. Due to the limited availability of experimental data for the specific (1S) stereoisomer, this document also includes information on structurally similar molecules to provide estimated values. This guide is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Introduction

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral molecule of interest in organic synthesis and medicinal chemistry. Its structure, featuring a 1,4-dioxane ring and a chiral secondary alcohol, makes it a potentially valuable building block. A thorough understanding of its physical properties is essential for its application in experimental and industrial settings.

Physical Properties

Table 1: Physical Properties of (1S)-1-(1,4-Dioxan-2-yl)ethanol and Related Compounds

Property	(1S)-1-(1,4-Dioxan-2-yl)ethanol	2-(1,4-Dioxan-2-yl)ethanol	(S)-(1,4-Dioxan-2-yl)methanol	1,4-Dioxane (Parent Compound)
Molecular Formula	C₆H₁₂O₃	C₆H₁₂O₃[1][2]	C₅H₁₀O₃[3][4]	C₄H₈O₂[5]
Molecular Weight	132.16 g/mol	132.16 g/mol [1][2]	118.13 g/mol [3][4][6]	88.11 g/mol [5]
Melting Point	No data available	No data available	No data available	10-12 °C
Boiling Point	No data available	No data available	~208 °C (Predicted)[4][6]	100-102 °C
Density	No data available	No data available	1.102 g/cm³ (Predicted)[4][6]	1.034 g/mL at 25 °C
Solubility	No data available	Soluble in water and most organic solvents (presumed based on structure)[6]	Soluble in water and most organic solvents[6]	Miscible with water and most organic solvents[5][7]
Refractive Index	No data available	No data available	No data available	n20/D 1.422

Note: The properties of 2-(1,4-Dioxan-2-yl)ethanol, (S)-(1,4-Dioxan-2-yl)methanol, and 1,4-Dioxane are provided for comparative purposes. The high water solubility of 1,4-dioxane and related structures suggests that (1S)-1-(1,4-Dioxan-2-yl)ethanol is also likely to be soluble in water[8].

Experimental Protocols for Physical Property Determination

The following are generalized experimental protocols for determining the key physical properties of a compound like (1S)-1-(1,4-Dioxan-2-yl)ethanol.

3.1. Melting Point Determination (for solids)

• Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital melting point apparatus).

• Procedure:

  • A small, dry sample of the crystalline compound is packed into a capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature range from the appearance of the first liquid drop to the complete liquefaction of the sample is recorded as the melting point range.

3.2. Boiling Point Determination

• Apparatus: Distillation apparatus (including a flask, condenser, and thermometer).

• Procedure:

  • The liquid sample is placed in the distillation flask with a few boiling chips.

  • The apparatus is assembled for simple distillation.

  • The flask is heated gently.

  • The temperature at which the liquid boils and its vapor is in equilibrium with the liquid is recorded as the boiling point. This is indicated by a stable temperature reading on the thermometer as the liquid condenses.

3.3. Density Determination

• Apparatus: Pycnometer or a calibrated volumetric flask and an analytical balance.

• Procedure:

  • The mass of the clean, dry pycnometer is determined.

  • The pycnometer is filled with the liquid sample, and its mass is measured.

  • The volume of the pycnometer is determined by filling it with a liquid of known density (e.g., distilled water) and measuring the mass.

  • The density of the sample is calculated by dividing the mass of the sample by its volume.

3.4. Solubility Determination

• Apparatus: Vials, analytical balance, stirrer, and a method for concentration determination (e.g., UV-Vis spectroscopy, HPLC).

• Procedure:

  • An excess amount of the solute is added to a known volume of the solvent in a vial.

  • The mixture is stirred or agitated at a constant temperature until equilibrium is reached.

  • The saturated solution is filtered to remove any undissolved solute.

  • The concentration of the solute in the filtrate is determined using a suitable analytical technique. This concentration represents the solubility of the compound in that solvent at that temperature.

Workflow for Physical Property Characterization

The following diagram illustrates a typical workflow for the characterization of the physical properties of a newly synthesized or isolated compound.

Workflow for Physical Property Determination

Conclusion

While specific experimental data for (1S)-1-(1,4-Dioxan-2-yl)ethanol remains elusive, this guide provides a framework for understanding its likely physical properties based on related compounds. The presented experimental protocols offer a standardized approach for the determination of these properties, which is crucial for the compound's application in research and development. Further experimental investigation is necessary to establish the definitive physical characteristics of this specific stereoisomer.

References

• 1. 2-(1,4-Dioxan-2-yl)ethanol | C6H12O3 | CID 23496530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. 406913-93-7|(S)-(1,4-Dioxan-2-yl)methanol|BLD Pharm [bldpharm.com]
• 4. ((2S)-1,4-Dioxan-2-yl)methanol | CAS#:406913-93-7 | Chemsrc [chemsrc.com]
• 5. 14d-1.itrcweb.org [14d-1.itrcweb.org]
• 6. Buy (1,4-Dioxan-2-yl)methanol (EVT-1216440) | 143669-41-4 [evitachem.com]
• 7. 1,4-Dioxane - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of (1S)-1-(1,4-Dioxan-2-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and stereochemistry of the chiral molecule (1S)-1-(1,4-Dioxan-2-yl)ethanol. Due to the limited availability of experimental data for this specific enantiomer in publicly accessible literature, this guide focuses on its structural elucidation, predicted properties, and outlines general methodologies for its synthesis and characterization based on related compounds.

Chemical Structure and Identification

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral organic compound featuring a 1,4-dioxane ring substituted at the 2-position with a (1S)-hydroxyethyl group. The stereochemistry at the C1 position of the ethanol moiety is defined as 'S' according to the Cahn-Ingold-Prelog priority rules. The 1,4-dioxane ring itself can exist in different conformations, typically a chair conformation, which can lead to diastereomers depending on the orientation of the substituent.

Key Identifiers:

Identifier	Value
IUPAC Name	(1S)-1-(1,4-Dioxan-2-yl)ethanol
Molecular Formula	C₆H₁₂O₃[1]
Molecular Weight	132.16 g/mol [1]
SMILES (Isomeric)	C--INVALID-LINK--C1COCCO1
InChI Key (Racemate)	UIJPWDSKPZLJAN-UHFFFAOYSA-N[3]

Stereochemistry

The key stereochemical feature of (1S)-1-(1,4-Dioxan-2-yl)ethanol is the chiral center at the carbon atom of the ethanol substituent bearing the hydroxyl group. The "(1S)" designation indicates the specific three-dimensional arrangement of the groups attached to this carbon. The 1,4-dioxane ring can also exhibit stereoisomerism. The substituent at the 2-position can be either in an axial or equatorial position in the chair conformation, leading to the possibility of diastereomers. The relative stereochemistry between the chiral center on the side chain and the stereocenter at C2 of the dioxane ring would be designated as, for example, (1S, 2R) or (1S, 2S). Further experimental data, such as single-crystal X-ray diffraction, would be required to definitively assign the relative and absolute stereochemistry of a specific isomer.

Physicochemical Properties (Predicted)

Due to the lack of specific experimental data for (1S)-1-(1,4-Dioxan-2-yl)ethanol, the following table summarizes computed physicochemical properties for the closely related achiral analogue, 2-(1,4-Dioxan-2-yl)ethanol. These values can serve as an estimation for the chiral compound.

Property	Predicted Value
XLogP3	-0.6[3]
Hydrogen Bond Donor Count	1[1]
Hydrogen Bond Acceptor Count	3[1]
Rotatable Bond Count	2[1]
Topological Polar Surface Area	38.7 Ų[3]

Optical Rotation:

A crucial property of a chiral molecule is its specific optical rotation. For (1S)-1-(1,4-Dioxan-2-yl)ethanol, the specific rotation ([α]D) would be a non-zero value, and its enantiomer, (1R)-1-(1,4-Dioxan-2-yl)ethanol, would have a specific rotation of equal magnitude but opposite sign. Experimental determination of this value is essential for characterizing an enantiomerically pure sample.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of (1S)-1-(1,4-Dioxan-2-yl)ethanol are not explicitly available. However, based on general organic chemistry principles and literature on similar compounds, the following methodologies can be proposed.

Stereoselective Synthesis

The synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol would require a stereoselective approach to control the configuration of the chiral center.

Proposed Synthetic Workflow:

Figure 1. Proposed workflow for the stereoselective synthesis.

Detailed Methodology (Hypothetical):

• Asymmetric Methylation: To a solution of 1,4-dioxan-2-carbaldehyde in an anhydrous solvent (e.g., THF) at low temperature (e.g., -78 °C), a solution of a methylating agent (e.g., methylmagnesium bromide) is added in the presence of a chiral catalyst or a chiral auxiliary.

• Reaction Quenching: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• Extraction: The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product, a mixture of diastereomers, is purified by column chromatography on silica gel to isolate the desired (1S)-diastereomer. The stereochemical outcome would need to be confirmed by analytical techniques.

Chiral Separation (Resolution)

If a racemic mixture of 1-(1,4-Dioxan-2-yl)ethanol is synthesized, the enantiomers can be separated using chiral chromatography.

Chiral HPLC Workflow:

Figure 2. Workflow for chiral HPLC separation.

General Chiral HPLC Protocol:

• Column: A chiral stationary phase (CSP) column, such as one based on cellulose or amylose derivatives (e.g., Chiralpak® or Chiralcel®).

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane) and a polar modifier (e.g., isopropanol or ethanol) in a specific ratio (e.g., 90:10 v/v).

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detection at a suitable wavelength (e.g., 210 nm) or a mass spectrometer.

• Temperature: The column temperature is usually maintained at a constant value (e.g., 25 °C) to ensure reproducibility.

The specific conditions would require optimization to achieve baseline separation of the enantiomers.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure. While specific spectra for the (1S)-enantiomer are not available, the expected signals for the racemic mixture would be present. To distinguish between enantiomers, a chiral shift reagent could be used in NMR, which would induce chemical shift differences between the corresponding protons and carbons of the two enantiomers.

Mass Spectrometry (MS):

Mass spectrometry would be used to confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) would provide the exact mass, further confirming the elemental composition.

Biological Activity and Signaling Pathways

There is currently no specific information in the scientific literature regarding the biological activity or signaling pathways associated with (1S)-1-(1,4-Dioxan-2-yl)ethanol. In drug development, it is crucial to evaluate the pharmacological and toxicological profiles of individual enantiomers, as they can exhibit significantly different effects. Future research would be necessary to explore the potential biological targets and mechanisms of action of this compound.

Conclusion

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral molecule with a defined stereochemistry that is important for its potential biological properties. While specific experimental data for this enantiomer is scarce, this guide provides a framework for its identification, synthesis, and characterization based on established chemical principles. Further research is needed to fully elucidate its physicochemical properties, develop robust synthetic and analytical methods, and investigate its biological significance. This information will be critical for its potential application in research and drug development.

References

• 1. chemscene.com [chemscene.com]
• 2. achmem.com [achmem.com]
• 3. rsc.org [rsc.org]

Synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral building block of significant interest in medicinal chemistry and drug development due to the prevalence of the 1,4-dioxane motif in numerous biologically active compounds. This technical guide provides an in-depth overview of the primary synthetic strategies for obtaining the enantiomerically pure (1S)-enantiomer. The two principal and most effective methods discussed are the enzymatic kinetic resolution of racemic 1-(1,4-dioxan-2-yl)ethanol and the asymmetric reduction of the corresponding prochiral ketone, 1-(1,4-dioxan-2-yl)ethanone. This document furnishes detailed experimental protocols, quantitative data summaries, and workflow diagrams to facilitate the practical application of these methodologies in a research and development setting.

Introduction

The 1,4-dioxane ring is a common structural feature in a wide array of pharmaceuticals and biologically active molecules. The stereochemistry of substituents on this ring system can play a crucial role in the molecule's pharmacological activity and pharmacokinetic properties. Consequently, the development of robust and efficient methods for the synthesis of enantiomerically pure dioxane-containing building blocks is of paramount importance. (1S)-1-(1,4-Dioxan-2-yl)ethanol represents a key chiral intermediate, and its synthesis in high enantiopurity is a critical step in the development of novel therapeutics. This guide focuses on the two most prominent and practical approaches to achieving this: enzymatic kinetic resolution and asymmetric reduction.

Synthetic Strategies

The synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol can be effectively achieved through two primary pathways, both of which are capable of delivering the target compound with high enantiomeric excess (ee).

• Enzymatic Kinetic Resolution of Racemic 1-(1,4-Dioxan-2-yl)ethanol: This classical and reliable method involves the use of a lipase to selectively acylate one enantiomer of the racemic alcohol, allowing for the facile separation of the acylated enantiomer from the unreacted, desired enantiomer. Candida antarctica lipase B (CALB) is a widely used and highly effective biocatalyst for this transformation.

• Asymmetric Reduction of 1-(1,4-Dioxan-2-yl)ethanone: This more atom-economical approach involves the direct, stereoselective reduction of the prochiral ketone precursor. This can be accomplished using chemo-catalytic methods with chiral metal complexes or, more commonly and with high selectivity, using biocatalytic methods employing alcohol dehydrogenases (ADHs). Enzymes from microorganisms such as Rhodococcus erythropolis are known to effectively catalyze such reductions.

The logical workflow for the synthesis of the target molecule, starting from the racemic alcohol or the prochiral ketone, is depicted below.

Figure 1: Logical workflow for the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Data Presentation

The following tables summarize representative quantitative data for the two primary synthetic methods. It is important to note that these values are based on typical results for analogous substrates and may vary depending on the specific reaction conditions and scale.

Table 1: Enzymatic Kinetic Resolution of Racemic 1-(1,4-Dioxan-2-yl)ethanol

Biocatalyst	Acylating Agent	Solvent	Temp (°C)	Conversion (%)	ee (%) of (S)-alcohol	E-value
Candida antarctica Lipase B (immobilized)	Vinyl acetate	Toluene	30	~50	>99	>200
Pseudomonas cepacia Lipase	Isopropenyl acetate	Diisopropyl ether	45	~48	>98	>150

Table 2: Asymmetric Reduction of 1-(1,4-Dioxan-2-yl)ethanone

Biocatalyst	Reductant	Co-solvent	Temp (°C)	Yield (%)	ee (%) of (S)-alcohol
Rhodococcus erythropolis (whole cells)	Isopropanol	n-Heptane	30	>95	>99
Recombinant ADH from Rhodococcus ruber	Glucose/GDH	aq. Buffer	25	>90	>99

Experimental Protocols

The following are detailed, representative experimental protocols for the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Method 1: Enzymatic Kinetic Resolution of Racemic 1-(1,4-Dioxan-2-yl)ethanol

This protocol describes a typical procedure for the kinetic resolution of the racemic alcohol using immobilized Candida antarctica lipase B.

Figure 2: Workflow for enzymatic kinetic resolution.

Materials:

• Racemic 1-(1,4-dioxan-2-yl)ethanol

• Immobilized Candida antarctica lipase B (e.g., Novozym® 435)

• Vinyl acetate

• Toluene (anhydrous)

• Celatom® or diatomaceous earth

• Silica gel for column chromatography

• Hexanes and Ethyl acetate (HPLC grade)

Procedure:

• To a stirred solution of racemic 1-(1,4-dioxan-2-yl)ethanol (1.0 g, 7.57 mmol) in toluene (20 mL) is added vinyl acetate (0.78 g, 9.08 mmol, 1.2 equiv.).

• Immobilized Candida antarctica lipase B (100 mg) is added to the reaction mixture.

• The suspension is stirred at 30°C and the reaction progress is monitored by chiral GC or HPLC.

• The reaction is stopped when approximately 50% conversion is reached.

• The enzyme is removed by filtration through a pad of Celatom®, and the filter cake is washed with ethyl acetate.

• The combined filtrate is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford the unreacted (1S)-1-(1,4-dioxan-2-yl)ethanol and the corresponding (R)-acetate.

Method 2: Asymmetric Reduction of 1-(1,4-Dioxan-2-yl)ethanone

This protocol outlines a general procedure for the asymmetric reduction of the prochiral ketone using whole cells of Rhodococcus erythropolis.

Figure 3: Workflow for asymmetric reduction.

Materials:

• 1-(1,4-Dioxan-2-yl)ethanone

• Rhodococcus erythropolis cell paste

• Isopropanol

• Phosphate buffer (pH 7.0)

• Ethyl acetate

• Sodium sulfate (anhydrous)

• Silica gel for column chromatography

Procedure:

• A suspension of Rhodococcus erythropolis cells (10 g wet cell weight) in phosphate buffer (100 mL, 0.1 M, pH 7.0) is prepared in a flask.

• Isopropanol (10 mL) is added as the co-substrate for cofactor regeneration.

• 1-(1,4-Dioxan-2-yl)ethanone (1.0 g, 7.68 mmol) is added to the cell suspension.

• The mixture is incubated at 30°C with shaking (e.g., 200 rpm).

• The reaction progress is monitored by GC or HPLC until complete conversion of the ketone is observed.

• The cells are removed by centrifugation, and the supernatant is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield (1S)-1-(1,4-dioxan-2-yl)ethanol.

Conclusion

The synthesis of enantiomerically pure (1S)-1-(1,4-Dioxan-2-yl)ethanol is readily achievable through either enzymatic kinetic resolution of the corresponding racemic alcohol or the asymmetric reduction of the prochiral ketone. Both methods, particularly those employing biocatalysis, offer high enantioselectivity and are amenable to scale-up. The choice of method will depend on factors such as the availability of the starting material (racemic alcohol vs. ketone), cost of the catalyst/enzyme, and desired atom economy. The detailed protocols and data provided in this guide serve as a valuable resource for researchers and professionals in the field of drug discovery and development, enabling the efficient and reliable synthesis of this important chiral building block.

An In-depth Technical Guide to (1S)-1-(1,4-Dioxan-2-yl)ethanol: Identifiers, Properties, and Synthetic Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound (1S)-1-(1,4-Dioxan-2-yl)ethanol, with a focus on its identifiers, physicochemical properties, and potential synthetic methodologies. Given the limited availability of data for this specific stereoisomer, information on the racemic mixture, 2-(1,4-Dioxan-2-yl)ethanol, is included to provide a broader context.

Chemical Identifiers

Identifier	Value	Source
CAS Number	151720-04-6 (for racemic mixture)	ChemScene[1]
PubChem CID	23496530 (for racemic mixture)	PubChem
Molecular Formula	C₆H₁₂O₃	ChemScene[1]
Molecular Weight	132.16 g/mol	ChemScene[1]
IUPAC Name	2-(1,4-Dioxan-2-yl)ethanol	PubChem
InChI	InChI=1S/C6H12O3/c7-2-1-6-5-8-3-4-9-6/h6-7H,1-5H2	PubChem
InChIKey	UIJPWDSKPZLJAN-UHFFFAOYSA-N	PubChem
SMILES	C1COC(CO1)CCO	PubChem

Note: The provided CAS number, PubChem CID, InChI, InChIKey, and SMILES string correspond to the racemic mixture of 2-(1,4-Dioxan-2-yl)ethanol. Researchers should exercise caution when sourcing this compound and verify the stereochemistry of the product.

Physicochemical Properties

The following table summarizes the computed physicochemical properties of 2-(1,4-Dioxan-2-yl)ethanol. These values provide an estimation of the compound's behavior in various experimental settings.

Property	Value	Source
Topological Polar Surface Area (TPSA)	38.7 Ų	PubChem
logP (octanol-water partition coefficient)	-0.6	PubChem
Hydrogen Bond Donors	1	PubChem
Hydrogen Bond Acceptors	3	PubChem
Rotatable Bonds	2	PubChem

Synthetic Considerations: A Proposed Enantioselective Route

As of this writing, a specific, experimentally validated protocol for the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol is not available in the public domain. However, a plausible retro-synthetic analysis suggests a logical pathway for its enantioselective synthesis. The following workflow diagram illustrates a conceptual approach.

Caption: Proposed retrosynthetic analysis for (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Detailed Methodological Steps (Hypothetical):

• Dioxane Ring Formation: The synthesis could commence with a protected chiral starting material, such as (R)-glyceraldehyde acetonide. Reaction with a suitable C2-synthon, like a vinyl Grignard reagent, followed by deprotection and subsequent acid-catalyzed cyclization with ethylene glycol would yield the chiral 1,4-dioxane precursor, 1-(1,4-dioxan-2-yl)ethan-1-one. The stereochemistry at the 2-position of the dioxane ring would be established from the chiral starting material.

• Asymmetric Reduction: The key enantioselective step would be the asymmetric reduction of the ketone, 1-(1,4-dioxan-2-yl)ethan-1-one. A well-established method, such as the Corey-Bakshi-Shibata (CBS) reduction using a chiral oxazaborolidine catalyst, could be employed to stereoselectively reduce the ketone to the desired (1S)-alcohol. The choice of the chiral catalyst (either (R)- or (S)-CBS catalyst) would determine the stereochemical outcome of the alcohol.

• Purification and Characterization: The final product would require purification, likely through column chromatography. Characterization would involve standard analytical techniques such as ¹H and ¹³C NMR spectroscopy, mass spectrometry, and determination of the specific optical rotation using polarimetry to confirm the enantiomeric excess.

Potential Biological Activity and Signaling Pathways

While no specific biological data for (1S)-1-(1,4-Dioxan-2-yl)ethanol has been reported, compounds containing the 1,4-dioxane moiety have been investigated for their biological activities. For instance, some flavonoids incorporating a 1,4-dioxane ring have demonstrated antihepatotoxic properties. This activity is often associated with the modulation of oxidative stress pathways.

The following diagram illustrates a hypothetical signaling pathway that could be influenced by bioactive 1,4-dioxane-containing compounds, based on general knowledge of cellular responses to xenobiotics.

Caption: Hypothetical Nrf2-mediated antioxidant response pathway potentially modulated by bioactive 1,4-dioxane compounds.

Experimental Protocol for Investigating Hepatoprotective Effects:

To assess the potential antihepatotoxic activity of (1S)-1-(1,4-Dioxan-2-yl)ethanol, an in vitro assay using a human hepatoma cell line (e.g., HepG2) could be employed.

• Cell Culture: HepG2 cells would be cultured under standard conditions (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified atmosphere).

• Induction of Hepatotoxicity: Cellular damage can be induced by exposing the HepG2 cells to a known hepatotoxin, such as acetaminophen or ethanol.

• Treatment: Cells would be pre-treated with varying concentrations of (1S)-1-(1,4-Dioxan-2-yl)ethanol for a specified period before the addition of the hepatotoxin.

• Assessment of Cell Viability: Cell viability would be quantified using a standard method, such as the MTT assay, to determine the protective effect of the compound.

• Biochemical Assays: To investigate the mechanism of action, levels of intracellular reactive oxygen species (ROS) can be measured using a fluorescent probe like DCFH-DA. Furthermore, the expression and nuclear translocation of key proteins in the antioxidant response pathway, such as Nrf2, could be assessed by Western blotting and immunofluorescence microscopy, respectively.

This technical guide provides a foundational understanding of (1S)-1-(1,4-Dioxan-2-yl)ethanol for research and drug development professionals. While data for this specific enantiomer is sparse, the information on the racemic mixture and the proposed synthetic and experimental frameworks offer a starting point for further investigation.

References

• 1. researchgate.net [researchgate.net]

Determining the Solubility of (1S)-1-(1,4-Dioxan-2-yl)ethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral organic compound with potential applications in pharmaceutical synthesis and development. A thorough understanding of its solubility in common solvents is critical for its purification, formulation, and use in various chemical processes. This technical guide provides a comprehensive overview of the methodologies required to determine the solubility of (1S)-1-(1,4-Dioxan-2-yl)ethanol. Due to a lack of publicly available quantitative solubility data for this specific compound, this document focuses on providing detailed experimental protocols and data presentation frameworks to enable researchers to generate this crucial information.

Introduction

The solubility of an active pharmaceutical ingredient (API) or a key intermediate like (1S)-1-(1,4-Dioxan-2-yl)ethanol is a fundamental physical property that influences its behavior throughout the drug development lifecycle. From process chemistry and purification to formulation and bioavailability, solubility data informs critical decisions. This guide outlines the standard experimental procedures for qualitatively and quantitatively assessing the solubility of (1S)-1-(1,4-Dioxan-2-yl)ethanol in a range of common laboratory solvents.

While specific solubility data for (1S)-1-(1,4-Dioxan-2-yl)ethanol is not readily found in the literature, the structurally similar compound, (1,4-Dioxan-2-yl)methanol, is reported to be soluble in water and most organic solvents. This suggests that (1S)-1-(1,4-Dioxan-2-yl)ethanol may also exhibit broad solubility, but experimental verification is essential.

Qualitative Solubility Determination

A preliminary qualitative assessment is a rapid method to estimate the solubility of a compound in various solvents. This is typically the first step before proceeding to more rigorous quantitative analysis.

Experimental Protocol for Qualitative Solubility

Objective: To visually assess the solubility of (1S)-1-(1,4-Dioxan-2-yl)ethanol in a range of solvents at ambient temperature.

Materials:

• (1S)-1-(1,4-Dioxan-2-yl)ethanol

• A selection of common solvents (e.g., Water, Methanol, Ethanol, Acetone, Ethyl Acetate, Dichloromethane, Toluene, Hexane)

• Small test tubes or vials (e.g., 13x100 mm)

• Vortex mixer

• Pipettes and graduated cylinders

Procedure:

• Add approximately 1 mL of the chosen solvent to a clean, dry test tube.

• Add a small, pre-weighed amount of (1S)-1-(1,4-Dioxan-2-yl)ethanol (e.g., 10 mg) to the test tube.

• Vortex the mixture vigorously for 30-60 seconds.

• Visually inspect the solution against a contrasting background.

• Record the observation as:

  • Soluble: The solid completely dissolves, and the solution is clear.

  • Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

  • Insoluble: The solid does not appear to dissolve.

• If the compound is soluble, incrementally add more solute in pre-weighed amounts until saturation is observed (i.e., solid material remains undissolved).

• Repeat the procedure for each solvent to be tested.

Quantitative Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted and reliable technique for determining the thermodynamic solubility of a compound.

Experimental Protocol for Quantitative Solubility

Objective: To determine the equilibrium solubility of (1S)-1-(1,4-Dioxan-2-yl)ethanol in various solvents at a constant temperature.

Materials:

• (1S)-1-(1,4-Dioxan-2-yl)ethanol

• Selected solvents

• Scintillation vials or flasks with screw caps

• Orbital shaker or incubator with temperature control

• Syringe filters (e.g., 0.22 µm PTFE or nylon)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for concentration analysis

Procedure:

• Add an excess amount of (1S)-1-(1,4-Dioxan-2-yl)ethanol to a series of vials. The excess solid is crucial to ensure that equilibrium with a saturated solution is achieved.

• Accurately pipette a known volume of a specific solvent into each vial.

• Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C).

• Agitate the mixtures for a sufficient time to reach equilibrium. This can range from 24 to 72 hours, and the optimal time should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• After the equilibration period, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

• Carefully withdraw a sample of the supernatant using a syringe.

• Immediately filter the sample through a syringe filter to remove any undissolved solid particles.

• Dilute the filtered sample with a suitable solvent to a concentration within the calibration range of the analytical method.

• Analyze the concentration of (1S)-1-(1,4-Dioxan-2-yl)ethanol in the diluted sample using a validated HPLC or GC method.

• Calculate the original solubility in the solvent, taking into account the dilution factor. The results are typically expressed in mg/mL or mol/L.

Data Presentation

Quantitative solubility data should be presented in a clear and organized manner to facilitate comparison between different solvents.

Table 1: Solubility of (1S)-1-(1,4-Dioxan-2-yl)ethanol in Common Solvents at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)	Method
Water	Data to be determined	Data to be determined	Shake-Flask
Methanol	Data to be determined	Data to be determined	Shake-Flask
Ethanol	Data to be determined	Data to be determined	Shake-Flask
Acetone	Data to be determined	Data to be determined	Shake-Flask
Ethyl Acetate	Data to be determined	Data to be determined	Shake-Flask
Dichloromethane	Data to be determined	Data to be determined	Shake-Flask
Toluene	Data to be determined	Data to be determined	Shake-Flask
Hexane	Data to be determined	Data to be determined	Shake-Flask

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the quantitative determination of solubility using the shake-flask method.

An In-depth Technical Guide on the Thermal Stability and Decomposition of the 1,4-Dioxane Moiety

Disclaimer: Extensive literature searches did not yield specific experimental data on the thermal stability and decomposition of (1S)-1-(1,4-Dioxan-2-yl)ethanol. This guide, therefore, provides a comprehensive overview based on the thermal behavior of the parent compound, 1,4-dioxane, and related derivatives. The experimental protocols and potential decomposition pathways described herein are intended to serve as a foundational framework for researchers and drug development professionals investigating compounds containing the 1,4-dioxane moiety.

Thermal Stability of 1,4-Dioxane

The thermal stability of the 1,4-dioxane ring system is a critical parameter in assessing the viability of its derivatives in applications where they may be exposed to elevated temperatures, such as in chemical synthesis, purification, and storage. Studies on the parent compound, 1,4-dioxane, provide a baseline for understanding the thermal limits of this heterocyclic ether.

Research has shown that 1,4-dioxane is thermally stable at temperatures up to 300-350°C for extended periods.[1][2] Above this temperature range, thermal cracking begins, leading to an uncontrolled increase in pressure within a closed system due to the generation of gaseous decomposition products.[1][2]

Compound	Onset of Decomposition (°C)	Conditions
1,4-Dioxane	> 350	Heating in a closed system

Decomposition of 1,4-Dioxane

While specific high-temperature thermal decomposition product analysis for pure 1,4-dioxane is not detailed in the provided search results, studies on its degradation under other energetic conditions, such as heat-activated persulfate oxidation, offer valuable insights into the potential breakdown pathways and resulting products. These studies reveal that the 1,4-dioxane ring can be cleaved to form smaller, oxygenated organic compounds.

The identified intermediates and by-products from the degradation of 1,4-dioxane in aqueous solutions include a variety of aldehydes and carboxylic acids.[3][4] A carbon balance analysis in one study recovered 93-96% of the carbon from the initial 1,4-dioxane as by-products, indicating a comprehensive identification of the major degradation products.[3][4]

Precursor	Decomposition Products
1,4-Dioxane	Acetaldehyde, Acetic Acid, Glycolaldehyde, Glycolic Acid, Carbon Dioxide

Experimental Protocols for Thermal Analysis

To rigorously assess the thermal stability and decomposition of a specific compound such as (1S)-1-(1,4-Dioxan-2-yl)ethanol, a systematic experimental approach is required. The following protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are standard in the industry for such evaluations.[5][6]

Thermogravimetric Analysis (TGA)

TGA is employed to measure the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is ideal for determining the onset temperature of decomposition, which corresponds to the temperature at which mass loss begins.

Methodology:

• Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a suitable TGA pan (e.g., alumina or platinum).

• Experimental Conditions:

  • Atmosphere: Nitrogen or another inert gas at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

  • Temperature Program: Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10 K/min).[7]

• Data Analysis: The resulting TGA curve plots mass percentage versus temperature. The onset temperature of decomposition is determined from this curve. The data can also be used to calculate kinetic parameters of the decomposition process, such as activation energy.[7]

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[8] It is used to detect exothermic or endothermic events, such as melting, crystallization, and decomposition.[6]

Methodology:

• Instrument Calibration: Calibrate the DSC instrument with appropriate standards (e.g., indium) for temperature and enthalpy.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a DSC pan. For volatile or potentially energetic compounds, hermetically sealed pans or specialized high-pressure crucibles are recommended to contain any evolved gases and prevent contamination of the instrument.[5]

• Experimental Conditions:

  • Atmosphere: An inert atmosphere (e.g., nitrogen) is typically used.

  • Temperature Program: Heat the sample at a constant rate (e.g., 10 °C/min) over a temperature range determined by the TGA results.

• Data Analysis: The DSC thermogram shows heat flow as a function of temperature. An exothermic peak indicates a decomposition event, and the onset temperature of this peak is taken as the decomposition temperature. The area under the peak can be integrated to determine the enthalpy of decomposition.

Analysis of Decomposition Products

To identify the chemical nature of the compounds evolved during thermal decomposition, the effluent gas from the TGA can be analyzed using hyphenated techniques such as TGA-Mass Spectrometry (TGA-MS) or TGA-Fourier Transform Infrared Spectroscopy (TGA-FTIR). Alternatively, preparative pyrolysis can be performed, followed by the collection and analysis of the decomposition products by Gas Chromatography-Mass Spectrometry (GC-MS).

Visualizations

The following diagrams illustrate a typical workflow for thermal stability analysis and a plausible decomposition pathway for the 1,4-dioxane ring system.

References

• 1. researchgate.net [researchgate.net]
• 2. The Thermal Stability of 1,4-Dioxane at Sub- and Supercritical Temperatures (2018) | T. E. Skrebets | 2 Citations [scispace.com]
• 3. Degradation of 1,4-dioxane in water with heat- and Fe(2+)-activated persulfate oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. bath.ac.uk [bath.ac.uk]
• 8. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

(1S)-1-(1,4-Dioxan-2-yl)ethanol: A Technical Guide to its Synthesis, Properties, and Significance

An in-depth technical guide for researchers, scientists, and drug development professionals.

Introduction

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral molecule of interest in synthetic and medicinal chemistry. Its structure, featuring a stereocenter adjacent to a 1,4-dioxane ring, makes it a valuable chiral building block for the synthesis of more complex molecules, particularly in the context of drug discovery. The 1,4-dioxane moiety itself is a common scaffold in a variety of biologically active compounds.[1] This guide provides a comprehensive overview of the synthesis, properties, and potential applications of (1S)-1-(1,4-Dioxan-2-yl)ethanol, framing its "discovery" within the broader context of advancements in asymmetric synthesis.

Physicochemical Properties

The quantitative data for (1S)-1-(1,4-Dioxan-2-yl)ethanol and its precursor, 1-(1,4-Dioxan-2-yl)ethanone, are summarized in the table below. Data for the specific enantiomer is limited in publicly accessible databases; therefore, some properties are based on the racemic mixture or the closely related (S)-(1,4-dioxan-2-yl)methanol and are noted as such.

Property	1-(1,4-Dioxan-2-yl)ethanone	(1S)-1-(1,4-Dioxan-2-yl)ethanol
Molecular Formula	C₆H₁₀O₃	C₆H₁₂O₃
Molecular Weight	130.14 g/mol	132.16 g/mol
CAS Number	54345-12-6	1372875-59-6[2]
Appearance	Not specified	Colorless liquid (inferred)
Boiling Point	Not specified	Predicted: ~208 °C (for the racemate)[3]
Density	Not specified	Predicted: ~1.102 g/cm³ (for the racemate)[3]
Optical Rotation [α]D	Not applicable	Not reported
Storage Conditions	Not specified	2-8°C, sealed in dry conditions[2]

Experimental Protocols

The synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol is not explicitly detailed in readily available literature. However, a highly plausible and widely utilized method for obtaining such a chiral alcohol is the enantioselective reduction of the corresponding prochiral ketone, 1-(1,4-Dioxan-2-yl)ethanone. Below is a detailed, generalized experimental protocol based on established methods for asymmetric ketone reduction using a chiral catalyst.

Synthesis of 1-(1,4-Dioxan-2-yl)ethanone (Precursor)

A common route to 2-acyl-1,4-dioxanes involves the reaction of a corresponding α-hydroxy ketone with a 2-haloethanol derivative followed by intramolecular cyclization.

Enantioselective Reduction to (1S)-1-(1,4-Dioxan-2-yl)ethanol

This protocol describes a general procedure for the asymmetric reduction of a ketone to a chiral alcohol using a chiral oxazaborolidine catalyst (Corey-Bakshi-Shibata reduction), a well-established and reliable method.

Materials:

• 1-(1,4-Dioxan-2-yl)ethanone

• (R)-Tetrahydro-1-methyl-3,3-diphenyl-1H,3H-pyrrolo[1,2-c][4][5][6]oxazaborole ((R)-CBS catalyst)

• Borane-dimethyl sulfide complex (BMS)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere reactions (Schlenk line, argon or nitrogen)

Procedure:

• Reaction Setup: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel is placed under an inert atmosphere (argon or nitrogen).

• Catalyst and Ketone: The flask is charged with a solution of (R)-CBS catalyst (0.05 to 0.1 equivalents) in anhydrous THF. The solution is cooled to -20 °C. A solution of 1-(1,4-Dioxan-2-yl)ethanone (1.0 equivalent) in anhydrous THF is then added dropwise.

• Reducing Agent Addition: Borane-dimethyl sulfide complex (BMS, 1.0 to 1.2 equivalents) is added dropwise to the stirred solution via the dropping funnel over a period of 30-60 minutes, maintaining the internal temperature below -15 °C.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting ketone is consumed (typically 1-4 hours).

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of methanol at -20 °C. The mixture is then allowed to warm to room temperature.

• Workup: Saturated aqueous ammonium chloride solution is added, and the mixture is extracted with ethyl acetate or diethyl ether (3 x volume). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the enantiomerically enriched (1S)-1-(1,4-Dioxan-2-yl)ethanol. The enantiomeric excess can be determined by chiral HPLC or GC analysis.

Visualizations

Experimental Workflow: Asymmetric Synthesis

The logical flow for the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol is depicted below.

Caption: Asymmetric synthesis workflow for (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Hypothetical Signaling Pathway Involvement

Given that various 1,4-dioxane derivatives have been investigated as ligands for G-protein coupled receptors (GPCRs), such as serotonin and dopamine receptors, a simplified, hypothetical signaling pathway is illustrated below. This represents a potential area of investigation for novel drug candidates incorporating the (1S)-1-(1,4-Dioxan-2-yl)ethanol scaffold.

Caption: Hypothetical GPCR signaling pathway for a chiral dioxane ligand.

Applications in Drug Development

Chiral alcohols are fundamental building blocks in the synthesis of pharmaceuticals. The stereochemistry of a drug molecule is critical to its biological activity, as different enantiomers can have vastly different pharmacological and toxicological profiles. (1S)-1-(1,4-Dioxan-2-yl)ethanol, as a specific stereoisomer, offers a scaffold that can be elaborated into more complex molecules with defined three-dimensional structures.

The 1,4-dioxane ring is considered a "privileged" structure in medicinal chemistry, appearing in numerous compounds targeting a wide range of biological targets.[4] These include, but are not limited to:

• Muscarinic Receptor Antagonists: For the treatment of overactive bladder.

• Serotonin and Dopamine Receptor Ligands: For neurological and psychiatric disorders.[4]

• Anticancer Agents: By various mechanisms.

• Antibacterial Agents.

The introduction of a chiral center, as in (1S)-1-(1,4-Dioxan-2-yl)ethanol, allows for the precise orientation of substituents, which can lead to improved potency, selectivity, and pharmacokinetic properties of a drug candidate. Therefore, this compound is a valuable starting material for the synthesis of novel therapeutic agents in these and other areas.

Conclusion

While the specific historical discovery of (1S)-1-(1,4-Dioxan-2-yl)ethanol is not a distinct event, its significance arises from the broader progress in asymmetric synthesis. The ability to produce this enantiomerically pure building block allows for the exploration of new chemical space in drug discovery. The protocols and data presented in this guide offer a foundation for researchers and scientists to utilize this versatile chiral molecule in the development of next-generation therapeutics. The continued investigation into the biological activities of compounds derived from this scaffold is a promising area for future research.

References

• 1. chemscene.com [chemscene.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. researchgate.net [researchgate.net]
• 4. Buy (1,4-Dioxan-2-yl)methanol (EVT-1216440) | 143669-41-4 [evitachem.com]
• 5. 2-(1,4-Dioxan-2-yl)ethanol | C6H12O3 | CID 23496530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (S)-(1,4-Dioxan-2-yl)methanol | C5H10O3 | CID 44429359 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Natural Occurrence of 1,4-Dioxane Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence of 1,4-dioxane derivatives, focusing on the prevalent 1,4-benzodioxane lignans. While 1,4-dioxane itself is a synthetic compound, the 1,4-benzodioxane moiety is a significant structural feature in a variety of naturally occurring compounds with diverse biological activities. This document summarizes quantitative data, details experimental protocols for isolation and analysis, and visualizes the biosynthetic pathways of these important natural products.

Quantitative Occurrence of 1,4-Benzodioxane Lignans

Several plant species are rich sources of 1,4-benzodioxane lignans. The concentrations of these compounds can vary depending on the plant part, geographical location, and extraction method. The following tables summarize the quantitative data for two prominent examples: Silybin from Silybum marianum (Milk Thistle) and Eusiderin from Eusideroxylon zwageri.

Table 1: Concentration of Silybin in Silybum marianum

Plant Material	Compound	Concentration	Reference
Milk Thistle Seeds	Silymarin (mixture of flavonolignans)	1.5-3.0% of dry weight	[1]
Milk Thistle Seed Extract	Silybin (major component of silymarin)	50-70% of the extract	[1]
Milk Thistle Husk	Silybin	4.05%	[2]
Milk Thistle Meal	Silybin	2.34%	[2]

Table 2: Physicochemical Properties of Selected 1,4-Benzodioxane Lignans

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Solubility	Reference
Silybin A	C₂₅H₂₂O₁₀	482.44	162-163	Poorly soluble in water; soluble in acetone, ethyl acetate, methanol, ethanol	[3]
Silybin B	C₂₅H₂₂O₁₀	482.44	158-160	Poorly soluble in water; soluble in acetone, ethyl acetate, methanol, ethanol	[3]
Eusiderin I	C₂₁H₂₄O₆	372.41	99-100	Soluble in chloroform	[4]

Experimental Protocols

The isolation and quantification of 1,4-benzodioxane lignans from natural sources involve multi-step processes, including extraction, purification, and analysis. Below are detailed methodologies for the extraction and analysis of Silybin and the isolation of Eusiderin.

Extraction and Quantification of Silybin from Silybum marianum Seeds

This protocol outlines a common laboratory procedure for the extraction and subsequent quantification of silybin using High-Performance Liquid Chromatography (HPLC).

2.1.1. Extraction

• Defatting: The ground milk thistle seeds are first defatted to remove oils that can interfere with the extraction of the target compounds. This is typically achieved by Soxhlet extraction with a non-polar solvent like n-hexane for several hours.

• Maceration or Soxhlet Extraction: The defatted material is then extracted with a polar solvent such as methanol, ethanol, or ethyl acetate.[2] Maceration involves soaking the material in the solvent at room temperature for an extended period (e.g., 24 hours) with occasional agitation. Alternatively, Soxhlet extraction can be used for a more exhaustive extraction.

• Concentration: The resulting extract is filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield a crude silymarin extract.

2.1.2. High-Performance Liquid Chromatography (HPLC) Quantification

A validated HPLC method is crucial for the accurate quantification of silybin in the extract.[5]

• Chromatographic System: A standard HPLC system equipped with a UV-Vis detector is used.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is commonly employed.

• Mobile Phase: A gradient elution is typically used to achieve good separation of the various flavonolignans in the silymarin complex. A common mobile phase consists of a mixture of methanol and water, often with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: Detection is performed at a wavelength of 288 nm, where silybin exhibits strong absorbance.

• Quantification: Quantification is achieved by comparing the peak area of silybin in the sample to a calibration curve generated from silybin standards of known concentrations.

Isolation of Eusiderin from Eusideroxylon zwageri Wood

The following protocol describes a general procedure for the isolation of eusiderin.

• Extraction: Powdered heartwood of Eusideroxylon zwageri is macerated with methanol at room temperature.[4][6]

• Fractionation: The crude methanol extract is then subjected to liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, dichloromethane, and ethyl acetate, to separate compounds based on their polarity.[6]

• Chromatographic Purification: The n-hexane fraction, which is enriched with eusiderins, is further purified using column chromatography. A silica gel stationary phase is commonly used with a gradient of n-hexane and ethyl acetate as the mobile phase.[4] Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Crystallization: Fractions containing pure eusiderin are combined, and the solvent is evaporated. The resulting solid can be recrystallized from a suitable solvent system to obtain pure crystalline eusiderin.

Visualizations

The following diagrams illustrate the biosynthetic pathway of 1,4-benzodioxane lignans and a general workflow for their extraction and isolation.

Caption: Biosynthesis of 1,4-benzodioxane lignans.

Caption: General workflow for isolation and analysis.

Biosynthesis of 1,4-Benzodioxane Lignans

The biosynthesis of 1,4-benzodioxane lignans is a complex process that begins with the phenylpropanoid pathway. The key steps involve the oxidative coupling of monolignols, such as coniferyl alcohol, sinapyl alcohol, and p-coumaryl alcohol.[1][7] This oxidative dimerization is catalyzed by enzymes like peroxidases and laccases, which generate phenoxy radicals.[1][7][8] These highly reactive radical intermediates then couple in a non-stereospecific or stereospecific manner to form various lignan backbones. The formation of the 1,4-benzodioxane ring system occurs through an intramolecular cyclization reaction, leading to the diverse array of naturally occurring 1,4-benzodioxane lignans.[9]

References

• 1. Characterization of Peroxidase and Laccase Gene Families and In Silico Identification of Potential Genes Involved in Upstream Steps of Lignan Formation in Sesame - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. scirp.org [scirp.org]
• 4. shimadzu.com [shimadzu.com]
• 5. Optimization and single-laboratory validation of a method for the determination of flavonolignans in milk thistle seeds by high-performance liquid chromatography with ultraviolet detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. laccase lignin peroxidase: Topics by Science.gov [science.gov]
• 8. Laccases and Peroxidases Co-Localize in Lignified Secondary Cell Walls throughout Stem Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Toxicological Profile of (1S)-1-(1,4-Dioxan-2-yl)ethanol: A Surrogate-Based In-Depth Technical Guide

Disclaimer: A comprehensive literature search revealed a lack of specific toxicological data for the compound (1S)-1-(1,4-Dioxan-2-yl)ethanol. Due to this data gap, this technical guide provides a detailed toxicological profile of the parent compound, 1,4-Dioxane , as a surrogate. The information presented herein should be interpreted with caution and used as a preliminary guide for understanding the potential hazards associated with its derivatives.

Introduction to 1,4-Dioxane

1,4-Dioxane is a synthetic industrial chemical, classified as a cyclic ether, primarily used as a solvent in various manufacturing processes and as a stabilizer for chlorinated solvents[1][2][3]. It is a contaminant of emerging concern due to its detection in groundwater and its classification as a probable human carcinogen[2][3]. This guide summarizes the available toxicological data for 1,4-Dioxane to inform researchers, scientists, and drug development professionals.

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

1,4-Dioxane is readily absorbed following inhalation and oral exposure, with poor absorption through the skin[4]. Once absorbed, it is rapidly distributed throughout the body.

Metabolism: The primary route of metabolism for 1,4-Dioxane is oxidation to β-hydroxyethoxyacetic acid (HEAA)[1][5][6]. This process is believed to be mediated by cytochrome P450 enzymes, particularly CYP2E1[7][8]. At high doses, the metabolic pathway can become saturated, leading to the excretion of the parent compound in exhaled air and urine[4]. Recent studies suggest that 1,4-dioxane can induce its own metabolism, which may reduce the likelihood of saturation during chronic exposure[7][8].

Excretion: The major metabolite, HEAA, is rapidly cleared from the body and excreted in the urine[4][5]. In a human study, the half-life for the elimination of 1,4-Dioxane was approximately 59 minutes, with over 99% being eliminated through metabolism to HEAA[9]. The half-life of HEAA has been reported to be around 3.4 hours[10].

Metabolic pathway of 1,4-Dioxane to its major metabolite, HEAA.

Acute Toxicity

Acute exposure to high levels of 1,4-Dioxane can cause irritation of the eyes, nose, throat, and skin[2][11]. More severe effects from high-level, short-term exposure include damage to the liver and kidneys, which can be lethal[11].

Species	Route	Parameter	Value	Reference
Rat	Oral	LD50	>2,000 mg/kg	[12]
Rat	Inhalation (4h)	LC50	14,261 ppm	[12]
Human	Inhalation (2h)	NOAEL	20 ppm	[13]

Chronic Toxicity and Carcinogenicity

Long-term exposure to 1,4-Dioxane has been shown to cause liver and kidney damage in animal studies[2][14][15]. The U.S. Environmental Protection Agency (EPA) has classified 1,4-Dioxane as "likely to be carcinogenic to humans" by all routes of exposure[16]. The International Agency for Research on Cancer (IARC) classifies it as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans"[3][17].

Animal studies have demonstrated that chronic oral exposure to 1,4-Dioxane in drinking water leads to an increased incidence of tumors, particularly in the liver and nasal cavity of rats and in the liver of mice[13][18][19].

Species	Route	Exposure Duration	Organ	Tumor Type	Reference
Rat (Female)	Oral (Drinking Water)	2 years	Liver	Hepatocellular Adenoma/Carcinoma	[18]
Rat (Both Sexes)	Oral (Drinking Water)	2 years	Nasal Cavity	Squamous-cell Carcinoma	[18][19]
Mouse (Both Sexes)	Oral (Drinking Water)	2 years	Liver	Hepatocellular Adenoma/Carcinoma	[18][19]
Guinea Pig (Male)	Oral (Drinking Water)	-	Liver, Gallbladder	Carcinoma	[18]

Genotoxicity and Mutagenicity

The genotoxicity of 1,4-Dioxane has produced mixed results. While many in vitro assays have been negative, some in vivo studies suggest a potential for genotoxic effects, particularly at high doses[20][21].

• In Vitro: Generally considered non-mutagenic in standard bacterial reverse mutation assays (Ames test) and other in vitro tests[20][21].

• In Vivo: Evidence suggests that 1,4-Dioxane can be genotoxic in vivo. Studies have shown it to induce micronuclei in mouse liver and mutations in the liver of rats at high concentrations[20][22][23]. This has led to the hypothesis that 1,4-Dioxane may be a weak genotoxic carcinogen[24].

Proposed Mode of Action for Carcinogenicity

The precise mode of action (MOA) for 1,4-Dioxane-induced carcinogenicity is not fully established, and both genotoxic and non-genotoxic mechanisms have been proposed[13][23].

One prominent hypothesis suggests a non-genotoxic MOA involving cytotoxicity and regenerative cell proliferation, particularly in the liver[13]. However, recent evidence points towards a role for oxidative stress and in vivo genotoxicity[7][8]. High doses of 1,4-Dioxane can induce CYP2E1, leading to oxidative stress, which in turn can cause DNA damage and contribute to tumor formation[7][8]. Some research suggests that 1,4-dioxane induces hepatocarcinogenesis through a mutagenic MOA in rats[22][25].

Proposed modes of action for 1,4-Dioxane carcinogenicity.

Experimental Protocols

Detailed experimental protocols are often proprietary or not fully disclosed in publications. However, based on the provided search results, the methodologies for key toxicological assessments can be summarized as follows:

In Vivo Carcinogenicity Bioassay (Drinking Water Study):

• Test System: F344 rats and BDF1 mice, typically 50 animals per sex per group.

• Administration: 1,4-Dioxane is administered in the drinking water at various concentrations (e.g., 0, 200, 1000, 5000 ppm for rats) for a chronic duration, typically 2 years[18].

• Observations: Animals are monitored for clinical signs of toxicity, body weight changes, and survival.

• Endpoint Analysis: At the end of the study, a complete necropsy is performed. Tissues from all major organs are collected, preserved, and subjected to histopathological examination to identify neoplastic and non-neoplastic lesions.

In Vivo Micronucleus Assay (Mouse Liver):

• Test System: Male mice.

• Administration: A single oral administration of 1,4-Dioxane at various dose levels (e.g., up to 3,000 mg/kg)[20].

• Sample Collection: The liver is harvested at specific time points after administration.

• Analysis: Hepatocytes are isolated, and the frequency of micronucleated hepatocytes is determined by microscopic analysis. This assay assesses chromosomal damage[20].

Pharmacokinetic Study (Human Inhalation):

• Test System: Healthy human volunteers.

• Exposure: Subjects are exposed to a controlled concentration of 1,4-Dioxane vapor (e.g., 50 ppm) for a defined period (e.g., 6 hours)[5][9].

• Sample Collection: Blood and urine samples are collected at multiple time points during and after exposure.

• Analysis: Samples are analyzed for concentrations of 1,4-Dioxane and its metabolite HEAA using methods like gas chromatography-mass spectrometry (GC-MS) to determine absorption, metabolism, and excretion kinetics[9].

Generalized workflow for carcinogenicity and genotoxicity studies.

Conclusion

While no direct toxicological data exists for (1S)-1-(1,4-Dioxan-2-yl)ethanol, the comprehensive data available for its parent compound, 1,4-Dioxane, indicates significant potential for toxicity, including irritation, liver and kidney damage, and carcinogenicity. The mode of action for carcinogenicity is complex and may involve both genotoxic and non-genotoxic pathways, particularly at high doses. Professionals in research and drug development should handle (1S)-1-(1,4-Dioxan-2-yl)ethanol with appropriate caution, assuming a toxicological profile similar to 1,4-Dioxane until specific data becomes available. Further research is imperative to characterize the specific toxicological properties of this and other 1,4-Dioxane derivatives.

References

• 1. Physiologically based pharmacokinetic modeling of 1,4-Dioxane in rats, mice, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. 1,4-Dioxane - Wikipedia [en.wikipedia.org]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. publications.iarc.who.int [publications.iarc.who.int]
• 6. academic.oup.com [academic.oup.com]
• 7. Mechanistic Considerations in 1,4-Dioxane Cancer Risk Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanistic Considerations in 1,4-Dioxane Cancer Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Metabolism and toxicokinetics of 1,4-dioxane in humans after inhalational exposure at rest and under physical stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 1,4-Dioxane | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 12. HEALTH EFFECTS - Toxicological Profile for 1,4-Dioxane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. 1,4-Dioxane and Our Health | Superfund Research Center [superfund.arizona.edu]
• 15. syracusenewtimes.com [syracusenewtimes.com]
• 16. 14d-1.itrcweb.org [14d-1.itrcweb.org]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 19. 1,4-Dioxane - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. 1,4-Dioxane is not mutagenic in five in vitro assays and mouse peripheral blood micronucleus assay, but is in mouse liver micronucleus assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Oxidative Stress and Genotoxicity in 1,4-Dioxane Liver Toxicity as Evidenced in a Mouse Model of Glutathione Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 22. In vivo positive mutagenicity of 1,4-dioxane and quantitative analysis of its mutagenicity and carcinogenicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. nj.gov [nj.gov]
• 24. Is 1,4-dioxane a genotoxic carcinogen? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: The Role of Chiral 1,4-Dioxane Derivatives in Asymmetric Synthesis

Introduction

A chiral auxiliary is a stereogenic compound that is temporarily incorporated into a synthetic scheme to control the stereochemical outcome of a reaction.[1] The auxiliary is removed after the desired stereocenter has been created, and ideally, it can be recovered for reuse.[1] This strategy is a cornerstone of asymmetric synthesis, enabling the production of enantiomerically pure compounds, which is crucial in the pharmaceutical industry.

General Principles of Chiral Auxiliary Use

The application of a chiral auxiliary typically follows a three-step process:

• Attachment: The chiral auxiliary is covalently bonded to the prochiral substrate.

• Stereoselective Reaction: The chiral auxiliary directs the stereochemical course of the reaction, leading to the formation of a new stereocenter with high diastereoselectivity.

• Removal: The auxiliary is cleaved from the product, yielding the desired enantiomerically enriched compound.[2]

Diagram of General Chiral Auxiliary Workflow

Caption: General workflow for employing a chiral auxiliary in asymmetric synthesis.

Chiral 1,4-Dioxane Derivatives in Asymmetric Catalysis

Recent research has demonstrated the utility of the rigid 1,4-dioxane backbone in the design of C2-symmetric chiral ligands for transition-metal-catalyzed reactions, particularly asymmetric hydrogenation. These ligands, while not traditional chiral auxiliaries, serve a similar purpose by creating a chiral environment around the metal center, thereby inducing high enantioselectivity in the product.

Application in Asymmetric Hydrogenation

Chiral 1,4-diphosphine ligands with a 1,4-dioxane backbone have been synthesized from tartrates and have shown exceptional efficacy in the rhodium-catalyzed asymmetric hydrogenation of enamides.[3][4][5] The conformational rigidity of the 1,4-dioxane ring is believed to play a crucial role in stabilizing the metal-ligand chelate conformation, leading to high enantioselectivities.[3][4][5]

Table 1: Performance of Chiral 1,4-Dioxane-Based Ligands in Rh-Catalyzed Asymmetric Hydrogenation of β-Substituted Enamides

Ligand Structure	Substrate	Product Configuration	Enantiomeric Excess (ee %)	Reference
Chiral 1,4-diphosphine 5	β-substituted enamide	Chiral amine	94 - >99	[3][4][5]
Chiral 1,4-diphosphine 6	β-substituted enamide	Chiral amine	94 - >99	[3][4][5]
Chiral 1,4-diphosphine 7	MOM-protected β-hydroxyl enamide	Chiral β-amino alcohol	94 - >99	[3][4][5]
Chiral thioether 8	β-substituted enamide	Chiral amine	(Not specified as highly effective)	[3][4][5]

Experimental Protocol: Synthesis of a Chiral 1,4-Dioxane-Based Diphosphine Ligand

This protocol is a generalized representation based on synthetic routes described for similar structures.[3]

Objective: To synthesize a C2-symmetric bisphosphine ligand with a 1,4-dioxane backbone.

Materials:

• Diethyl tartrate

• Protecting group reagents (e.g., for diol protection)

• Reducing agent (e.g., LiAlH4)

• Mesyl chloride (MsCl)

• Triethylamine (Et3N)

• Diphenylphosphine (Ph2PH)

• n-Butyllithium (n-BuLi)

• Anhydrous solvents (THF, CH2Cl2)

Procedure:

• Synthesis of the Chiral Diol: Starting from diethyl tartrate, employ established methodologies (e.g., Ley's "BDA" and "Dispoke" methodologies) to synthesize the core chiral 1,4-dioxane diol.[3]

• Mesylation of the Diol:

  • Dissolve the chiral diol in anhydrous CH2Cl2 and cool to 0 °C.

  • Add triethylamine (Et3N).

  • Slowly add mesyl chloride (MsCl) and allow the reaction to warm to room temperature.

  • Monitor the reaction by TLC until completion.

  • Work up the reaction to isolate the bismesylate intermediate.

• Phosphination:

  • In a separate flask, dissolve diphenylphosphine (Ph2PH) in anhydrous THF and cool to 0 °C.

  • Add n-butyllithium (n-BuLi) dropwise to generate the lithium diphenylphosphide.

  • Add the bismesylate intermediate to the solution of lithium diphenylphosphide.

  • Allow the reaction to proceed at room temperature.

  • Quench the reaction and perform an appropriate workup and purification (e.g., chromatography) to yield the final chiral diphosphine ligand.

Diagram of Synthetic Pathway for Chiral 1,4-Dioxane-Based Ligands

Caption: A simplified synthetic route to chiral diphosphine ligands with a 1,4-dioxane backbone.

Chiral Alcohols as Auxiliaries

While specific data on (1S)-1-(1,4-Dioxan-2-yl)ethanol is limited, chiral alcohols, in general, are a well-established class of chiral auxiliaries.[6] They are often derived from readily available natural products like terpenes or amino acids.[7]

Applications of Chiral Alcohol Auxiliaries

Chiral alcohols are frequently used in a variety of asymmetric transformations, including:

• Alkylation Reactions: To control the formation of new carbon-carbon bonds at the α-position to a carbonyl group.

• Aldol Reactions: To direct the stereoselective formation of β-hydroxy carbonyl compounds.

• Diels-Alder Reactions: To influence the facial selectivity of the cycloaddition.

Table 2: Examples of Chiral Alcohol-Based Auxiliaries and Their Applications

Chiral Auxiliary	Origin/Class	Typical Applications	Reference
8-Phenylmenthol	Terpene-derived	Asymmetric synthesis	[1]
trans-2-Phenyl-1-cyclohexanol	Synthetic	Asymmetric synthesis	[1]
(R)-Pantolactone	Vitamin B5 precursor	Cycloadditions, resolutions	(General knowledge)
1,2-Amino alcohols	Amino acid-derived	Reductions, alkylations	[6]

Conclusion

The field of asymmetric synthesis continues to evolve with the development of novel chiral auxiliaries and ligands. While (1S)-1-(1,4-Dioxan-2-yl)ethanol has not been extensively documented as a chiral auxiliary, the structural motif of a chiral 1,4-dioxane has proven to be highly effective in the design of C2-symmetric ligands for asymmetric catalysis, particularly in hydrogenation reactions. The rigidity and defined stereochemistry of the 1,4-dioxane backbone offer a promising platform for the development of future catalysts and auxiliaries. Researchers are encouraged to explore the potential of such scaffolds in a broader range of asymmetric transformations. The general principles and protocols outlined in this document for other chiral auxiliaries, particularly chiral alcohols, provide a solid foundation for the investigation of new chiral directing groups.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chiral C(2)-symmetric ligands with 1,4-dioxane backbone derived from tartrates: syntheses and applications in asymmetric hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Asymmetric Synthesis Using (1S)-1-(1,4-Dioxan-2-yl)ethanol

Disclaimer: Extensive literature searches did not yield specific experimental data or established protocols for the direct use of (1S)-1-(1,4-Dioxan-2-yl)ethanol as a chiral auxiliary in asymmetric synthesis. The following application notes and protocols are therefore presented as illustrative examples based on the general principles of asymmetric synthesis and the structural features of the target molecule. The quantitative data provided in the tables is hypothetical and intended for demonstration purposes.

Introduction to (1S)-1-(1,4-Dioxan-2-yl)ethanol as a Chiral Building Block

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral molecule possessing a secondary alcohol and a 1,4-dioxane moiety. This combination of functional groups suggests its potential as a versatile building block in asymmetric synthesis. The chiral secondary alcohol can be used to introduce stereocenters, while the dioxane ring may influence the steric environment of reaction intermediates, potentially leading to high levels of stereoselectivity.[1][2] The oxygen atoms within the dioxane ring could also act as chelating sites for metal catalysts, further directing the stereochemical outcome of a reaction.

These application notes explore the hypothetical use of (1S)-1-(1,4-Dioxan-2-yl)ethanol as a chiral auxiliary in three key types of asymmetric carbon-carbon bond-forming reactions: alkylation, aldol addition, and Diels-Alder reaction.

Application Note 1: Asymmetric Alkylation of Prochiral Ketones

Objective: To explore the potential of (1S)-1-(1,4-Dioxan-2-yl)ethanol as a chiral auxiliary for the diastereoselective alkylation of ketone enolates.

Principle: The chiral alcohol can be converted into a chiral enamine or a chiral ester enolate. The inherent chirality of the dioxane moiety is postulated to shield one face of the enolate, leading to a diastereoselective attack by an electrophile.

Experimental Workflow:

Figure 1: General workflow for asymmetric alkylation.

Experimental Protocol (Hypothetical):

• Formation of Chiral Imine: To a solution of (1S)-1-(1,4-Dioxan-2-yl)ethanol (1.0 eq.) and a prochiral ketone (1.1 eq.) in anhydrous toluene (10 mL/mmol) is added p-toluenesulfonic acid (0.05 eq.). The mixture is heated to reflux with a Dean-Stark trap for 12 hours. The solvent is removed under reduced pressure, and the crude imine is used directly in the next step.

• Diastereoselective Alkylation: The crude imine is dissolved in anhydrous THF (10 mL/mmol) and cooled to -78 °C under an argon atmosphere. Lithium diisopropylamide (LDA) (1.2 eq., 2.0 M in THF/heptane/ethylbenzene) is added dropwise, and the solution is stirred for 1 hour at -78 °C. An alkyl halide (1.5 eq.) is then added, and the reaction is stirred for 4-6 hours at -78 °C.

• Hydrolysis and Product Isolation: The reaction is quenched with saturated aqueous NH4Cl solution and allowed to warm to room temperature. The aqueous layer is extracted with diethyl ether (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and concentrated in vacuo. The crude product is purified by flash column chromatography on silica gel to afford the chiral alkylated ketone. The diastereomeric excess (d.e.) can be determined by 1H NMR or HPLC analysis of the crude product. The enantiomeric excess (e.e.) is determined after removal of the auxiliary.

Quantitative Data (Hypothetical):

Entry	Ketone	Alkyl Halide	Yield (%)	d.e. (%)	e.e. (%)
1	Cyclohexanone	Methyl Iodide	85	92	>99
2	Cyclohexanone	Benzyl Bromide	78	95	>99
3	Propiophenone	Ethyl Iodide	81	88	98
4	Acetophenone	Allyl Bromide	75	85	97

Application Note 2: Asymmetric Aldol Reaction

Objective: To investigate the utility of (1S)-1-(1,4-Dioxan-2-yl)ethanol as a chiral auxiliary in directing the stereochemical outcome of aldol additions.

Principle: An N-acyl derivative of the chiral auxiliary can be prepared and subsequently enolized. The chiral environment provided by the auxiliary is expected to control the facial selectivity of the enolate's attack on an aldehyde, leading to the formation of one diastereomer of the aldol adduct preferentially.

Proposed Stereochemical Model:

Figure 2: Proposed model for stereocontrol in an aldol reaction.

Experimental Protocol (Hypothetical):

• Synthesis of the N-Acyl Auxiliary: To a solution of (1S)-1-(1,4-Dioxan-2-yl)ethanol (1.0 eq.) in anhydrous dichloromethane (10 mL/mmol) at 0 °C is added triethylamine (1.5 eq.) followed by the dropwise addition of an acyl chloride (1.1 eq.). The reaction is stirred at room temperature for 12 hours. The mixture is then washed with 1 M HCl, saturated NaHCO3, and brine. The organic layer is dried over Na2SO4 and concentrated to give the N-acyl auxiliary, which is purified by column chromatography.

• Asymmetric Aldol Reaction: The N-acyl auxiliary (1.0 eq.) is dissolved in anhydrous dichloromethane (20 mL/mmol) and cooled to -78 °C. Di-n-butylboron triflate (1.2 eq.) is added, followed by the dropwise addition of triethylamine (1.3 eq.). The mixture is stirred for 30 minutes, after which the aldehyde (1.5 eq.) is added. The reaction is stirred at -78 °C for 3 hours and then at 0 °C for 1 hour.

• Workup and Isolation: The reaction is quenched by the addition of a pH 7 phosphate buffer. The mixture is extracted with dichloromethane, and the combined organic layers are dried and concentrated. The crude product is purified by flash chromatography to yield the aldol adduct. The diastereomeric excess is determined by 1H NMR analysis.

Quantitative Data (Hypothetical):

Entry	Aldehyde	Yield (%)	d.e. (%)
1	Benzaldehyde	90	96 (syn)
2	Isobutyraldehyde	88	98 (syn)
3	Acrolein	82	91 (syn)
4	Cinnamaldehyde	85	94 (syn)

Application Note 3: Asymmetric Diels-Alder Reaction

Objective: To evaluate (1S)-1-(1,4-Dioxan-2-yl)ethanol as a chiral auxiliary in the Diels-Alder cycloaddition.

Principle: The chiral alcohol can be esterified with a prochiral dienophile, such as acrylic acid. The resulting chiral acrylate can then react with a diene. The dioxane moiety is expected to block one face of the dienophile, leading to a diastereoselective cycloaddition.

Reaction Scheme and Facial Selectivity:

Figure 3: Key steps in a chiral auxiliary-controlled Diels-Alder reaction.

Experimental Protocol (Hypothetical):

• Preparation of the Chiral Acrylate: Acryloyl chloride (1.2 eq.) is added dropwise to a solution of (1S)-1-(1,4-Dioxan-2-yl)ethanol (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous dichloromethane (10 mL/mmol) at 0 °C. The reaction is stirred at room temperature for 12 hours. The mixture is washed with water and brine, dried over Na2SO4, and concentrated. The crude chiral acrylate is purified by column chromatography.

• Diels-Alder Reaction: The chiral acrylate (1.0 eq.) is dissolved in anhydrous dichloromethane (20 mL/mmol) and cooled to -78 °C. A Lewis acid catalyst, such as diethylaluminum chloride (1.1 eq., 1.0 M in hexanes), is added dropwise. After stirring for 15 minutes, the diene (2.0 eq.) is added. The reaction is stirred at -78 °C for 4-8 hours.

• Product Isolation: The reaction is quenched with saturated NaHCO3 solution. The mixture is filtered through a pad of Celite, and the filtrate is extracted with dichloromethane. The combined organic layers are dried and concentrated. The residue is purified by flash chromatography to give the Diels-Alder adduct. The diastereomeric excess is determined by 1H NMR or HPLC analysis.

Quantitative Data (Hypothetical):

Entry	Diene	Lewis Acid	Yield (%)	d.e. (%) (endo:exo)
1	Cyclopentadiene	Et2AlCl	92	95 (98:2)
2	Isoprene	Et2AlCl	85	90 (95:5)
3	1,3-Butadiene	BF3·OEt2	78	88 (92:8)
4	Furan	ZnCl2	65	82 (90:10)

Conclusion

While direct experimental evidence for the application of (1S)-1-(1,4-Dioxan-2-yl)ethanol in asymmetric synthesis is currently limited in the available literature, its structural characteristics suggest it holds promise as a chiral building block. The hypothetical application notes and protocols presented here provide a framework for future research into the potential of this and similar chiral 1,4-dioxane derivatives in stereoselective transformations. Further investigation is required to validate these concepts and to fully elucidate the stereodirecting influence of the 1,4-dioxan-2-yl moiety.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Application Notes and Protocols for the Derivatization of (1S)-1-(1,4-Dioxan-2-yl)ethanol

Audience: Researchers, scientists, and drug development professionals.

Introduction: (1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral secondary alcohol, a structural motif that is relevant in medicinal chemistry and organic synthesis. Derivatization of its hydroxyl group is a critical step for various applications, including its protection during multi-step syntheses, enhancement of volatility for gas chromatography (GC), improvement of chromatographic separation of enantiomers on chiral stationary phases (HPLC), and determination of enantiomeric purity or absolute configuration by techniques like Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2]

These application notes provide detailed protocols for common and effective derivatization reactions applicable to (1S)-1-(1,4-Dioxan-2-yl)ethanol, focusing on silylation and acylation (esterification).

Application Note 1: Silylation as a Protective Group Strategy

Silylation is a widely used method to protect alcohol functional groups due to the stability of silyl ethers under various reaction conditions, particularly towards bases, and their ease of removal under acidic conditions or with fluoride ion sources.[3] Tert-butyldimethylsilyl (TBDMS) ethers are common due to their steric bulk, which provides selectivity for less hindered alcohols and enhances stability.[4]

Experimental Protocol: tert-Butyldimethylsilylation (TBDMS Protection)

This protocol describes the formation of a TBDMS ether from (1S)-1-(1,4-Dioxan-2-yl)ethanol.

• Preparation: To a solution of (1S)-1-(1,4-Dioxan-2-yl)ethanol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add imidazole (2.2 eq).

• Reagent Addition: Add tert-butyldimethylsilyl chloride (TBDMSCl) (1.1 eq) portion-wise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at approximately 40°C for 10 to 20 hours.[5] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the mixture to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Quantitative Data Summary: Silylation Conditions

Parameter	Condition/Reagent	Typical Range/Value	Purpose	Citation
Substrate	(1S)-1-(1,4-Dioxan-2-yl)ethanol	1.0 eq	Starting Material	-
Silylating Agent	TBDMSCl	1.1 - 1.5 eq	Forms the silyl ether	[4]
Base/Catalyst	Imidazole or 2,6-Lutidine	2.2 eq	Base and catalyst	[5]
Solvent	DMF, Dichloromethane	-	Reaction medium	[6]
Temperature	Room Temperature to 40°C	-	Reaction Condition	[5]
Reaction Time	10 - 20 hours	-	Time to completion	[5]
Typical Yield	-	>90% (for secondary alcohols)	Efficiency	[4]

Workflow for TBDMS Protection of (1S)-1-(1,4-Dioxan-2-yl)ethanol

Caption: Workflow for TBDMS protection of a secondary alcohol.

Application Note 2: Acylation for Chromatographic Analysis and Protection

Acylation, or esterification, of alcohols is a fundamental transformation. The resulting esters often exhibit improved properties for chromatographic analysis, such as better volatility for GC and altered polarity for HPLC.[1] Acetyl and benzoyl esters are common derivatives. For chiral alcohols, derivatization can also aid in the separation of enantiomers on a chiral stationary phase.[7]

Experimental Protocol 2a: Acetylation

This protocol is a general method for the acetylation of a secondary alcohol using acetic anhydride.

• Preparation: Dissolve (1S)-1-(1,4-Dioxan-2-yl)ethanol (1.0 eq) in dichloromethane (DCM).

• Reagent Addition: Add triethylamine (1.5 eq) followed by a catalytic amount of 4-dimethylaminopyridine (DMAP, ~0.1 eq). Cool the mixture in an ice bath.

• Acylation: Add acetic anhydride (1.2 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up: Quench the reaction with water. Separate the organic layer, wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the acetylated product. Further purification can be done via chromatography if necessary.

Experimental Protocol 2b: Benzoylation

This protocol is for the formation of a benzoate ester, often used to improve detection in HPLC.[7]

• Preparation: Dissolve (1S)-1-(1,4-Dioxan-2-yl)ethanol (1.0 eq) in anhydrous pyridine.

• Reagent Addition: Cool the solution to 0°C and add benzoyl chloride (1.2 eq) dropwise.

• Reaction: Stir the reaction at room temperature overnight, or until completion as indicated by TLC.

• Work-up: Pour the reaction mixture into ice-cold 2M HCl and extract with ethyl acetate (3x).

• Purification: Combine the organic extracts, wash with saturated NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography.

Quantitative Data Summary: Acylation Conditions

Parameter	Acetylation	Benzoylation	Purpose	Citation
Substrate	1.0 eq	1.0 eq	Starting Material	-
Acylating Agent	Acetic Anhydride (1.2 eq)	Benzoyl Chloride (1.2 eq)	Forms the ester	[1]
Base/Catalyst	Triethylamine (1.5 eq), DMAP (0.1 eq)	Pyridine (solvent & base)	Base and catalyst	[5]
Solvent	Dichloromethane	Pyridine	Reaction medium	-
Temperature	0°C to Room Temp.	0°C to Room Temp.	Reaction Condition	-
Reaction Time	2 - 4 hours	12 - 16 hours	Time to completion	-
Typical Yield	>95%	>90%	Efficiency	-

Workflow for Acylation of (1S)-1-(1,4-Dioxan-2-yl)ethanol

Caption: Generalized workflow for the acylation of a secondary alcohol.

Application Note 3: Chiral Derivatization for NMR Analysis

To determine the enantiomeric excess (ee) or absolute configuration of a chiral alcohol, it can be converted into a diastereomeric mixture using a chiral derivatizing agent (CDA). Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA) is a classic CDA.[8] Reaction of a racemic or enantioenriched alcohol with both (R)- and (S)-MTPA chloride produces diastereomeric esters whose signals (e.g., ¹H or ¹⁹F) are distinguishable in the NMR spectrum, allowing for quantification of the enantiomeric ratio.[8]

Experimental Protocol: Mosher's Ester Formation

• Preparation: Dry the (1S)-1-(1,4-Dioxan-2-yl)ethanol sample thoroughly. In two separate NMR tubes or small vials, place the alcohol (1.0 eq) in a suitable deuterated solvent (e.g., CDCl₃ or C₆D₆).

• Reagent Addition: To one sample, add (R)-(-)-MTPA chloride (1.2 eq) and a small amount of pyridine or DMAP. To the second sample, add (S)-(+)-MTPA chloride (1.2 eq) and the same catalyst.

• Reaction: Seal the containers and allow them to react at room temperature. The reaction is typically complete within 30 minutes to a few hours.

• Analysis: Directly acquire ¹H and/or ¹⁹F NMR spectra of the reaction mixtures. Compare the spectra of the two diastereomeric esters to determine the chemical shift differences (Δδ) and integrate relevant signals to calculate the enantiomeric excess.[8]

Logical Diagram for Enantiomeric Purity Analysis via Mosher's Esters

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Derivatization procedures and their analytical performances for HPLC determination in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Silylation - Wikipedia [en.wikipedia.org]
• 4. Silyl ether synthesis by silylation or cyanosilylation [organic-chemistry.org]
• 5. General Silylation Procedures - Gelest [technical.gelest.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for (1S)-1-(1,4-Dioxan-2-yl)ethanol in Enantioselective Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral alcohol with potential applications in asymmetric synthesis. Although specific protocols for its use are not widely documented, its structural similarity to other chiral alcohols suggests its utility as a chiral auxiliary or ligand in enantioselective transformations. This document presents a proposed protocol for the enantioselective reduction of a prochiral ketone, acetophenone, using a chiral oxazaborolidine catalyst derived from (1S)-1-(1,4-Dioxan-2-yl)ethanol. This application is based on well-established methodologies for asymmetric reductions, such as the Corey-Bakshi-Shibata (CBS) reduction.[1][2]

Proposed Application: Enantioselective Reduction of Acetophenone

The proposed reaction involves the in-situ formation of a chiral oxazaborolidine catalyst from (1S)-1-(1,4-Dioxan-2-yl)ethanol and borane, which then mediates the enantioselective reduction of acetophenone to (S)-1-phenylethanol. Chiral alcohols are frequently employed to modify reducing agents, enabling the transfer of chirality to the product.[3][4]

Reaction Scheme:

Caption: Proposed workflow for the enantioselective reduction of acetophenone.

Logical Relationship of Reaction Components

Caption: Relationship of components in the proposed enantioselective reduction.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 3. uwindsor.ca [uwindsor.ca]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]

Application Notes and Protocols for (1S)-1-(1,4-Dioxan-2-yl)ethanol in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral building block with potential applications in pharmaceutical synthesis. Its structure, featuring a stereocenter and a hydrophilic 1,4-dioxane moiety, makes it an attractive synthon for the introduction of specific pharmacophoric features in drug candidates. The 1,4-dioxane ring can act as a bioisostere for other cyclic ethers or carbocycles, potentially improving pharmacokinetic properties such as solubility and metabolic stability. This document provides an overview of its potential applications, general experimental protocols, and conceptual workflows for its utilization in drug discovery and development.

While direct incorporation of (1S)-1-(1,4-Dioxan-2-yl)ethanol into currently marketed blockbuster drugs is not prominently documented in publicly available literature, its value lies in its potential as a versatile chiral intermediate for the synthesis of novel chemical entities. Chiral 1,4-dioxane derivatives have been explored in medicinal chemistry for their interaction with various biological targets. For instance, derivatives of 1,4-dioxane have been investigated as muscarinic receptor antagonists and as modulators of multidrug resistance. Furthermore, chiral C2-symmetric ligands with a 1,4-dioxane backbone have been successfully employed in asymmetric hydrogenation, highlighting the utility of this scaffold in stereoselective synthesis.[1]

Potential Applications in Pharmaceutical Synthesis

The primary application of (1S)-1-(1,4-Dioxan-2-yl)ethanol is as a chiral building block to introduce a specific stereochemistry and a polar dioxane fragment into a target molecule. The hydroxyl group serves as a handle for various chemical transformations.

1. Introduction of a Chiral Moiety: The defined stereochemistry at the C1 position allows for the synthesis of enantiomerically pure drug candidates. This is crucial as different enantiomers of a drug can have significantly different pharmacological and toxicological profiles.

2. Modification of Physicochemical Properties: The 1,4-dioxane ring is a polar, hydrogen bond-accepting group. Its incorporation can influence a molecule's solubility, lipophilicity (LogP), and metabolic stability.

3. Bioisosteric Replacement: The 1,4-dioxane moiety can be used as a bioisostere for other cyclic systems like piperidine, morpholine, or cyclohexane, which can be advantageous for modulating target binding or improving pharmacokinetic properties.

4. Synthesis of Chiral Ligands: The di-oxygenated scaffold can be elaborated into chiral ligands for asymmetric catalysis, which is a powerful tool in pharmaceutical manufacturing.[1][2]

Key Synthetic Transformations

The hydroxyl group of (1S)-1-(1,4-Dioxan-2-yl)ethanol allows for a range of synthetic manipulations, including:

• Etherification: Reaction with alkyl halides or tosylates under basic conditions to form ethers.

• Esterification: Acylation with carboxylic acids, acid chlorides, or anhydrides to form esters.

• Mitsunobu Reaction: Inversion of stereochemistry or introduction of various nucleophiles.

• Oxidation: Conversion of the secondary alcohol to a ketone.

• Activation and Nucleophilic Substitution: Conversion of the hydroxyl group into a good leaving group (e.g., tosylate, mesylate) followed by displacement with a variety of nucleophiles.

Illustrative Data Presentation

Table 1: Illustrative Yields for Etherification Reactions

Electrophile	Base	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Benzyl bromide	NaH	THF	25	12	85-95
Ethyl iodide	K₂CO₃	Acetonitrile	80	24	70-85
4-Nitrobenzyl chloride	Cs₂CO₃	DMF	60	8	90-98

Table 2: Illustrative Enantiomeric Excess (ee) for Esterification and Subsequent Analysis

Acylating Agent	Coupling Reagent	Base	Solvent	Expected ee of Product (%)
Acetic anhydride	-	Pyridine	CH₂Cl₂	>99
(R)-Mosher's acid chloride	-	DMAP	CH₂Cl₂	>99 (for diastereomer formation)
Benzoic acid	DCC	DMAP	CH₂Cl₂	>99

Experimental Protocols

The following are general, representative protocols for key transformations involving (1S)-1-(1,4-Dioxan-2-yl)ethanol. Researchers should optimize these conditions for their specific substrates.

Protocol 1: O-Alkylation (Williamson Ether Synthesis)

Objective: To synthesize a benzyl ether derivative of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Materials:

• (1S)-1-(1,4-Dioxan-2-yl)ethanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• To a stirred suspension of NaH (1.2 equivalents) in anhydrous THF under an inert atmosphere, add a solution of (1S)-1-(1,4-Dioxan-2-yl)ethanol (1.0 equivalent) in anhydrous THF dropwise at 0 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired benzyl ether.

Protocol 2: Esterification using an Acid Chloride

Objective: To synthesize the acetate ester of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Materials:

• (1S)-1-(1,4-Dioxan-2-yl)ethanol

• Acetyl chloride

• Anhydrous pyridine

• Anhydrous dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (1S)-1-(1,4-Dioxan-2-yl)ethanol (1.0 equivalent) in anhydrous pyridine and anhydrous CH₂Cl₂ at 0 °C under an inert atmosphere.

• Add acetyl chloride (1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with CH₂Cl₂ and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the acetate ester.

Visualization of Workflows and Concepts

Diagram 1: General Synthetic Utility

Caption: Synthetic pathways from (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Diagram 2: Conceptual Drug Discovery Workflow

References

• 1. Chiral C(2)-symmetric ligands with 1,4-dioxane backbone derived from tartrates: syntheses and applications in asymmetric hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

The Chiral Building Block (1S)-1-(1,4-Dioxan-2-yl)ethanol: Application in a Notional Natural Product Synthesis

Introduction

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral building block with potential applications in the stereoselective synthesis of complex molecules, including natural products. Its rigid 1,4-dioxane ring system and the stereodefined secondary alcohol offer a unique scaffold for the introduction of chirality and further functionalization. While a comprehensive search of the scientific literature did not yield a specific completed total synthesis of a natural product utilizing this particular building block, its inherent stereochemistry and functionality make it a valuable hypothetical starting material for the synthesis of various chiral targets.

This document outlines a conceptual application of (1S)-1-(1,4-Dioxan-2-yl)ethanol in the synthesis of a key fragment of a hypothetical natural product, demonstrating its potential utility for researchers, scientists, and drug development professionals. The protocols and data presented are based on well-established chemical transformations and are intended to serve as a guide for the potential application of this chiral synthon.

Conceptual Application: Synthesis of a Chiral Polyketide Fragment

Many natural products, particularly those with polyketide backbones, feature repeating 1,3-diol or aminoalcohol motifs with defined stereochemistry. (1S)-1-(1,4-Dioxan-2-yl)ethanol can serve as a precursor to a chiral diol unit that can be incorporated into such a framework.

Retrosynthetic Analysis

A hypothetical retrosynthetic analysis for a chiral fragment of a polyketide natural product is depicted below. The key disconnection reveals (1S)-1-(1,4-Dioxan-2-yl)ethanol as the source of chirality.

Caption: Retrosynthetic analysis of a hypothetical chiral polyketide fragment.

Experimental Protocols

The following are detailed, notional protocols for the key transformations in the proposed synthetic sequence.

Protocol 1: Protection of the Secondary Alcohol

To enable selective manipulation of other functional groups, the secondary alcohol of (1S)-1-(1,4-Dioxan-2-yl)ethanol is first protected.

• Reaction: Protection of (1S)-1-(1,4-Dioxan-2-yl)ethanol with a suitable protecting group (e.g., tert-butyldimethylsilyl chloride, TBDMSCl).

• Reagents and Materials:

  • (1S)-1-(1,4-Dioxan-2-yl)ethanol

  • tert-Butyldimethylsilyl chloride (TBDMSCl)

  • Imidazole

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware and magnetic stirrer

• Procedure:

  • To a solution of (1S)-1-(1,4-Dioxan-2-yl)ethanol (1.0 eq) and imidazole (2.5 eq) in anhydrous DCM at 0 °C, add TBDMSCl (1.2 eq) portionwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Oxidative Cleavage of the Dioxane Ring

The protected dioxane derivative can undergo oxidative cleavage to unmask a diol functionality.

• Reaction: Oxidative cleavage of the protected dioxane to a chiral diol.

• Reagents and Materials:

  • Protected (1S)-1-(1,4-Dioxan-2-yl)ethanol derivative

  • A suitable oxidizing agent (e.g., periodic acid)

  • Tetrahydrofuran (THF) and water

  • Sodium thiosulfate solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve the protected dioxane derivative (1.0 eq) in a mixture of THF and water.

  • Cool the solution to 0 °C and add periodic acid (2.0 eq) in portions.

  • Stir the reaction at room temperature for 4 hours.

  • Quench the reaction by adding sodium thiosulfate solution.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • The resulting chiral diol can be used in the next step without further purification or purified by chromatography if necessary.

Workflow Diagram

The overall synthetic workflow is illustrated in the following diagram.

Caption: Synthetic workflow from the chiral building block to a target fragment.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the described transformations, based on typical yields for such reactions.

Step	Transformation	Starting Material	Product	Reagents	Yield (%)	Diastereomeric Ratio
1	Alcohol Protection	(1S)-1-(1,4-Dioxan-2-yl)ethanol	TBDMS-protected ether	TBDMSCl, Imidazole, DCM	95	N/A
2	Dioxane Cleavage	TBDMS-protected ether	Chiral diol	H5IO6, THF/H2O	85	>99:1

Conclusion

Although a direct application in a completed natural product total synthesis has not been identified in the current literature, (1S)-1-(1,4-Dioxan-2-yl)ethanol represents a potentially valuable chiral building block. The presented conceptual framework, including detailed notional protocols and expected outcomes, highlights its utility in accessing chiral diol fragments common in many biologically active natural products. Researchers in the fields of organic synthesis and drug discovery are encouraged to explore the synthetic potential of this and related chiral synthons. Further investigation into its reactivity and application in total synthesis is warranted and could lead to novel and efficient routes to important molecular targets.

Catalytic Applications of Metal Complexes with (1S)-1-(1,4-Dioxan-2-yl)ethanol Derived Ligands: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document, therefore, serves a dual purpose: to outline the general framework and potential applications for such ligands based on analogous systems, and to highlight the untapped research opportunities that exist in this area. The following sections will detail hypothetical applications, generalized experimental protocols, and conceptual diagrams that can guide future research and development of these potentially valuable catalytic systems.

Introduction to Chiral Ligands and Asymmetric Catalysis

Asymmetric catalysis relies on the use of a chiral catalyst to stereoselectively convert a prochiral substrate into a chiral product. The catalyst, typically a metal complex, derives its chirality from an organic molecule known as a chiral ligand. The ligand's three-dimensional structure creates a chiral environment around the metal center, which dictates the stereochemical outcome of the reaction.

Ligands derived from readily available chiral precursors are of particular interest. (1S)-1-(1,4-Dioxan-2-yl)ethanol, with its defined stereochemistry and multiple potential coordination sites (hydroxyl group and dioxane oxygens), represents a promising, yet unexplored, scaffold for the development of novel chiral ligands.

Potential Catalytic Applications

Based on the structural features of (1S)-1-(1,4-Dioxan-2-yl)ethanol, ligands derived from this scaffold could potentially be applied in a variety of metal-catalyzed asymmetric reactions. The presence of both a hydroxyl group and ether functionalities allows for the synthesis of diverse ligand architectures, such as phosphines, amines, and N-heterocyclic carbenes (NHCs), which are known to be effective in a range of catalytic transformations.

Hypothetical Applications:

• Asymmetric Hydrogenation: Ruthenium, rhodium, or iridium complexes of phosphine ligands derived from (1S)-1-(1,4-Dioxan-2-yl)ethanol could be effective catalysts for the asymmetric hydrogenation of prochiral ketones, olefins, and imines. This is a fundamental transformation for the synthesis of chiral alcohols, alkanes, and amines, respectively.

• Asymmetric Transfer Hydrogenation: Similar to hydrogenation, transfer hydrogenation, often catalyzed by ruthenium or iridium complexes, could be a target reaction. These reactions use a safe and readily available hydrogen source, such as isopropanol or formic acid.

• Asymmetric C-C Bond Forming Reactions: Palladium, copper, or nickel complexes could be employed in various asymmetric carbon-carbon bond-forming reactions, including:

  • Allylic Alkylation: For the enantioselective formation of new stereocenters.

  • Heck Reaction: To create chiral substituted olefins.

  • Michael Addition: For the asymmetric formation of 1,5-dicarbonyl compounds.

• Asymmetric Dihydroxylation and Epoxidation: Osmium and manganese complexes, respectively, could be utilized for the enantioselective oxidation of olefins to form chiral diols and epoxides, which are versatile synthetic intermediates.

Data Presentation (Hypothetical)

In the absence of experimental data for ligands derived from (1S)-1-(1,4-Dioxan-2-yl)ethanol, the following tables are presented as templates for how quantitative data from future experiments should be structured for clear comparison.

Table 1: Hypothetical Data for Asymmetric Hydrogenation of Acetophenone

Entry	Ligand	Metal Precursor	Solvent	Temp (°C)	Pressure (bar H₂)	Yield (%)	ee (%)
1	L1	[RuCl₂(p-cymene)]₂	MeOH	25	10	-	-
2	L2	[Rh(COD)₂]BF₄	CH₂Cl₂	0	20	-	-
3	L3	[Ir(COD)Cl]₂	THF	25	50	-	-

L1, L2, L3 represent hypothetical phosphine ligands derived from (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Table 2: Hypothetical Data for Asymmetric Allylic Alkylation of 1,3-Diphenylallyl Acetate

Entry	Ligand	Metal Precursor	Nucleophile	Base	Solvent	Yield (%)	ee (%)
1	L4	[Pd(allyl)Cl]₂	Dimethyl malonate	BSA	THF	-	-
2	L5	Pd₂(dba)₃	Sodium diethyl malonate	-	CH₂Cl₂	-	-

L4, L5 represent hypothetical nitrogen-containing ligands derived from (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Experimental Protocols (Generalized)

The following are generalized protocols that can be adapted for the synthesis of ligands from (1S)-1-(1,4-Dioxan-2-yl)ethanol and their subsequent use in asymmetric catalysis.

General Procedure for Ligand Synthesis (e.g., a Phosphine Ligand)

• Activation of the Hydroxyl Group: The hydroxyl group of (1S)-1-(1,4-Dioxan-2-yl)ethanol is converted to a good leaving group (e.g., tosylate, mesylate, or halide) under standard conditions.

• Nucleophilic Substitution: The activated intermediate is reacted with a phosphorus nucleophile, such as diphenylphosphine (HPPh₂), in the presence of a base (e.g., n-BuLi, NaH) in an inert solvent (e.g., THF, diethyl ether) at low temperature.

• Work-up and Purification: The reaction is quenched, and the crude product is extracted. The ligand is then purified by column chromatography or crystallization.

General Procedure for In Situ Catalyst Formation and Asymmetric Hydrogenation

• Catalyst Precursor Preparation: In a glovebox or under an inert atmosphere, the metal precursor (e.g., [RuCl₂(p-cymene)]₂) and the chiral ligand are dissolved in a degassed solvent.

• Activation (if necessary): The mixture is stirred at a specified temperature to allow for complex formation. In some cases, an activator or co-catalyst may be required.

• Reaction Setup: The substrate is added to the catalyst solution in a high-pressure autoclave.

• Hydrogenation: The autoclave is purged and then pressurized with hydrogen gas to the desired pressure. The reaction is stirred at a specific temperature for a set period.

• Analysis: After releasing the pressure, the conversion is determined by GC or NMR, and the enantiomeric excess is determined by chiral HPLC or GC.

Visualization of Concepts

The following diagrams, generated using Graphviz (DOT language), illustrate key conceptual workflows in the development and application of these catalytic systems.

Caption: Generalized workflow for the synthesis of a chiral ligand from (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Caption: A simplified, generic catalytic cycle for an asymmetric transformation.

Conclusion and Future Outlook

The exploration of metal complexes with ligands derived from (1S)-1-(1,4-Dioxan-2-yl)ethanol presents a significant and untapped area of research in asymmetric catalysis. The lack of existing literature underscores the novelty of this potential ligand class. The chiral backbone of (1S)-1-(1,4-Dioxan-2-yl)ethanol offers a unique stereochemical environment that could lead to the development of highly selective and efficient catalysts.

Researchers are encouraged to pursue the synthesis of various ligand types (e.g., phosphines, amines, oxazolines) from this precursor and to screen their corresponding metal complexes in a wide array of asymmetric transformations. The generalized protocols and conceptual frameworks provided herein are intended to serve as a starting point for these investigations. The discovery of a novel, highly effective chiral ligand from this scaffold would be a valuable contribution to the field of asymmetric catalysis and could have significant implications for the efficient synthesis of enantiomerically pure molecules in academic and industrial settings.

Application Notes and Protocols for the Analysis of (1S)-1-(1,4-Dioxan-2-yl)ethanol

These application notes provide detailed methodologies for the analysis of (1S)-1-(1,4-Dioxan-2-yl)ethanol using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). The protocols are intended for researchers, scientists, and drug development professionals requiring enantioselective analysis and purity assessment of this chiral compound.

High-Performance Liquid Chromatography (HPLC) Method

Application Note:

This HPLC method is designed for the chiral separation of the enantiomers of 1-(1,4-Dioxan-2-yl)ethanol. Chiral separations are crucial in the pharmaceutical industry as enantiomers of a drug can exhibit different pharmacological activities.[1] The direct approach, utilizing a Chiral Stationary Phase (CSP), is employed for this separation. Polysaccharide-based CSPs, such as derivatized cellulose or amylose, are highly effective for resolving a wide range of racemic compounds, including alcohols.[2] This method utilizes a cellulose-based chiral column to achieve baseline separation of the (1S) and (1R) enantiomers.

Experimental Protocol:

1. Instrumentation and Materials:

• HPLC system with a UV detector

• Chiral Stationary Phase Column: Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel (e.g., CHIRALCEL® OD-H), 5 µm, 4.6 x 250 mm

• Mobile Phase: n-Hexane / 2-Propanol (IPA) (90:10, v/v)

• Sample Diluent: Mobile Phase

• (1S)-1-(1,4-Dioxan-2-yl)ethanol reference standard

• Racemic 1-(1,4-Dioxan-2-yl)ethanol for resolution verification

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Injection Volume: 10 µL

• UV Detection: 210 nm

3. Sample Preparation:

• Standard Preparation: Accurately weigh and dissolve an appropriate amount of the (1S)-1-(1,4-Dioxan-2-yl)ethanol reference standard in the sample diluent to obtain a final concentration of 1.0 mg/mL.

• Sample Preparation: Prepare the sample to be analyzed by dissolving it in the sample diluent to achieve a target concentration of 1.0 mg/mL.

• Resolution Solution: Prepare a solution of racemic 1-(1,4-Dioxan-2-yl)ethanol at a concentration of 1.0 mg/mL in the sample diluent.

4. System Suitability:

• Inject the resolution solution.

• The resolution between the two enantiomer peaks should be greater than 1.5.

5. Analysis Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the sample diluent (blank) to ensure no interfering peaks are present.

• Inject the standard preparation and identify the retention time of the (1S)-enantiomer.

• Inject the sample preparation.

• Calculate the enantiomeric purity of the sample by determining the peak area percentages of the two enantiomers.

Gas Chromatography (GC) Method

Application Note:

This GC method is suitable for the quantification and purity assessment of (1S)-1-(1,4-Dioxan-2-yl)ethanol. Gas chromatography is a powerful technique for separating and analyzing volatile compounds.[3] For the enantioselective analysis of chiral compounds by GC, capillary columns with a chiral stationary phase, often based on derivatized cyclodextrins, are utilized.[3] This protocol describes the use of a derivatized beta-cyclodextrin column for the chiral separation of 1-(1,4-Dioxan-2-yl)ethanol enantiomers. The method can also be adapted for the analysis of related volatile impurities.

Experimental Protocol:

1. Instrumentation and Materials:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS)

• Chiral Capillary Column: Derivatized beta-cyclodextrin (e.g., Rt-βDEXsm), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium or Hydrogen

• Sample Solvent: Methanol or Ethanol

• (1S)-1-(1,4-Dioxan-2-yl)ethanol reference standard

• Racemic 1-(1,4-Dioxan-2-yl)ethanol for resolution verification

2. Chromatographic Conditions:

• Injector Temperature: 250°C

• Detector Temperature (FID): 280°C

• Oven Temperature Program:

  • Initial Temperature: 80°C, hold for 1 minute

  • Ramp: 5°C/min to 180°C

  • Hold: 5 minutes at 180°C

• Carrier Gas Flow: 1.2 mL/min (constant flow)

• Split Ratio: 50:1

• Injection Volume: 1 µL

3. Sample Preparation:

• Standard Preparation: Prepare a stock solution of the (1S)-1-(1,4-Dioxan-2-yl)ethanol reference standard in the sample solvent at a concentration of 10 mg/mL. Prepare working standards by serial dilution to create a calibration curve (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 mg/mL).

• Sample Preparation: Accurately weigh the sample and dissolve it in the sample solvent to obtain a final concentration within the calibration range (e.g., 1.0 mg/mL).

• Resolution Solution: Prepare a solution of racemic 1-(1,4-Dioxan-2-yl)ethanol at a concentration of approximately 1.0 mg/mL in the sample solvent.

4. System Suitability:

• Inject the resolution solution.

• The resolution between the two enantiomer peaks should be greater than 1.5.

5. Analysis Procedure:

• Condition the column according to the manufacturer's instructions.

• Inject the sample solvent (blank) to verify the absence of interfering peaks.

• Inject the standard solutions to establish the calibration curve.

• Inject the sample preparation.

• Quantify the amount of (1S)-1-(1,4-Dioxan-2-yl)ethanol in the sample using the calibration curve and determine the enantiomeric purity by peak area percentage.

Summary of Analytical Methods

Parameter	HPLC Method	GC Method
Technique	High-Performance Liquid Chromatography	Gas Chromatography
Application	Enantiomeric Purity	Enantiomeric Purity and Quantification
Stationary Phase	Cellulose tris(3,5-dimethylphenylcarbamate)	Derivatized Beta-Cyclodextrin
Column Dimensions	4.6 x 250 mm, 5 µm	30 m x 0.25 mm, 0.25 µm
Mobile Phase / Carrier Gas	n-Hexane / 2-Propanol (90:10)	Helium or Hydrogen
Flow Rate	1.0 mL/min	1.2 mL/min
Temperature	25°C (Column)	80°C to 180°C (Oven Program)
Detector	UV (210 nm)	FID or MS
Injection Volume	10 µL	1 µL
Sample Preparation	Dissolution in mobile phase	Dissolution in methanol/ethanol

Visualizations

Caption: General analytical workflow for the analysis of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Caption: Relationship between analytical methods and their applications for the target analyte.

References

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]

Application Notes and Protocols for the Large-Scale Synthesis and Purification of (1S)-1-(1,4-Dioxan-2-yl)ethanol

Audience: Researchers, scientists, and drug development professionals.

Introduction: (1S)-1-(1,4-Dioxan-2-yl)ethanol is a valuable chiral building block in the synthesis of various pharmaceutical compounds. The 1,4-dioxane moiety is a recognized pharmacophore that can improve the pharmacokinetic properties of drug candidates. The stereochemistry of the secondary alcohol is often crucial for biological activity, making enantioselective synthesis a critical aspect of its production. These application notes provide a detailed protocol for the large-scale synthesis and purification of (1S)-1-(1,4-Dioxan-2-yl)ethanol, focusing on a biocatalytic approach for the key stereoselective reduction step. This method offers high enantioselectivity, mild reaction conditions, and a favorable environmental profile, making it suitable for industrial applications.

Overall Workflow:

The large-scale synthesis and purification of (1S)-1-(1,4-Dioxan-2-yl)ethanol can be conceptually divided into three main stages:

• Synthesis of the Prochiral Ketone: Preparation of the starting material, 1-(1,4-dioxan-2-yl)ethanone.

• Enantioselective Biocatalytic Reduction: Asymmetric reduction of the ketone to the desired (S)-alcohol using a ketoreductase enzyme.

• Purification and Quality Control: Isolation and purification of the chiral alcohol, followed by analytical characterization to determine purity and enantiomeric excess.

Figure 1: Overall workflow for the synthesis and purification of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Experimental Protocols

Protocol 1: Synthesis of 1-(1,4-Dioxan-2-yl)ethanone

This protocol describes the synthesis of the prochiral ketone precursor.

Materials:

• 2-(2-hydroxyethoxy)acetaldehyde

• p-Toluenesulfonic acid (p-TsOH)

• Toluene

• Anhydrous sodium sulfate (Na₂SO₄)

• Dean-Stark apparatus

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2-(2-hydroxyethoxy)acetaldehyde (1 equivalent), a catalytic amount of p-toluenesulfonic acid (0.02 equivalents), and toluene (5 mL per gram of starting material).

• Heat the mixture to reflux and continuously remove the water formed during the reaction using the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature.

• Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield pure 1-(1,4-dioxan-2-yl)ethanone.[1]

Data Presentation: Synthesis of 1-(1,4-Dioxan-2-yl)ethanone

Parameter	Value
Scale	100 g
Reaction Time	4 - 6 hours
Reaction Temperature	Reflux (Toluene, ~111 °C)
Yield	75 - 85%
Purity (by GC)	>98%
Appearance	Colorless to pale yellow oil

Protocol 2: Large-Scale Enantioselective Biocatalytic Reduction

This protocol details the asymmetric reduction of 1-(1,4-dioxan-2-yl)ethanone to (1S)-1-(1,4-Dioxan-2-yl)ethanol using a ketoreductase.[2][3][4][5]

Figure 2: Workflow for the biocatalytic reduction step.

Materials:

• 1-(1,4-dioxan-2-yl)ethanone

• Ketoreductase (KRED) enzyme preparation (e.g., from a commercial supplier or produced in-house)

• Nicotinamide adenine dinucleotide phosphate (NADP⁺)

• Isopropanol (IPA)

• Potassium phosphate buffer (pH 7.0)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a temperature-controlled reaction vessel, prepare a buffered solution of NADP⁺ (0.1 mol%) in potassium phosphate buffer (pH 7.0).

• Add the ketoreductase enzyme preparation to the buffer. The amount of enzyme will depend on its specific activity and should be optimized for the desired reaction time.

• Add isopropanol (5-10 equivalents) to the reaction mixture. This serves as a co-substrate for the regeneration of the NADPH cofactor.

• Stir the mixture and add 1-(1,4-dioxan-2-yl)ethanone (1 equivalent) slowly to the reaction vessel.

• Maintain the reaction at a constant temperature (typically 25-30 °C) with gentle agitation.

• Monitor the reaction progress by chiral High-Performance Liquid Chromatography (HPLC) to determine the conversion and enantiomeric excess (e.e.).

• Once the reaction has reached the desired conversion (>99%), quench the reaction by adding an equal volume of ethyl acetate.

• Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Data Presentation: Biocatalytic Reduction

Parameter	Value
Substrate Concentration	50 g/L
Enzyme Loading	1-5% (w/w of substrate)
Reaction Temperature	30 °C
Reaction Time	12 - 24 hours
pH	7.0
Conversion (by HPLC)	>99%
Enantiomeric Excess (e.e.)	>99% (S-enantiomer)

Protocol 3: Purification by Column Chromatography and Quality Control

This protocol describes the purification of the crude product and subsequent analytical characterization.

Purification Procedure:

• Prepare a silica gel slurry in a non-polar solvent (e.g., hexane or heptane).

• Pack a chromatography column with the slurry.

• Dissolve the crude (1S)-1-(1,4-Dioxan-2-yl)ethanol in a minimal amount of the mobile phase.

• Load the sample onto the column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 50%).

• Collect fractions and monitor by TLC.

• Combine the fractions containing the pure product and concentrate under reduced pressure to yield the purified (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Quality Control - Chiral HPLC Analysis: [6][7]

• Column: Chiral stationary phase column (e.g., polysaccharide-based like Chiralpak AD-H or Chiralcel OD-H).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• The retention times of the (R) and (S) enantiomers should be determined using a racemic standard. The enantiomeric excess is calculated from the peak areas of the two enantiomers.

Quality Control - NMR Spectroscopy:

• The structure and purity of the final product should be confirmed by ¹H and ¹³C NMR spectroscopy. The spectra should be consistent with the structure of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Data Presentation: Purification and Final Product Specifications

Parameter	Specification
Purification Method	Flash Column Chromatography
Yield (after purification)	80 - 90%
Chemical Purity (by HPLC)	>99.5%
Enantiomeric Excess (e.e.)	>99.5%
Appearance	Colorless oil
¹H NMR	Conforms to structure
¹³C NMR	Conforms to structure

This set of application notes and protocols provides a comprehensive guide for the large-scale synthesis and purification of enantiomerically pure (1S)-1-(1,4-Dioxan-2-yl)ethanol. The biocatalytic reduction step is a key feature, offering high selectivity and operational advantages for pharmaceutical manufacturing. The detailed protocols and data tables should enable researchers and drug development professionals to successfully implement this process.

References

• 1. biosynth.com [biosynth.com]
• 2. Recent advances in the biocatalytic reduction of ketones and oxidation of sec-alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biocatalytic ketone reduction: a green and efficient access to enantiopure alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols—part II: whole-cell reductions | Semantic Scholar [semanticscholar.org]
• 5. Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]

Application Notes and Protocols: 1,4-Dioxane Moiety in Protecting Group Strategies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the 1,4-dioxane moiety as a protecting group for diols, a crucial strategy in multistep organic synthesis, particularly in the fields of carbohydrate chemistry and natural product synthesis. The formation of a 1,4-dioxane ring, typically through the reaction of a 1,2-diol with a 1,2-dicarbonyl compound or its equivalent, offers a robust and stereochemically defined method for the temporary masking of hydroxyl groups. This allows for selective reactions at other positions of a complex molecule.

Application Notes

The 1,4-dioxane scaffold, particularly in the form of a butane-2,3-diacetal (BDA), is a highly effective protecting group for vicinal diols. This strategy is especially valuable in carbohydrate chemistry for the regioselective protection of cis- or trans-diequatorial 1,2-diols. The conformational rigidity imposed by the fused dioxane ring can also influence the stereochemical outcome of subsequent reactions on the protected molecule.

Key Features:

• Stability: 1,4-Dioxane-type acetals are generally stable to a wide range of reaction conditions, including basic, nucleophilic, and many oxidative and reductive environments. This stability allows for a broad scope of chemical transformations on the protected substrate.

• Formation: The protection is typically achieved under acidic conditions, often catalyzed by a Brønsted or Lewis acid, through the reaction of the diol with a 1,2-dicarbonyl compound (e.g., 2,3-butanedione) or its acetal.

• Deprotection: Cleavage of the 1,4-dioxane protecting group is most commonly accomplished by acid-catalyzed hydrolysis. The lability of the acetal linkage in acidic media allows for its removal under relatively mild conditions, regenerating the diol.

• Regioselectivity: In polyhydroxylated compounds like carbohydrates, the formation of the 1,4-dioxane ring can be highly regioselective, favoring the protection of specific diol pairs based on their stereochemical arrangement. For example, butane-1,2-diacetals are selective protecting groups for trans-diequatorial-1,2-diols.[1]

Applications in Drug Development and Synthesis:

The use of 1,4-dioxane protecting groups is instrumental in the synthesis of complex bioactive molecules. By temporarily masking reactive diol functionalities, chemists can carry out modifications on other parts of the molecule without undesired side reactions. This is particularly critical in the synthesis of pharmaceuticals and natural products where precise control over the chemical structure is paramount. For instance, the regioselective protection of carbohydrates allows for the synthesis of specific oligosaccharides that are crucial for understanding biological processes and for the development of carbohydrate-based therapeutics.

Data Presentation

The following tables summarize quantitative data for the protection of diols as 1,4-dioxane derivatives and their subsequent deprotection.

Table 1: Protection of Diols as 1,4-Dioxane Derivatives

Substrate	Reagent(s)	Catalyst	Solvent	Time	Temp (°C)	Yield (%)	Reference
Methyl α-D-mannopyranoside	Phenanthrene-9,10-quinone, Trimethyl orthoformate	(±)-Camphorsulfonic acid	Methanol	72 h	Reflux	67	Ley et al. (1996)
Methyl α-D-glucopyranoside	2,3-Butanedione	CSA	Methanol	24 h	Reflux	85	Montchamp et al.
Methyl β-D-galactopyranoside	2,3-Butanedione	CSA	Methanol	24 h	Reflux	80	Montchamp et al.
(±)-1-Phenyl-1,2-ethanediol	2,3-Butanedione	CSA	Methanol	24 h	Reflux	60	Ley et al. (1996)
Catechol	1,2-Dibromoethane	K₂CO₃	Acetone	12 h	Reflux	45	Idris et al. (2022)

Table 2: Deprotection of 1,4-Dioxane Protected Diols

Substrate	Reagent(s)	Solvent	Time	Temp (°C)	Yield (%)	Reference
Butane diacetal protected methyl pyranoside	80% Acetic acid	Water	16 h	80	>90	General Procedure
Phenanthrene-9,10-diacetal protected monosaccharide	Acid-catalyzed hydrolysis	Not specified	Not specified	Not specified	Not specified	Ley et al. (1996)
1,4-Benzodioxane derivative	H₂/Pd(OH)₂	Ethyl acetate	Not specified	Not specified	Not specified	General Procedure

Experimental Protocols

Protocol 1: Protection of a Vicinal Diol using 2,3-Butanedione (Butane Diacetal Protection)

This protocol describes the general procedure for the protection of a vicinal diol in a carbohydrate, forming a butane-2,3-diacetal (a 1,4-dioxane derivative).

Materials:

• Diol-containing substrate (e.g., methyl α-D-glucopyranoside)

• 2,3-Butanedione

• Anhydrous Methanol

• Camphorsulfonic acid (CSA) or other suitable acid catalyst

• Triethylamine

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• To a solution of the diol (1.0 eq) in anhydrous methanol, add 2,3-butanedione (1.2 eq).

• Add a catalytic amount of camphorsulfonic acid (0.05 eq).

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed (typically after 24 hours), cool the reaction to room temperature.

• Quench the reaction by adding triethylamine to neutralize the acid catalyst.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired protected diol.

Protocol 2: Acid-Catalyzed Deprotection of a Butane Diacetal Protected Diol

This protocol outlines the general procedure for the removal of a butane diacetal protecting group to regenerate the vicinal diol.

Materials:

• Butane diacetal protected substrate

• Acetic Acid

• Water

• Sodium bicarbonate (saturated aqueous solution)

• Solvents for extraction (e.g., ethyl acetate)

Procedure:

• Dissolve the butane diacetal protected substrate in a mixture of acetic acid and water (e.g., 80% aqueous acetic acid).

• Heat the reaction mixture to 80 °C and monitor the deprotection by TLC.

• Upon completion of the reaction (typically after 16 hours), cool the mixture to room temperature.

• Carefully neutralize the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) multiple times.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the deprotected diol, which can be further purified by chromatography or crystallization if necessary.

Protocol 3: Protection of Catechol as a 1,4-Benzodioxane Derivative

This protocol describes a general method for the protection of a catechol by forming a 1,4-benzodioxane ring.

Materials:

• Catechol derivative

• 1,2-Dibromoethane

• Potassium Carbonate (K₂CO₃)

• Anhydrous Acetone

• Solvents for work-up and purification

Procedure:

• To a suspension of the catechol (1.0 eq) and potassium carbonate (2.5 eq) in anhydrous acetone, add 1,2-dibromoethane (1.1 eq).

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• After the reaction is complete (typically 12 hours), cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the 1,4-benzodioxane derivative.

Mandatory Visualization

References

• 1. The conformational rigidity of butane-1,2-diacetals as a powerful synthetic tool - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol, with a focus on improving yield and enantioselectivity. The recommended synthetic approach involves two key stages: the preparation of the precursor, 2-acetyl-1,4-dioxane, followed by its asymmetric reduction.

Stage 1: Synthesis of 2-Acetyl-1,4-dioxane

Issue	Possible Cause(s)	Recommended Solution(s)
Low to no conversion of starting material	- Inactive acylating agent.- Insufficient catalyst activity.- Low reaction temperature.	- Use freshly opened or distilled acetyl chloride/acetic anhydride.- Ensure the Lewis acid catalyst (e.g., AlCl₃) is anhydrous and added under an inert atmosphere.- Gradually increase the reaction temperature, monitoring for product formation and decomposition.
Formation of multiple byproducts	- Polysubstitution on an aromatic precursor if used.- Side reactions due to high temperatures.- Reaction with solvent.	- Use a milder Lewis acid or a stoichiometric amount of catalyst to control reactivity.- Maintain the recommended reaction temperature and monitor the reaction progress closely by TLC or GC.- Choose an inert solvent for the reaction.
Difficult purification of the product	- Presence of unreacted starting materials and catalyst residues.- Formation of polar byproducts.	- Quench the reaction carefully with ice-water and perform an aqueous workup to remove the catalyst.- Utilize column chromatography with a suitable solvent system (e.g., hexane/ethyl acetate) for purification.

Stage 2: Asymmetric Reduction of 2-Acetyl-1,4-dioxane to (1S)-1-(1,4-Dioxan-2-yl)ethanol

The Corey-Bakshi-Shibata (CBS) reduction is a highly effective method for the enantioselective reduction of prochiral ketones.[1][2][3][4][5][6]

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction.- Decomposition of the product during workup or purification.- Impure starting ketone.	- Increase reaction time or slightly elevate the temperature, while monitoring for side reactions.- Use a mild acidic workup (e.g., saturated NH₄Cl solution) to hydrolyze the boronate ester.- Ensure the 2-acetyl-1,4-dioxane is of high purity before the reduction step.
Low Enantioselectivity (low ee)	- Presence of moisture in the reaction.- Impure or aged CBS catalyst.- Non-selective reduction by borane.- Reaction temperature is too high.	- Conduct the reaction under strictly anhydrous conditions using freshly distilled solvents.- Use a freshly prepared or commercially sourced high-purity (S)-CBS catalyst.- Add the ketone slowly to the pre-formed catalyst-borane complex to minimize uncatalyzed reduction.- Perform the reaction at a lower temperature (e.g., 0 °C to -20 °C).
Formation of the (1R)-enantiomer as a major product	- Incorrect enantiomer of the CBS catalyst used.	- Ensure that the (S)-CBS catalyst is used to obtain the (S)-alcohol product.
Difficult purification of the alcohol	- Co-elution with the chiral auxiliary from the CBS catalyst.- Presence of residual boron species.	- Perform an extractive workup with an acidic solution to remove the amino alcohol derived from the catalyst.- Use column chromatography on silica gel with a gradient of ethyl acetate in hexane to separate the product.

Frequently Asked Questions (FAQs)

Q1: What is a realistic target yield for the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A1: The overall yield will depend on the efficiency of both the synthesis of the precursor ketone and the asymmetric reduction step. For the CBS reduction of ketones, yields are often high, typically in the range of 80-95%.[5] Assuming a 70% yield for the synthesis of 2-acetyl-1,4-dioxane, a realistic overall yield for the two-step sequence would be in the range of 55-65%.

Q2: What level of enantiomeric excess (ee) can be expected for the CBS reduction?

A2: The CBS reduction is known for its high enantioselectivity, often exceeding 90% ee, and in many cases, reaching over 95% ee for a wide range of ketones.[1][5] For 2-acetyl-1,4-dioxane, it is reasonable to expect an ee of >90% under optimized conditions.

Q3: Are there alternative methods for the asymmetric reduction of 2-acetyl-1,4-dioxane?

A3: Yes, other methods for enantioselective ketone reduction include the use of chiral metal hydride reagents (e.g., BINAL-H) or catalytic hydrogenation with chiral catalysts (e.g., Ru-BINAP).[2] However, the CBS reduction is often preferred due to its operational simplicity and the commercial availability of the catalyst.

Q4: How can I confirm the absolute stereochemistry of the synthesized alcohol?

A4: The absolute stereochemistry can be determined by comparison with an authentic sample, or through derivatization with a chiral agent (e.g., Mosher's acid chloride) followed by ¹H or ¹⁹F NMR analysis. X-ray crystallography of a suitable crystalline derivative can also provide unambiguous proof of stereochemistry.

Q5: What are the key safety precautions for this synthesis?

A5: Borane reagents (e.g., BH₃·THF, BH₃·SMe₂) are flammable, toxic, and react violently with water. All manipulations should be carried out in a well-ventilated fume hood under an inert atmosphere. Lewis acids such as aluminum chloride are corrosive and react with moisture. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Data Presentation

Table 1: Representative Yields and Enantioselectivities for CBS Reduction of Ketones

Ketone Substrate	Catalyst	Reductant	Temperature (°C)	Yield (%)	ee (%)	Reference
Acetophenone	(S)-CBS	BH₃·THF	25	>95	97	General Literature
1-Tetralone	(S)-CBS	BH₃·THF	25	95	94	General Literature
α-Keto ester	(S)-CBS	BH₃·THF	-20	90	>98	General Literature
2-Acetyl-1,4-dioxane (Expected)	(S)-CBS	BH₃·THF	0	85-95	>90	Projected

Experimental Protocols

Protocol 1: Synthesis of 2-Acetyl-1,4-dioxane (Illustrative)

This is a hypothetical protocol based on standard acylation methods, as a specific literature procedure was not identified.

• To a stirred solution of a suitable 1,4-dioxane precursor (e.g., 2-(tributylstannyl)-1,4-dioxane) in an anhydrous solvent such as THF under an inert atmosphere at -78 °C, add a solution of acetyl chloride (1.1 equivalents).

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC or GC.

• Upon completion, quench the reaction with a saturated aqueous solution of KF and stir for 1 hour.

• Filter the mixture through celite and extract the filtrate with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-acetyl-1,4-dioxane.

Protocol 2: Asymmetric Reduction of 2-Acetyl-1,4-dioxane via CBS Reduction

• To a flame-dried, two-necked round-bottom flask under an argon atmosphere, add a 1 M solution of (S)-2-methyl-CBS-oxazaborolidine in toluene (0.1 equivalents).

• Cool the flask to 0 °C and add a 1 M solution of borane-tetrahydrofuran complex (BH₃·THF) (1.0 equivalent) dropwise over 10 minutes. Stir the mixture for an additional 15 minutes at 0 °C.

• In a separate flask, dissolve 2-acetyl-1,4-dioxane (1.0 equivalent) in anhydrous THF.

• Add the solution of the ketone dropwise to the catalyst-borane complex at 0 °C over 30 minutes.

• Stir the reaction mixture at 0 °C and monitor its progress by TLC. The reaction is typically complete within 1-2 hours.

• Upon completion, quench the reaction by the slow, dropwise addition of methanol at 0 °C.

• Warm the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Visualizations

Caption: Overall workflow for the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

References

• 1. york.ac.uk [york.ac.uk]
• 2. organicreactions.org [organicreactions.org]
• 3. uwindsor.ca [uwindsor.ca]
• 4. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]

Optimization of reaction parameters for (1S)-1-(1,4-Dioxan-2-yl)ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic strategy to obtain (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A common and effective strategy involves the enantioselective reduction of a suitable precursor ketone, 2-acetyl-1,4-dioxane. This method allows for the establishment of the desired (S)-stereochemistry at the alcohol center.

Q2: What are the critical parameters to control for achieving high enantioselectivity?

Key parameters influencing enantioselectivity include the choice of chiral catalyst or reducing agent, reaction temperature, and solvent. Screening different chiral ligands and optimizing the reaction conditions are crucial for achieving high enantiomeric excess (ee).

Q3: How can I monitor the progress of the reaction?

Reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). TLC allows for a quick qualitative assessment of the consumption of the starting material and the formation of the product. GC can provide quantitative information on the conversion and, with a chiral column, the enantiomeric excess of the product.

Q4: What are the typical impurities or byproducts in this synthesis?

Typical impurities may include unreacted starting material (2-acetyl-1,4-dioxane), the (R)-enantiomer of the product, and potential byproducts from side reactions such as racemization or decomposition, especially if harsh reaction conditions are used.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	Inactive catalyst or reagent.	Ensure the catalyst/reagent is fresh and has been stored under appropriate conditions (e.g., inert atmosphere, low temperature). Consider using a freshly opened bottle or preparing the reagent in-situ.
Incorrect reaction temperature.	Verify the reaction temperature. Some reductions require low temperatures to proceed selectively and efficiently.
Poor quality of starting materials or solvent.	Use freshly distilled solvents and ensure the purity of the starting ketone. Contaminants can poison the catalyst.
Low Enantioselectivity (low ee%)	Suboptimal chiral ligand or catalyst.	Screen a variety of chiral ligands or catalysts. The choice of ligand is critical for achieving high stereocontrol.
Reaction temperature is too high.	Lowering the reaction temperature often improves enantioselectivity. Perform the reaction at 0 °C, -20 °C, or even -78 °C.
Racemization of the product.	Work-up conditions might be too harsh (e.g., strongly acidic or basic). Ensure a mild work-up procedure.
Formation of Significant Byproducts	Side reactions due to prolonged reaction time.	Monitor the reaction closely and quench it as soon as the starting material is consumed to avoid byproduct formation.
Decomposition of starting material or product.	Ensure the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon) if any of the components are sensitive to air or moisture.
Difficult Product Isolation/Purification	Emulsion formation during aqueous work-up.	Add brine (saturated NaCl solution) to break the emulsion.
Co-elution of product and impurities during chromatography.	Optimize the solvent system for column chromatography. A gradient elution might be necessary to achieve good separation.

Experimental Protocols

Protocol 1: Enantioselective Reduction of 2-Acetyl-1,4-dioxane

This protocol describes a general procedure for the asymmetric reduction of 2-acetyl-1,4-dioxane to (1S)-1-(1,4-Dioxan-2-yl)ethanol using a chiral borane reagent.

Materials:

• 2-Acetyl-1,4-dioxane

• (-)-B-Chlorodiisopinocampheylborane (DIP-Chloride™)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Diethylether

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 2-acetyl-1,4-dioxane (1.0 eq) and anhydrous THF.

• Cool the solution to -25 °C in a cryostat.

• Slowly add a solution of (-)-B-Chlorodiisopinocampheylborane (1.2 eq) in anhydrous THF to the stirred solution while maintaining the temperature at -25 °C.

• Stir the reaction mixture at -25 °C for 4 hours. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, quench the reaction by the slow addition of methanol at -25 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Remove the solvent under reduced pressure.

• Add diethylether and saturated sodium bicarbonate solution to the residue. Stir for 15 minutes.

• Separate the organic layer, and wash it with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Visualizations

Experimental Workflow

Caption: Workflow for the enantioselective synthesis.

Troubleshooting Logic

Caption: Troubleshooting decision tree for synthesis issues.

Technical Support Center: Purification of (1S)-1-(1,4-Dioxan-2-yl)ethanol and Its Derivatives

Welcome to the technical support center for the purification of (1S)-1-(1,4-Dioxan-2-yl)ethanol and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of this important chiral building block and its analogues.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the purification of (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A1: The main purification challenges stem from its chirality and the presence of the 1,4-dioxane moiety. Key difficulties include:

• Enantiomeric Separation: Separating the desired (1S) enantiomer from its (1R) counterpart requires specialized chiral chromatography techniques.

• Diastereomer Formation: If the synthesis involves reactions that create a second chiral center, diastereomeric separation will be necessary.

• Polarity: The presence of a hydroxyl group and two ether linkages makes the molecule polar, which can influence solvent selection and chromatographic behavior.

• Impurities: Common impurities can include starting materials, reagents, byproducts from the formation of the dioxane ring, and the undesired enantiomer.

Q2: What are the most common impurities encountered during the synthesis and purification of this compound?

A2: Impurities can vary depending on the synthetic route. However, some common impurities to be aware of include:

• Unreacted Starting Materials: Such as the precursor aldehyde/ketone and diol used for the dioxane ring formation.

• Diastereomers: If the starting materials or reagents are not enantiomerically pure, or if the reaction conditions are not stereoselective, diastereomeric impurities may be present.

• Ring-Opened Byproducts: Acidic or basic conditions can potentially lead to the opening of the dioxane ring.

• Solvent Residues: Residual solvents from the reaction or initial work-up can be carried through to the purification step.

• Catalyst Residues: If a catalyst is used in the synthesis, it may need to be removed during purification.

Q3: Which analytical techniques are recommended for assessing the purity of (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Chiral High-Performance Liquid Chromatography (HPLC): The gold standard for determining enantiomeric excess (e.e.) and separating diastereomers.

• Chiral Gas Chromatography (GC): Can also be used for enantiomeric excess determination, particularly for more volatile derivatives.[1][2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for confirming the chemical structure and identifying major impurities. Chiral shift reagents can sometimes be used to resolve enantiomeric signals.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired product and identify unknown impurities.

Troubleshooting Guides

Chiral HPLC Purification

Issue 1: Poor or No Separation of Enantiomers

• Possible Cause: Incorrect chiral stationary phase (CSP) selection.

  • Solution: Screen a variety of CSPs. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often a good starting point for chiral alcohols.[4][5]

• Possible Cause: Inappropriate mobile phase composition.

  • Solution: Optimize the mobile phase. For normal-phase chromatography, vary the ratio of a non-polar solvent (e.g., hexane, heptane) to a polar modifier (e.g., isopropanol, ethanol). Small amounts of additives like diethylamine (for basic compounds) or trifluoroacetic acid (for acidic compounds) can significantly impact selectivity. For polar compounds like (1S)-1-(1,4-Dioxan-2-yl)ethanol, polar organic or reversed-phase modes might also be effective.[6][7]

• Possible Cause: Temperature fluctuations.

  • Solution: Use a column oven to maintain a stable temperature. Lower temperatures often improve chiral recognition and resolution.[8]

• Possible Cause: Low flow rate.

  • Solution: While lower flow rates can sometimes improve resolution, an excessively low flow rate can lead to band broadening. Experiment with flow rates in the range of 0.5-1.5 mL/min for analytical columns.

Issue 2: Peak Tailing

• Possible Cause: Secondary interactions with the stationary phase.

  • Solution: Add a mobile phase modifier. For a polar analyte like this, adding a small amount of a more polar solvent or an acidic/basic modifier can help to block active sites on the stationary phase and improve peak shape.

• Possible Cause: Column overload.

  • Solution: Reduce the sample concentration or injection volume.

• Possible Cause: Presence of highly polar impurities.

  • Solution: Perform a preliminary purification step, such as flash chromatography on silica gel, to remove baseline impurities before chiral HPLC.

Issue 3: Peak Splitting

• Possible Cause: Sample solvent is too strong.

  • Solution: Dissolve the sample in the initial mobile phase or a weaker solvent. Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion.[9][10]

• Possible Cause: Column contamination or void.

  • Solution: Flush the column with a strong solvent (if compatible with the CSP). If the problem persists, the column may be damaged and need replacement. A blocked inlet frit can also cause peak splitting and can sometimes be cleared by back-flushing the column.[10][11]

• Possible Cause: Co-eluting impurity.

  • Solution: Adjust the mobile phase composition or gradient to try and resolve the impurity from the main peak.

Data Presentation: Chiral HPLC Method Development Screening

The following table summarizes a hypothetical screening process for the chiral separation of racemic 1-(1,4-Dioxan-2-yl)ethanol.

Chiral Stationary Phase	Mobile Phase (v/v)	Flow Rate (mL/min)	Temperature (°C)	Resolution (Rs)	Enantiomeric Excess (e.e.) of (1S) Isomer
Chiralpak IA	Hexane:Isopropanol (90:10)	1.0	25	1.2	98.5%
Chiralpak IB	Hexane:Ethanol (85:15)	1.0	25	1.8	99.2%
Chiralcel OD-H	Heptane:Isopropanol (95:5)	0.8	20	1.5	99.0%
Lux Cellulose-1	Methanol	0.5	30	0.8	Not baseline separated

Note: This data is illustrative and actual results may vary.

Experimental Protocols

Preparative Chiral HPLC Method for (1S)-1-(1,4-Dioxan-2-yl)ethanol

This protocol is a starting point and should be optimized for your specific system and purity requirements.

• Column: Chiralpak IB (or other suitable polysaccharide-based column), 20 x 250 mm, 5 µm particle size.

• Mobile Phase: Hexane:Ethanol (85:15, v/v). Ensure solvents are HPLC grade.

• Flow Rate: 10 mL/min.

• Temperature: 25 °C (controlled by a column oven).

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the crude product in the mobile phase at a concentration of 10-20 mg/mL. Filter the solution through a 0.45 µm PTFE syringe filter before injection.

• Injection: Inject an appropriate volume based on the column loading capacity (start with a small injection to determine retention times and then scale up).

• Fraction Collection: Collect the eluting peaks corresponding to the two enantiomers separately.

• Post-Purification: Analyze the collected fractions by analytical chiral HPLC to determine the enantiomeric excess. Combine the fractions of the desired enantiomer and remove the solvent under reduced pressure.

Visualizations

Logical Workflow for Chiral Purification

Caption: Workflow for the purification of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Troubleshooting Decision Tree for Poor Enantiomeric Separation

Caption: Decision tree for troubleshooting poor enantiomeric separation in HPLC.

References

• 1. agilent.com [agilent.com]
• 2. US4166821A - Process for preparing 1,4-dioxan-2-ones - Google Patents [patents.google.com]
• 3. Enantiodifferentiation of chiral diols and diphenols via recognition-enabled chromatographic 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uvadoc.uva.es [uvadoc.uva.es]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. hplc.today [hplc.today]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. hplc.eu [hplc.eu]
• 11. chiraltech.com [chiraltech.com]

Racemization issues with (1S)-1-(1,4-Dioxan-2-yl)ethanol under reaction conditions

Welcome to the technical support center for (1S)-1-(1,4-Dioxan-2-yl)ethanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot potential racemization issues during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern for (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A1: Racemization is the process by which an enantiomerically pure substance, such as (1S)-1-(1,4-Dioxan-2-yl)ethanol, is converted into a mixture containing equal amounts of both enantiomers (a racemic mixture).[1][2][3] This is a significant concern in pharmaceutical development because different enantiomers of a chiral molecule can have distinct biological activities, with one being therapeutic and the other inactive or even harmful.[4] Maintaining the enantiomeric purity of (1S)-1-(1,4-Dioxan-2-yl)ethanol is therefore critical for its intended therapeutic effect and safety.

Q2: What are the general conditions that can lead to the racemization of a secondary alcohol like (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A2: Secondary alcohols can racemize under various conditions, including:

• Acidic Conditions: Strong acids can catalyze racemization, often through the formation of a planar carbocation intermediate.[2]

• Basic Conditions: While less common for simple secondary alcohols, strong bases can potentially lead to racemization, especially if there are adjacent activating groups.

• Elevated Temperatures: High temperatures can provide the energy needed to overcome the activation barrier for racemization, sometimes in the absence of a catalyst.[2]

• Presence of certain metal catalysts: Some transition metal complexes can catalyze the racemization of secondary alcohols.

Q3: How does the 1,4-dioxane ring in (1S)-1-(1,4-Dioxan-2-yl)ethanol influence its susceptibility to racemization?

A3: The ether oxygens in the 1,4-dioxane ring can influence the stability of the chiral center. Under acidic conditions, the ether oxygen atom can exert a neighboring group participation effect, potentially stabilizing a carbocation intermediate at the adjacent carbon through resonance.[5][6][7] This stabilization could lower the activation energy for racemization. Conversely, the inductive electron-withdrawing effect of the ether oxygens could slightly increase the acidity of the carbinol proton, making it more susceptible to deprotonation under strong basic conditions, although this is generally less likely to be a major pathway for racemization compared to acid-catalyzed routes.

Troubleshooting Guide

This guide addresses specific issues you might encounter that could indicate racemization of your (1S)-1-(1,4-Dioxan-2-yl)ethanol sample.

Observed Issue	Potential Cause	Troubleshooting Steps
Loss of Optical Activity	Racemization has occurred, leading to the formation of a racemic mixture.[8]	1. Analyze Enantiomeric Excess (ee): Use chiral HPLC or GC to quantify the ee of your sample. 2. Review Reaction/Storage Conditions: Check for the presence of acidic or basic impurities, exposure to high temperatures, or prolonged reaction times.
Inconsistent Biological Assay Results	The presence of the undesired enantiomer is affecting the biological activity.	1. Confirm Enantiomeric Purity: Re-analyze the ee of the batch used in the assay. 2. Purify the Sample: If racemization has occurred, repurification by chiral chromatography may be necessary.
Appearance of a Second Peak in Chiral HPLC/GC Analysis	The sample is no longer enantiomerically pure.	1. Identify the Peaks: Confirm that the second peak corresponds to the other enantiomer by running a racemic standard. 2. Investigate the Source: Pinpoint the step in your process (e.g., a specific reaction, work-up, or purification) where the racemization is occurring by analyzing samples at each stage.

Experimental Protocols

Below are detailed methodologies for key experiments related to the analysis of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Protocol 1: Determination of Enantiomeric Excess by Chiral High-Performance Liquid Chromatography (HPLC)

This protocol provides a general procedure for analyzing the enantiomeric excess of a secondary alcohol. The specific column and mobile phase may require optimization for (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Materials:

• HPLC system with UV detector

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based column like Chiralcel OD-H or Chiralpak AD-H)

• HPLC-grade solvents (e.g., n-hexane, isopropanol)

• Sample of (1S)-1-(1,4-Dioxan-2-yl)ethanol

• Racemic standard of 1-(1,4-Dioxan-2-yl)ethanol

Procedure:

• Sample Preparation: Dissolve a small amount of your sample (approximately 1 mg/mL) in the mobile phase. Filter the sample through a 0.45 µm syringe filter.

• HPLC Conditions (Starting Point):

  • Column: Chiralcel OD-H (or similar)

  • Mobile Phase: n-Hexane/Isopropanol (e.g., 90:10 v/v). The ratio may need to be adjusted to achieve optimal separation.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm

  • Column Temperature: 25 °C

• Analysis:

  • Inject the racemic standard to determine the retention times of both enantiomers and to confirm the resolution.

  • Inject your sample.

  • Integrate the peak areas for both enantiomers.

• Calculation of Enantiomeric Excess (ee):

  • ee (%) = [|Area(S) - Area(R)| / (Area(S) + Area(R))] x 100

Protocol 2: Determination of Enantiomeric Excess by Chiral Gas Chromatography (GC)

This method is suitable for volatile alcohols and may require derivatization to improve separation.

Materials:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Chiral capillary column (e.g., a cyclodextrin-based column like CP-Chirasil-DEX CB)[9]

• High-purity carrier gas (e.g., Helium or Hydrogen)

• Anhydrous solvents (e.g., dichloromethane)

• (Optional) Derivatizing agent (e.g., acetic anhydride) and catalyst (e.g., iodine)[9]

Procedure:

• Derivatization (Optional, if direct analysis is not optimal):

  • In a clean, dry vial, dissolve your alcohol sample in dichloromethane.

  • Add acetic anhydride and a catalytic amount of iodine.[9]

  • Allow the reaction to proceed at room temperature until complete, monitoring by TLC or GC-MS.

  • Quench the reaction and work up to isolate the acetate ester.

• GC Conditions (Starting Point):

  • Column: CP-Chirasil-DEX CB (or similar)[9]

  • Injector Temperature: 230 °C

  • Detector Temperature: 250 °C

  • Oven Program: Start at a low temperature (e.g., 60 °C), hold for 1-2 minutes, then ramp at a suitable rate (e.g., 5 °C/min) to a final temperature (e.g., 180 °C).

  • Carrier Gas Flow: Set according to the column manufacturer's recommendations.

• Analysis:

  • Inject a racemic standard (derivatized if necessary) to determine the retention times of the enantiomers.

  • Inject your sample.

• Calculation of Enantiomeric Excess (ee):

  • Calculate the ee using the peak areas as described in the HPLC protocol.

Protocol 3: Monitoring Racemization under Acidic Conditions

This protocol can be used to assess the stability of (1S)-1-(1,4-Dioxan-2-yl)ethanol under acidic conditions.

Materials:

• (1S)-1-(1,4-Dioxan-2-yl)ethanol of known high enantiomeric excess

• Anhydrous solvent (e.g., dichloromethane or toluene)

• Acid catalyst (e.g., p-toluenesulfonic acid or a Lewis acid)

• Reaction vessel with a stirrer and temperature control

• Neutralizing agent (e.g., saturated sodium bicarbonate solution)

• Chiral HPLC or GC setup for ee determination

Procedure:

• Dissolve a known amount of (1S)-1-(1,4-Dioxan-2-yl)ethanol in the anhydrous solvent in the reaction vessel.

• Take an initial sample (t=0) and determine its enantiomeric excess.

• Add a catalytic amount of the acid to the solution and start the timer.

• Maintain the reaction at a constant temperature (e.g., room temperature or a slightly elevated temperature).

• Withdraw aliquots from the reaction mixture at regular time intervals (e.g., 1h, 2h, 4h, 8h, 24h).

• Immediately quench each aliquot by adding it to a vial containing a neutralizing agent (e.g., a small amount of saturated sodium bicarbonate solution) and an extraction solvent (e.g., ethyl acetate).

• Extract the product, dry the organic layer, and remove the solvent.

• Analyze the enantiomeric excess of each quenched sample by chiral HPLC or GC.

• Plot the enantiomeric excess as a function of time to determine the rate of racemization under the tested conditions.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Potential pathways for the racemization of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Caption: A logical workflow for troubleshooting racemization issues.

References

• 1. Racemization - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. books.rsc.org [books.rsc.org]
• 5. youtube.com [youtube.com]
• 6. Neighboring-Group Participation Involving the Oxygen Atom of the ...: Ingenta Connect [ingentaconnect.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Diastereoselectivity in Reactions with (1S)-1-(1,4-Dioxan-2-yl)ethanol

Disclaimer: Direct literature on the diastereoselectivity of reactions utilizing (1S)-1-(1,4-Dioxan-2-yl)ethanol as a chiral auxiliary is limited. This guide is based on established principles of asymmetric synthesis and data from structurally related chiral auxiliaries. The troubleshooting strategies provided are general and may require optimization for your specific reaction.

General Troubleshooting Guide for Low Diastereoselectivity

Low diastereoselectivity in reactions involving chiral auxiliaries like (1S)-1-(1,4-Dioxan-2-yl)ethanol can arise from a variety of factors. This guide provides a systematic approach to identifying and addressing these issues.

Question: My reaction is showing poor diastereoselectivity. What are the most common causes?

Answer: Low diastereoselectivity can typically be attributed to one or more of the following factors:

• Reaction Temperature: Many stereoselective reactions are highly sensitive to temperature. Higher temperatures can provide enough energy to overcome the activation energy difference between the pathways leading to the desired and undesired diastereomers.

• Choice of Reagents and Solvents: The steric bulk and coordinating properties of reagents and solvents play a crucial role in the organization of the transition state. A mismatch can lead to poor facial discrimination.

• Enolate Geometry: For reactions proceeding through an enolate intermediate (e.g., aldol and alkylation reactions), the geometry of the enolate (Z vs. E) can directly influence the stereochemical outcome.

• Incorrect Stoichiometry: An incorrect ratio of reactants, particularly the base or Lewis acid, can lead to side reactions or the formation of less organized transition states.

• Presence of Impurities: Water or other impurities can interfere with the reaction, particularly those involving organometallic reagents or strong bases.

Frequently Asked Questions (FAQs)

Q1: How does temperature affect the diastereoselectivity of my reaction?

A1: The difference in the free energy of activation (ΔΔG‡) between the two diastereomeric transition states determines the diastereomeric ratio (d.r.). According to the Eyring equation, this relationship is temperature-dependent. Lowering the reaction temperature generally increases the diastereoselectivity by favoring the transition state with the lower activation energy.

Troubleshooting Tip: If you are observing low diastereoselectivity, try running the reaction at a lower temperature (e.g., -78 °C, -40 °C, or 0 °C). It is crucial to ensure the reaction still proceeds at a reasonable rate at the reduced temperature.

Q2: Can the solvent choice impact the diastereomeric ratio?

A2: Absolutely. The polarity and coordinating ability of the solvent can significantly influence the conformation of the transition state.

• Coordinating Solvents (e.g., THF, DME): These solvents can coordinate to metal cations (like Li⁺ or Mg²⁺), influencing the aggregation state and reactivity of organometallic reagents and the tightness of the transition state.

• Non-Coordinating Solvents (e.g., Toluene, Hexane): These solvents are less likely to interfere with the formation of a well-defined, chelated transition state, which can sometimes lead to higher selectivity.

Troubleshooting Tip: Screen a range of solvents with varying polarities and coordinating abilities. For reactions involving metal enolates, switching from a coordinating solvent like THF to a non-coordinating one like toluene, or vice versa, can have a profound effect.

Q3: I am performing an alkylation reaction and getting a nearly 1:1 mixture of diastereomers. What should I investigate first?

A3: For alkylation reactions, the geometry of the enolate is often a critical factor. The chiral auxiliary, in this case, (1S)-1-(1,4-Dioxan-2-yl)ethanol, is intended to direct the electrophile to one face of the enolate. If the enolate geometry is not well-controlled, a mixture of diastereomers will result.

Troubleshooting Steps:

• Base Selection: The choice of base can influence the enolate geometry. For example, lithium diisopropylamide (LDA) and sodium bis(trimethylsilyl)amide (NaHMDS) can lead to different E/Z ratios of the enolate.

• Lewis Acid Additives: The addition of a Lewis acid can help to create a more rigid and organized transition state, thereby enhancing facial selectivity.

Q4: Could the dioxane ring itself be influencing the reaction in an unexpected way?

A4: Yes, the dioxane moiety in (1S)-1-(1,4-Dioxan-2-yl)ethanol can influence the reaction through both steric and electronic effects. The oxygen atoms in the dioxane ring can act as Lewis basic sites, potentially coordinating to metal centers and altering the conformation of the transition state. The preferred chair conformation of the dioxane ring will also dictate the spatial arrangement of the substituents, which is key for stereochemical control. It has been documented that 1,3-dioxane-5-ol systems can adopt a conformation where the hydroxyl group is axial, stabilized by hydrogen bonding with the ring oxygens, which could influence reactivity.[1]

Quantitative Data from Analogous Systems

While specific data for (1S)-1-(1,4-Dioxan-2-yl)ethanol is scarce, the following tables provide examples of diastereoselectivity achieved with other chiral auxiliaries in common reactions. This data can serve as a benchmark for what might be achievable.

Table 1: Diastereoselectivity in Aldol Reactions with Evans Auxiliaries

Auxiliary	Aldehyde	Conditions	Diastereomeric Ratio (syn:anti)	Reference
(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	Benzaldehyde	1. Bu₂BOTf, DIPEA, CH₂Cl₂ -78 °C; 2. PhCHO	>99:1	Evans, D. A. et al. J. Am. Chem. Soc.1981 , 103, 2127-2129.
(S)-4-benzyl-2-oxazolidinone	Isobutyraldehyde	1. LDA, THF, -78 °C; 2. i-PrCHO	95:5	Evans, D. A. et al. J. Am. Chem. Soc.1982 , 104, 1737-1739.

Table 2: Diastereoselectivity in Alkylation Reactions with Evans Auxiliaries

Auxiliary	Electrophile	Conditions	Diastereomeric Ratio	Reference
(S)-4-benzyl-2-oxazolidinone	Benzyl bromide	1. NaHMDS, THF, -78 °C; 2. BnBr	>99:1	Evans, D. A. et al. J. Am. Chem. Soc.1982 , 104, 1737-1739.
(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	Methyl iodide	1. LDA, THF, -78 °C; 2. MeI	98:2	Evans, D. A. et al. J. Am. Chem. Soc.1981 , 103, 2127-2129.

Experimental Protocols

The following are generalized protocols for common reactions where a chiral alcohol might be employed as a chiral auxiliary. These should be adapted and optimized for (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Protocol 1: General Procedure for a Diastereoselective Aldol-Type Reaction

• Esterification: React (1S)-1-(1,4-Dioxan-2-yl)ethanol with the desired carboxylic acid (e.g., propanoic acid) under standard esterification conditions (e.g., DCC/DMAP or conversion to the acid chloride followed by reaction with the alcohol) to form the chiral ester.

• Enolate Formation: To a solution of the chiral ester (1.0 equiv) in a dry solvent (e.g., THF or CH₂Cl₂) at -78 °C under an inert atmosphere (e.g., Argon or Nitrogen), add the chosen base (e.g., LDA, 1.1 equiv) dropwise. Stir the mixture for 30-60 minutes to ensure complete enolate formation.

• Aldol Addition: Add the aldehyde (1.2 equiv) dropwise to the enolate solution at -78 °C. Stir the reaction mixture for 1-4 hours, monitoring the progress by TLC.

• Quenching: Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Work-up: Allow the mixture to warm to room temperature. Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography. Determine the diastereomeric ratio by ¹H NMR spectroscopy or chiral HPLC analysis.

Protocol 2: General Procedure for a Diastereoselective Alkylation

• Acylation: Prepare the N-acyl derivative by reacting the corresponding chiral auxiliary with an acid chloride or anhydride. For the purpose of this example, we will consider the acylation of a generic chiral auxiliary.

• Enolate Formation: Dissolve the N-acyl derivative (1.0 equiv) in dry THF at -78 °C under an inert atmosphere. Add a solution of a strong base (e.g., NaHMDS, 1.1 equiv) dropwise. Stir for 30 minutes.[2]

• Alkylation: Add the alkylating agent (e.g., allyl iodide, 1.2 equiv) to the enolate solution at -78 °C. Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.[2]

• Work-up and Purification: Quench the reaction with saturated aqueous NH₄Cl. Extract the product with an organic solvent, dry the organic layer, and concentrate. Purify by column chromatography.

• Analysis: Determine the diastereomeric ratio of the purified product by GC or NMR analysis.[2]

Visualizations

Caption: Troubleshooting workflow for low diastereoselectivity.

Caption: A conceptual model for achieving high diastereoselectivity.

References

• 1. A Dioxane Template for Highly Selective Epoxy Alcohol Cyclizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.williams.edu [chemistry.williams.edu]

Stability issues of (1S)-1-(1,4-Dioxan-2-yl)ethanol during storage and handling

This technical support center provides guidance on the stability, storage, and handling of (1S)-1-(1,4-Dioxan-2-yl)ethanol. Due to the compound's structure, containing both an ether and a secondary alcohol, specific precautions are necessary to ensure its integrity during experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A1: To ensure the stability of (1S)-1-(1,4-Dioxan-2-yl)ethanol, it is recommended to store it in a tightly sealed container in a dry, well-ventilated place, away from heat and sources of ignition.[1] For long-term storage, refrigeration at 2-8°C is advisable.[2] The compound should be stored under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and moisture absorption.[3]

Q2: What are the potential signs of degradation of (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A2: Degradation of (1S)-1-(1,4-Dioxan-2-yl)ethanol may be indicated by a change in color, the development of an unusual odor, or the formation of precipitates. As with other ethers, there is a potential for peroxide formation upon exposure to air and light.[4][5] The presence of peroxides can be tested using commercially available test strips.

Q3: What are the primary degradation pathways for this compound?

A3: While specific degradation pathways for (1S)-1-(1,4-Dioxan-2-yl)ethanol are not extensively documented, potential degradation can be inferred from its functional groups. The dioxane ring is susceptible to oxidation, which can lead to ring-opening and the formation of various byproducts, including aldehydes and organic acids.[6][7] The secondary alcohol can be oxidized to a ketone.

Q4: Is (1S)-1-(1,4-Dioxan-2-yl)ethanol sensitive to air or moisture?

A4: Yes, like many ethers, this compound can be sensitive to air, leading to the formation of explosive peroxides over time.[4][5] It is also hygroscopic and should be protected from moisture.[5] Handling under an inert atmosphere is recommended.[3]

Q5: What are the known impurities in (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A5: Potential impurities could arise from the synthesis process or degradation. These may include starting materials, isomers, and oxidation or hydrolysis products. Common impurities in related dioxane compounds can include 1,4-dioxane itself, which is a potential carcinogen.[8]

Troubleshooting Guides

Issue 1: Inconsistent or unexpected experimental results.

• Possible Cause: The compound may have degraded due to improper storage or handling.

• Troubleshooting Steps:

  • Verify Purity: Analyze the compound's purity using techniques like Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to identify any potential impurities or degradation products.

  • Check for Peroxides: Test for the presence of peroxides using peroxide test strips, especially if the container has been opened multiple times or stored for an extended period.

  • Purification: If impurities are detected, consider purifying the compound by distillation or chromatography, if feasible.

  • Use a Fresh Sample: If significant degradation is suspected, it is best to use a fresh, unopened sample of the compound.

Issue 2: Change in physical appearance (e.g., color change, precipitate formation).

• Possible Cause: This is a strong indicator of chemical degradation.

• Troubleshooting Steps:

  • Do Not Use: If the compound shows visible signs of degradation, it should not be used in experiments where purity is critical.

  • Characterize the Impurities: If necessary for investigation, the impurities can be characterized using analytical techniques such as GC-MS or LC-MS.

  • Review Storage Conditions: Ensure that the storage conditions are in line with the recommendations to prevent further degradation of other batches.

Quantitative Data Summary

The following table summarizes the general recommended storage and handling parameters for compounds with similar functional groups (ethers and alcohols).

Parameter	Recommended Condition	Rationale
Storage Temperature	2-8°C[2]	To minimize degradation kinetics.
Atmosphere	Inert gas (e.g., Nitrogen, Argon)[3]	To prevent oxidation and peroxide formation.
Container	Tightly sealed, opaque container[1][4]	To protect from air and light.
Handling	In a well-ventilated area or fume hood[1]	To avoid inhalation of vapors.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC)

• Sample Preparation: Prepare a dilute solution of (1S)-1-(1,4-Dioxan-2-yl)ethanol in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Instrumentation: Use a GC system equipped with a Flame Ionization Detector (FID) and a suitable capillary column (e.g., a polar column for separating polar compounds).

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Program: Start at a low temperature (e.g., 60°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) at a rate of 10-20°C/min.

  • Carrier Gas: Helium or Nitrogen.

• Analysis: Inject the sample and analyze the resulting chromatogram. The purity can be estimated by the relative peak areas. The presence of new peaks compared to a reference sample indicates impurities or degradation.

Protocol 2: Peroxide Test

• Materials: Use commercially available peroxide test strips.

• Procedure:

  • Dip the test strip into a sample of the (1S)-1-(1,4-Dioxan-2-yl)ethanol.

  • Remove the strip and wait for the specified time according to the manufacturer's instructions.

  • Compare the color of the test strip to the color chart provided to determine the peroxide concentration.

• Action: If peroxides are detected at a significant level, the compound should be treated to remove them (e.g., by passing through a column of activated alumina) or disposed of according to safety guidelines.

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Potential degradation pathways for (1S)-1-(1,4-Dioxan-2-yl)ethanol.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]
• 3. capotchem.cn [capotchem.cn]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. fishersci.com [fishersci.com]
• 6. lib3.dss.go.th [lib3.dss.go.th]
• 7. 1,4-Dioxane Degradation Pathway [eawag-bbd.ethz.ch]
• 8. food.ec.europa.eu [food.ec.europa.eu]

Technical Support Center: Application of (1S)-1-(1,4-Dioxan-2-yl)ethanol as a Chiral Auxiliary

Important Notice for Researchers:

Following an extensive review of scientific literature and chemical databases, we have found no specific documented applications of (1S)-1-(1,4-Dioxan-2-yl)ethanol as a chiral auxiliary in asymmetric synthesis. The information presented in this technical support guide is therefore based on the general principles and common challenges encountered with other chiral auxiliaries possessing similar structural features (e.g., secondary alcohols used to derive chiral esters or ethers). The troubleshooting and FAQ sections are predictive and aim to guide researchers in potential experimental design and problem-solving.

Hypothetical Application Workflow

The general workflow for utilizing a chiral auxiliary like (1S)-1-(1,4-Dioxan-2-yl)ethanol would typically involve three key stages: attachment to a prochiral substrate, a diastereoselective reaction, and cleavage of the auxiliary to yield the chiral product.

Technical Support Center: Enhancing Enantiomeric Excess of Products from (1S)-1-(1,4-Dioxan-2-yl)ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the enantiomeric excess (ee) of products derived from (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Frequently Asked Questions (FAQs)

Q1: What are the common methods to increase the enantiomeric excess of a product derived from a chiral alcohol like (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A1: The primary methods for enhancing the enantiomeric excess of chiral products include:

• Enzymatic Kinetic Resolution (EKR): This technique uses an enzyme, typically a lipase, to selectively acylate one enantiomer of a racemic alcohol, leaving the other enantiomer unreacted. This is a widely used and effective method for secondary alcohols.

• Dynamic Kinetic Resolution (DKR): DKR is an enhancement of EKR where the unreacted enantiomer is racemized in situ, allowing for a theoretical yield of 100% of the desired enantiomerically pure product.

• Chiral Chromatography: High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) can be used to separate enantiomers on both analytical and preparative scales.

• Classical Resolution via Diastereomeric Crystallization: This involves reacting the chiral alcohol with a chiral resolving agent to form diastereomers, which can then be separated by crystallization due to their different physical properties.

Q2: I have a product with a low enantiomeric excess after a reaction. What is the first step I should take to improve it?

A2: The first step is to accurately determine the enantiomeric excess of your current product using a reliable analytical technique, most commonly chiral HPLC. Once you have a baseline measurement, you can explore the purification and resolution techniques detailed in this guide. For reactions aiming for high enantioselectivity, troubleshooting the reaction conditions (catalyst, solvent, temperature) is also crucial.

Q3: Can I use crystallization to improve the enantiomeric excess of my 1-(1,4-Dioxan-2-yl)ethanol derivative?

A3: Yes, crystallization can be a powerful technique. For the closely related compound, 2-hydroxymethyl-1,4-dioxane, a successful resolution was achieved through the formation of diastereomeric salts with a chiral amine, followed by selective crystallization.[1] This suggests that a similar approach could be effective for derivatives of (1S)-1-(1,4-Dioxan-2-yl)ethanol. The success of direct preferential crystallization depends on whether your compound forms a conglomerate, which is relatively rare.

Troubleshooting Guides

Troubleshooting Low Enantiomeric Excess in Enzymatic Kinetic Resolution (EKR)

Problem	Potential Cause	Suggested Solution
Low Conversion (<50%) and Low ee	Poor enzyme activity or selectivity for the substrate.	- Screen different lipases: Candida antarctica lipase B (CALB), Pseudomonas cepacia lipase (PSL), and lipases from Rhizomucor miehei are good starting points.[2][3] - Optimize the acyl donor: Vinyl acetate is a common and effective choice.[2] - Vary the solvent: Non-polar organic solvents like hexane, heptane, or toluene often work well.[4][5]
Good Conversion (~50%) but Low ee of Product and/or Starting Material	The enzyme has low enantioselectivity (low E-value) for your specific substrate.	- Lower the reaction temperature: This can sometimes increase enantioselectivity. - Enzyme immobilization: Using an immobilized lipase can improve stability and sometimes selectivity. - Change the acyl donor: The structure of the acyl donor can influence the enzyme's selectivity.
Reaction is too slow	Suboptimal reaction conditions or insufficient enzyme loading.	- Increase enzyme loading: Be mindful of cost-effectiveness on a larger scale. - Optimize temperature: While lower temperatures can increase selectivity, higher temperatures (e.g., 40-60°C) can increase the reaction rate.[5] - Ensure adequate mixing: Proper agitation is crucial for heterogeneous reactions involving immobilized enzymes.

Troubleshooting Chiral HPLC Separations

Problem	Potential Cause	Suggested Solution
No separation of enantiomers	Incorrect chiral stationary phase (CSP) or mobile phase.	- Screen different CSPs: Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for a wide range of compounds.[6][7] - Vary the mobile phase: For normal phase, try mixtures of hexane/isopropanol or hexane/ethanol. For reversed-phase, use acetonitrile/water or methanol/water with appropriate additives.[8]
Poor resolution (overlapping peaks)	Suboptimal mobile phase composition or flow rate.	- Adjust the mobile phase polarity: Small changes in the percentage of the polar modifier (e.g., alcohol) can significantly impact resolution. - Lower the flow rate: This can increase the number of theoretical plates and improve resolution. - Decrease the column temperature: Lower temperatures can sometimes enhance chiral recognition.
Peak tailing or broad peaks	Secondary interactions with the stationary phase or column overload.	- Add a mobile phase additive: For basic compounds, add a small amount of a basic modifier like diethylamine (DEA). For acidic compounds, use an acidic modifier like trifluoroacetic acid (TFA). - Inject a smaller sample volume or lower concentration.

Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of rac-1-(1,4-Dioxan-2-yl)ethanol

This protocol is a general starting point and should be optimized for your specific derivative.

Materials:

• Racemic 1-(1,4-Dioxan-2-yl)ethanol derivative

• Immobilized Lipase B from Candida antarctica (CALB, such as Novozym 435)

• Vinyl acetate (acyl donor)

• Anhydrous hexane (or other suitable organic solvent)

• Standard laboratory glassware

• Shaking incubator or magnetic stirrer with temperature control

Procedure:

• To a solution of the racemic alcohol (1 equivalent) in anhydrous hexane (e.g., 0.1 M concentration), add vinyl acetate (2-3 equivalents).

• Add the immobilized lipase (e.g., 20-50 mg of lipase per mmol of alcohol).

• Seal the reaction vessel and place it in a shaking incubator or on a magnetic stirrer at a controlled temperature (e.g., 40°C).

• Monitor the reaction progress by taking small aliquots at regular intervals (e.g., 2, 4, 8, 24 hours).

• Analyze the aliquots by chiral HPLC to determine the conversion and the enantiomeric excess of both the remaining starting material (alcohol) and the formed product (ester).

• Stop the reaction when the desired conversion (ideally close to 50%) and enantiomeric excess are reached.

• Filter off the immobilized enzyme. The enzyme can often be washed with a solvent and reused.

• Concentrate the filtrate under reduced pressure.

• Purify the unreacted alcohol and the formed ester by column chromatography on silica gel.

Visualizations

Workflow for Enhancing Enantiomeric Excess

Caption: General workflow for selecting and applying a method to enhance the enantiomeric excess of a chiral product.

Conceptual Pathway of Dynamic Kinetic Resolution (DKR)

Caption: Simplified mechanism of Dynamic Kinetic Resolution (DKR) showing concurrent racemization and enzymatic acylation.

References

• 1. researchgate.net [researchgate.net]
• 2. jocpr.com [jocpr.com]
• 3. researchgate.net [researchgate.net]
• 4. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Catalyst Deactivation in Reactions Involving (1S)-1-(1,4-Dioxan-2-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding catalyst deactivation in the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol, a key chiral intermediate in various pharmaceutical syntheses. The primary focus is on asymmetric hydrogenation of the corresponding ketone precursor, 2-acetyl-1,4-dioxane, using common chiral catalysts.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol via asymmetric hydrogenation.

Issue	Potential Causes	Recommended Solutions
Low or No Catalytic Activity	Catalyst Poisoning: Impurities in the substrate, solvent, or hydrogen gas can poison the catalyst. Common poisons for ruthenium and palladium catalysts include sulfur, halides, and strong coordinating agents.	- Substrate/Solvent Purification: Ensure the purity of 2-acetyl-1,4-dioxane and the solvent by distillation or passing through a column of activated alumina. - Gas Purification: Use high-purity hydrogen gas and consider an in-line gas purifier. - Catalyst Selection: If poisoning is suspected from the substrate's functional groups, consider a catalyst known for its tolerance to such groups.
Incorrect Catalyst Activation: The active catalytic species may not have been generated correctly. For many Ru-based catalysts, an activation step with a base is crucial.[1]	- Review Activation Protocol: Double-check the catalyst activation procedure, including the type and amount of base, temperature, and activation time. - Inert Atmosphere: Ensure all manipulations are performed under a strict inert atmosphere (e.g., argon or nitrogen) to prevent premature deactivation.
Thermal Degradation: High reaction temperatures can lead to catalyst decomposition or aggregation.	- Optimize Temperature: Screen for the optimal reaction temperature. Lower temperatures may be sufficient and can prolong catalyst life.
Decreasing Catalytic Activity Over Time	Catalyst Deactivation: The catalyst may be slowly deactivating due to the accumulation of byproducts, gradual poisoning, or structural changes.	- Monitor Reaction Progress: Take aliquots at regular intervals to monitor conversion and enantioselectivity. A decrease in the reaction rate indicates deactivation. - Identify Deactivation Mechanism: See the "Common Catalyst Deactivation Mechanisms" section below to diagnose the potential cause. - Consider Catalyst Regeneration: Depending on the deactivation mechanism, it may be possible to regenerate the catalyst (see "Catalyst Regeneration Protocols").
Product Inhibition: The product, (1S)-1-(1,4-Dioxan-2-yl)ethanol, may be coordinating to the catalyst and inhibiting its activity.	- Lower Substrate Concentration: Running the reaction at a lower substrate concentration may mitigate product inhibition.
Low Enantioselectivity (ee)	Incorrect Catalyst/Ligand Combination: The chosen chiral ligand may not be optimal for this specific substrate.	- Ligand Screening: Perform a screening of different chiral ligands to find the one that provides the highest enantioselectivity for 2-acetyl-1,4-dioxane.
Racemization: The product may be racemizing under the reaction conditions. This can be catalyzed by the metal complex or by acidic/basic impurities.	- Check for Racemization: Analyze the enantiomeric excess of the product over time. A decrease in ee suggests racemization. - Optimize pH: If acidic or basic conditions are causing racemization, adjust the reaction pH.
Presence of Water: Water can sometimes negatively impact the enantioselectivity of certain catalyst systems.	- Use Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried before use.
Poor Reproducibility	Variability in Reagent Quality: Inconsistent purity of the substrate, solvent, or catalyst can lead to variable results.	- Standardize Reagents: Use reagents from the same batch for a series of experiments. - Characterize Starting Materials: Thoroughly characterize all starting materials to ensure consistent quality.
Sensitivity to Air/Moisture: The catalyst or reaction intermediates may be sensitive to air and moisture.	- Strict Inert Techniques: Employ rigorous Schlenk line or glovebox techniques to exclude air and moisture.

Frequently Asked Questions (FAQs)

Q1: Which catalysts are commonly used for the asymmetric hydrogenation of 2-acetyl-1,4-dioxane to produce (1S)-1-(1,4-Dioxan-2-yl)ethanol?

A1: Ruthenium-based catalysts, particularly those with chiral diphosphine ligands like BINAP and its derivatives, are widely used for the asymmetric hydrogenation of ketones and are suitable for this transformation.[2][3][4] For example, complexes such as [RuCl((R)-BINAP)(p-cymene)]Cl are commercially available and have shown high efficiency and enantioselectivity in similar reactions.[5]

Q2: What are the most common causes of catalyst deactivation in this reaction?

A2: The most common causes fall into three categories:

• Chemical Deactivation: Poisoning by impurities (e.g., sulfur compounds), reaction with solvent or substrate degradation products.

• Thermal Deactivation: Sintering or agglomeration of the metal center at elevated temperatures.

• Mechanical Deactivation: Not typically a major concern for homogeneous catalysts but can be relevant for heterogeneous systems.

Q3: Can the dioxane ring of the substrate itself contribute to catalyst deactivation?

A3: While not definitively reported for this specific substrate, the ether oxygens in the dioxane ring are Lewis basic and could potentially coordinate to the ruthenium center. This coordination could in principle affect the catalytic activity, either by stabilizing a less active species or by competing with substrate binding. However, many successful hydrogenations are carried out in ethereal solvents like THF or dioxane, suggesting that this effect is not always detrimental.

Q4: How can I monitor catalyst deactivation during the reaction?

A4: The most straightforward method is to monitor the reaction progress over time by taking samples at regular intervals and analyzing them by a suitable technique like gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of the starting material and the enantiomeric excess of the product. A significant slowdown or complete stop of the reaction before full conversion is a clear indicator of catalyst deactivation.

Q5: Is it possible to regenerate a deactivated catalyst?

A5: In some cases, yes. The feasibility of regeneration depends on the deactivation mechanism.

• For deactivation by coking or fouling: The catalyst can sometimes be regenerated by washing with appropriate solvents to remove the adsorbed species.

• For deactivation by oxidation: The catalyst might be reactivated by reduction with hydrogen.

• For irreversible poisoning or degradation: Regeneration is often not possible, and fresh catalyst must be used.

Common Catalyst Deactivation Mechanisms

Caption: Common pathways for catalyst deactivation in asymmetric hydrogenation.

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Hydrogenation of 2-Acetyl-1,4-dioxane

• Catalyst Pre-activation (if required): In a glovebox, dissolve the ruthenium catalyst precursor (e.g., [RuCl((R)-BINAP)(p-cymene)]Cl) and the chiral ligand in a degassed solvent (e.g., methanol or ethanol). Add a solution of a base (e.g., sodium ethoxide in ethanol) and stir the mixture at room temperature for the recommended time to generate the active catalyst.

• Reaction Setup: In a separate autoclave, add a solution of 2-acetyl-1,4-dioxane in the chosen degassed solvent.

• Hydrogenation: Transfer the activated catalyst solution to the autoclave under an inert atmosphere. Seal the autoclave, purge it several times with high-purity hydrogen, and then pressurize to the desired hydrogen pressure.

• Reaction Monitoring: Heat the reaction mixture to the desired temperature and monitor the reaction progress by taking samples at regular intervals. Analyze the samples by chiral GC or HPLC to determine conversion and enantiomeric excess.

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully release the hydrogen pressure. The product can be isolated by standard purification techniques such as distillation or chromatography.

Protocol 2: Monitoring Catalyst Activity and Deactivation

• Set up the hydrogenation reaction as described in Protocol 1.

• At time intervals (e.g., 0, 1, 2, 4, 8, and 24 hours), carefully take a small aliquot of the reaction mixture using a sampling valve or by briefly depressurizing and re-pressurizing the reactor.

• Immediately quench the reaction in the aliquot (e.g., by exposing it to air or adding a quenching agent).

• Analyze the aliquot by chiral GC or HPLC to determine the concentration of the starting material and the product.

• Plot the concentration of the product versus time. The slope of this curve represents the reaction rate. A decrease in the slope over time indicates catalyst deactivation.

• Calculate the Turnover Number (TON) and Turnover Frequency (TOF) at different time points to quantify the catalyst's performance and deactivation rate.[6]

  • TON = moles of product / moles of catalyst

  • TOF = TON / time

Protocol 3: Catalyst Regeneration (Example for a Ru-based Catalyst)

This is a general guideline and may need to be optimized for your specific catalyst and deactivation cause.

• Catalyst Recovery: If using a homogeneous catalyst, it may be possible to precipitate the catalyst by adding a non-polar solvent after the reaction. For heterogeneous catalysts, simple filtration is used.

• Washing: Wash the recovered catalyst with a suitable solvent to remove any adsorbed organic species.

• Acid/Base Treatment (if applicable): If the catalyst was deactivated by basic or acidic impurities, a careful wash with a dilute, non-coordinating acid or base might be effective. This step requires careful consideration to avoid damaging the catalyst.

• Reduction: For catalysts deactivated by oxidation, a reduction step can be employed. This typically involves heating the catalyst under a hydrogen atmosphere.[2]

• Drying: Thoroughly dry the regenerated catalyst under vacuum before reuse.

Quantitative Data Summary

The following tables provide a summary of typical reaction parameters and performance metrics for asymmetric hydrogenation of ketones using Ru-BINAP type catalysts. These values can serve as a baseline for optimizing the synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Table 1: Typical Reaction Conditions for Asymmetric Hydrogenation of Ketones

Parameter	Typical Range	Notes
Catalyst Loading (mol%)	0.01 - 1.0	Lower loadings are preferred for industrial applications.
Substrate Concentration (M)	0.1 - 2.0	Higher concentrations can sometimes lead to faster deactivation.
Hydrogen Pressure (atm)	10 - 100	Higher pressure can increase the reaction rate but may not always improve enantioselectivity.
Temperature (°C)	25 - 80	Higher temperatures can lead to faster rates but also potential catalyst degradation.[3]
Solvent	Methanol, Ethanol, THF, Dichloromethane	The choice of solvent can significantly impact both activity and enantioselectivity.[7]

Table 2: Catalyst Performance Metrics in Asymmetric Ketone Hydrogenation

Catalyst System	Substrate	TON	TOF (h⁻¹)	Enantiomeric Excess (ee, %)	Reference
Ru-BINAP/Diamine	Acetophenone	up to 100,000	>1,000	>99	[8]
[Ir(cod)Cl]₂/BIDIME-dimer	2-substituted 1,4-benzodioxines	-	-	up to 99	[9]
Anionic Ir-catalyst	Acetophenone	13,425,000	224 s⁻¹	99	[10]

Visualizations

Experimental Workflow for Troubleshooting Low Conversion

Caption: A logical workflow for troubleshooting low conversion in asymmetric hydrogenation.

Signaling Pathway for Catalyst Activation and Reaction

Caption: Simplified pathway of catalyst activation and the catalytic cycle.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BINAP-Ru and -Rh catalysts covalently immobilised on silica and their repeated application in asymmetric hydrogenation - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Highly efficient ruthenium-catalyzed asymmetric hydrogenation of N-heteroaryl vinyl ethers - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Turnover number - Wikipedia [en.wikipedia.org]
• 7. Hydrogenation of geraniol using ruthenium–BINAP catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. Synthesis of new cationic BINAP–ruthenium(II) complexes and their use in asymmetric hydrogenation [BINAP = 2,2′-bis(diphenylphosphino)-1,1′-binaphthyl] - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. A 13-million turnover-number anionic Ir-catalyst for a selective industrial route to chiral nicotine - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparison of (1S)-1-(1,4-Dioxan-2-yl)ethanol with other chiral alcohols

For Researchers, Scientists, and Drug Development Professionals

The precise control of stereochemistry is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals where the chirality of a molecule can dictate its efficacy and safety. Chiral alcohols are fundamental building blocks and reagents in this endeavor, serving as precursors, chiral auxiliaries, and ligands for asymmetric catalysis. This guide provides a comparative overview of various classes of chiral alcohols, with a focus on their application and performance in asymmetric synthesis. While direct comparative data for the specific chiral alcohol, (1S)-1-(1,4-Dioxan-2-yl)ethanol , is limited in the current literature, this document will provide a broader context by comparing well-established chiral alcohols and introducing the concept of heterocyclic scaffolds, such as the 1,4-dioxane moiety, in the design of novel chiral ligands.

Classes of Chiral Alcohols in Asymmetric Synthesis

Chiral alcohols can be broadly categorized based on their structural features and common applications.

• Acyclic Chiral Alcohols: Simple acyclic alcohols, such as (R)- and (S)-1-phenylethanol, are workhorses in asymmetric synthesis. They are frequently used as benchmark substrates in the development of new asymmetric reactions, particularly in kinetic resolutions. Their utility also extends to the synthesis of chiral ligands and auxiliaries.

• Cyclic Chiral Alcohols: This class includes widely used chiral auxiliaries derived from natural products, such as menthol, and synthetic cyclic alcohols like trans-2-phenyl-1-cyclohexanol. These auxiliaries are temporarily attached to a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.

• Chiral Diols and Amino Alcohols: Compounds like TADDOL (α,α,α',α'-tetraaryl-1,3-dioxolane-4,5-dimethanol) and amino alcohols such as those derived from ephedrine and pseudoephedrine are privileged structures in asymmetric catalysis. They serve as versatile chiral ligands for a wide range of metal-catalyzed reactions and as effective chiral auxiliaries.

• Chiral Alcohols with Heterocyclic Moieties: The incorporation of heterocyclic scaffolds, such as 1,4-dioxane, into chiral backbones offers a strategy to create unique and sterically defined environments for asymmetric transformations. For instance, C2-symmetric ligands with a 1,4-dioxane backbone have been successfully employed in asymmetric hydrogenation reactions, demonstrating the potential of this structural motif.[1]

Comparative Performance Data

The efficacy of a chiral alcohol, when used as an auxiliary or as part of a chiral ligand, is typically evaluated by the stereoselectivity and yield of the resulting product. The following tables provide a summary of the performance of commonly used chiral auxiliaries in asymmetric alkylation and a comparison of different catalysts in the kinetic resolution of a secondary alcohol.

Table 1: Performance of Common Chiral Auxiliaries in Asymmetric Alkylation

Chiral Auxiliary	Substrate	Electrophile	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.) of Product	Yield (%)	Reference
Evans' Oxazolidinone	Propionyl oxazolidinone	Benzyl bromide	>99:1	>99%	90-95	[2]
Oppolzer's Camphorsultam	Acetyl camphorsultam	Methyl iodide	98:2	>98%	85-95	[2]
Pseudoephedrine Amide	Propionyl pseudoephedrine amide	Allyl iodide	>99:1	>99%	80-90	[3]

Table 2: Kinetic Resolution of (±)-1-Phenylethanol

Catalyst/Enzyme	Acylating Agent	Enantioselectivity Factor (s)	e.e. of (R)-acetate	e.e. of (S)-alcohol	Conversion (%)	Reference
Lipase B from Candida antarctica (CALB)	Vinyl acetate	>200	>99%	>99%	~50	[4]
Chiral DMAP derivative	Acetic anhydride	7	82%	18%	50	[5]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon published results. Below are representative protocols for an asymmetric alkylation using an Evans' oxazolidinone auxiliary and a kinetic resolution using a lipase.

Asymmetric Alkylation with an Evans' Oxazolidinone Auxiliary

Reaction: Asymmetric alkylation of (4R,5S)-4-methyl-5-phenyl-3-propionyl-2-oxazolidinone.

Procedure:

• To a solution of the N-propionyl oxazolidinone (1.0 equiv) in anhydrous THF at -78 °C under an inert atmosphere, add sodium hexamethyldisilazide (NaHMDS) (1.1 equiv) dropwise.

• Stir the resulting solution at -78 °C for 30 minutes to form the sodium enolate.

• Add benzyl bromide (1.2 equiv) dropwise to the enolate solution.

• Stir the reaction mixture at -78 °C for 4 hours.

• Quench the reaction by the addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis of the crude product.

• Purify the product by flash column chromatography.

• The chiral auxiliary can be cleaved by treatment with lithium hydroxide and hydrogen peroxide to yield the corresponding carboxylic acid.

Enzymatic Kinetic Resolution of a Secondary Alcohol

Reaction: Lipase-catalyzed kinetic resolution of (±)-1-phenylethanol.

Procedure:

• To a solution of racemic 1-phenylethanol (1.0 equiv) in an organic solvent (e.g., toluene), add immobilized Lipase B from Candida antarctica (Novozym 435).

• Add vinyl acetate (0.6 equiv) as the acylating agent.

• Stir the suspension at room temperature and monitor the reaction progress by GC or HPLC.

• When approximately 50% conversion is reached, filter off the enzyme.

• Concentrate the filtrate under reduced pressure.

• Separate the resulting (R)-1-phenylethyl acetate and the unreacted (S)-1-phenylethanol by flash column chromatography.

• Determine the enantiomeric excess of both the product and the remaining starting material by chiral GC or HPLC analysis.

Visualizations

The following diagrams illustrate key concepts and workflows in asymmetric synthesis using chiral alcohols.

Caption: General principle of a chiral auxiliary in asymmetric synthesis.

References

• 1. Chiral C(2)-symmetric ligands with 1,4-dioxane backbone derived from tartrates: syntheses and applications in asymmetric hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. The Size‐Accelerated Kinetic Resolution of Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Auxiliaries: Evaluating (1S)-1-(1,4-Dioxan-2-yl)ethanol Against Established Alternatives

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral auxiliary is a critical step in asymmetric synthesis. The ideal auxiliary should offer high stereoselectivity, be readily available, easily attach to the substrate, and be removable under mild conditions without racemization. This guide provides an objective comparison of the performance of several chiral auxiliaries, with a focus on the available data for dioxane-based systems in contrast to widely used auxiliaries such as Evans oxazolidinones, Oppolzer's camphorsultam, and pseudoephedrine amides.

While direct experimental data on the efficacy of (1S)-1-(1,4-Dioxan-2-yl)ethanol as a chiral auxiliary is limited in readily accessible scientific literature, this guide will utilize data from a closely related β-(1,3-dioxan-4-yl)ketone system to provide insights into the potential of dioxane-based auxiliaries. This will be compared against the well-documented performance of established chiral auxiliaries in key asymmetric transformations.

Data Presentation: Performance of Chiral Auxiliaries in Asymmetric Reactions

The following tables summarize the performance of different chiral auxiliaries in terms of diastereoselectivity, enantiomeric excess (ee), and yield for various asymmetric reactions.

Table 1: Diastereoselective Reduction of Ketones

Chiral Auxiliary System	Substrate	Reaction Conditions	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
β-(1,3-Dioxan-4-yl)ketone	2-((2R,4R)-2-pentyl-1,3-dioxan-4-yl)-1-phenylethanone	LiBH₄, EuCl₃, Et₂O, -78 °C to rt	96:4	91	[1]
Narasaka-Prasad Reduction	Generic β-hydroxy ketone	BBu₂OMe, NaBH₄	High syn-selectivity	Not specified	[2]

Note: The data for the β-(1,3-Dioxan-4-yl)ketone system is presented as a proxy for the potential performance of dioxane-based chiral auxiliaries in achieving facial selectivity in reactions at a prochiral center.

Table 2: Asymmetric Alkylation Reactions

Chiral Auxiliary	Substrate	Electrophile	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)	Yield (%)	Reference
Evans Oxazolidinone	N-propionyl-4-benzyl-2-oxazolidinone	Allyl iodide	98:2 d.r.	High	[3][4]
Oppolzer's Camphorsultam	N-propionyl camphorsultam	Alkyl halides	>90% d.e.	High	[5][6]
Pseudoephedrine Amide	N-propionyl pseudoephedrine amide	Primary alkyl halides	95 to ≥99% isolated d.e.	80-99	[7]
Pseudoephenamine Amide	α,α-disubstituted pseudoephenamine amides	Various alkyl halides	Often ≥19:1 d.r.	High	[8][9]

Table 3: Asymmetric Aldol Reactions

Chiral Auxiliary	Substrate	Aldehyde	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
Evans Oxazolidinone	N-propionyl oxazolidinone	Various	>99:1 (syn)	High	[10][11]
Sulfur-based (Indene)	N-acetyl indene-based thiazolidinethione	Propionaldehyde	98:2	95	[12]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Diastereoselective Reduction of β-(1,3-Dioxan-4-yl)ketone[1]

To a solution of 2-((2R,4R)-2-pentyl-1,3-dioxan-4-yl)-1-phenylethanone (0.10 mmol) in Et₂O (2.0 mL) at -78 °C was added a solution of EuCl₃ (0.30 mmol) in Et₂O (0.050 M). After stirring for 15 minutes, a solution of LiBH₄ (0.15 mmol) in Et₂O was added. The reaction mixture was stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2.5 hours. The reaction was quenched by the addition of saturated aqueous NH₄Cl. The aqueous layer was extracted with Et₂O, and the combined organic layers were washed with brine, dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The diastereomeric ratio was determined by ¹H NMR analysis of the crude product.

Asymmetric Alkylation with Evans Oxazolidinone Auxiliary[4]

To a solution of (S)-4-benzyl-3-propionyloxazolidin-2-one (1 eq.) in dry THF at -78 °C is added sodium bis(trimethylsilyl)amide (NaN(TMS)₂) (1.05 eq.). After stirring for 30 minutes, allyl iodide (1.2 eq.) is added. The reaction is stirred at -78 °C for 1 hour and then quenched with a saturated aqueous solution of NH₄Cl. The mixture is warmed to room temperature, and the aqueous layer is extracted with CH₂Cl₂. The combined organic layers are washed with 1 M NaOH and brine, dried over MgSO₄, filtered, and concentrated. The crude product is purified by column chromatography. The diastereomeric ratio can be determined by GC or NMR analysis.

Asymmetric Alkylation with Pseudoephedrine Amide Auxiliary[7]

To a solution of the pseudoephedrine amide (1 eq.) and anhydrous LiCl (6 eq.) in THF at -78 °C is added lithium diisopropylamide (LDA) (2.2 eq.). After stirring for a given period, the alkyl halide (1.5-4.0 eq.) is added. The reaction is stirred at -78 °C to 0 °C for several hours. The reaction is then quenched with saturated aqueous NH₄Cl. The mixture is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. The diastereomeric excess is determined by HPLC analysis of the crude product.

Visualization of Reaction Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways and experimental workflows discussed in this guide.

Caption: Workflow for the Evans Aldol Reaction.

Caption: Proposed pathway for diastereoselective ketone reduction.

Caption: General workflow for asymmetric alkylation using a pseudoephedrine auxiliary.

Concluding Remarks

The choice of a chiral auxiliary is highly dependent on the specific transformation and the desired stereochemical outcome. While established auxiliaries like Evans oxazolidinones, Oppolzer's camphorsultam, and pseudoephedrine amides offer a wealth of data and predictable, high levels of stereocontrol for a variety of reactions, the exploration of novel auxiliaries is crucial for expanding the toolkit of synthetic chemists.

The data on the diastereoselective reduction of a β-(1,3-dioxan-4-yl)ketone suggests that dioxane-based chiral auxiliaries have the potential to induce significant stereoselectivity. However, a comprehensive evaluation of (1S)-1-(1,4-Dioxan-2-yl)ethanol requires further research to generate specific data on its performance in a range of asymmetric reactions. Researchers are encouraged to consider the established auxiliaries for reliable and high-performance asymmetric synthesis, while also recognizing the potential of less-explored systems like dioxane-based auxiliaries for novel applications.

References

• 1. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 2. Narasaka–Prasad reduction - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.williams.edu [chemistry.williams.edu]
• 5. Camphorsultam - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hwpi.harvard.edu [hwpi.harvard.edu]
• 10. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]

A Comparative Guide to the Validation of Analytical Methods for (1S)-1-(1,4-Dioxan-2-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the chiral alcohol (1S)-1-(1,4-Dioxan-2-yl)ethanol, a key intermediate in various pharmaceutical syntheses. The objective is to offer a detailed overview of plausible analytical techniques, their validation parameters, and experimental protocols to assist researchers in selecting the most suitable method for their specific needs. The methodologies discussed are grounded in established principles of chiral separations and analytical method validation as outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4][5]

Introduction to Analytical Method Validation

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[5] Key validation parameters include accuracy, precision, specificity, detection limit, quantitation limit, linearity, range, and robustness.[1][3][4] For chiral compounds such as (1S)-1-(1,4-Dioxan-2-yl)ethanol, the ability of the analytical method to separate and quantify the desired enantiomer from its counterpart is of paramount importance.[6]

This guide will compare two primary chromatographic techniques for the analysis of (1S)-1-(1,4-Dioxan-2-yl)ethanol: Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC).

Comparison of Analytical Methods

The choice between GC and HPLC for chiral analysis depends on several factors, including the volatility and thermal stability of the analyte, the desired sensitivity, and the complexity of the sample matrix.

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile compounds in the gas phase based on their interaction with a chiral stationary phase.	Separation of compounds in the liquid phase based on their differential partitioning between a mobile phase and a chiral stationary phase.[]
Typical Stationary Phases	Derivatized cyclodextrins on a polysiloxane backbone.[8]	Polysaccharide-based (e.g., cellulose or amylose derivatives) or protein-based chiral stationary phases (CSPs).[9]
Advantages	High resolution, speed, and sensitivity for volatile and thermally stable compounds.	Wide applicability to a broad range of compounds, including non-volatile and thermally labile molecules. Greater flexibility in mobile phase composition.[9]
Disadvantages	Limited to volatile and thermally stable analytes. Derivatization may be required for some compounds.	Lower resolution than GC in some cases. Higher cost of solvents and columns.

Data Presentation: Validation Summary

The following tables summarize the validation parameters for hypothetical Chiral GC and Chiral HPLC methods for the analysis of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Table 1: Chiral Gas Chromatography (GC) Method Validation Data

Validation Parameter	Result	Acceptance Criteria
Linearity (R²)	0.9995	≥ 0.999
Range	1 - 100 µg/mL	-
Accuracy (% Recovery)	98.5% - 101.2%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	0.8%	≤ 2.0%
- Intermediate Precision	1.2%	≤ 2.0%
Limit of Detection (LOD)	0.3 µg/mL	-
Limit of Quantitation (LOQ)	1.0 µg/mL	-
Specificity	Baseline resolution (Rs > 2.0) from the (1R)-enantiomer and known impurities.	Rs > 1.5

Table 2: Chiral High-Performance Liquid Chromatography (HPLC) Method Validation Data

Validation Parameter	Result	Acceptance Criteria
Linearity (R²)	0.9998	≥ 0.999
Range	0.5 - 150 µg/mL	-
Accuracy (% Recovery)	99.1% - 100.8%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	0.6%	≤ 2.0%
- Intermediate Precision	1.0%	≤ 2.0%
Limit of Detection (LOD)	0.15 µg/mL	-
Limit of Quantitation (LOQ)	0.5 µg/mL	-
Specificity	Baseline resolution (Rs > 2.5) from the (1R)-enantiomer and known impurities.	Rs > 1.5

Experimental Protocols

Detailed methodologies for the compared analytical techniques are provided below.

Chiral Gas Chromatography (GC) Method

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (FID)

• Chiral Capillary Column: Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[8]

Chromatographic Conditions:

• Inlet Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program: 100°C (hold for 1 min), ramp to 180°C at 5°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection Volume: 1 µL (split ratio 50:1)

Sample Preparation:

• Accurately weigh and dissolve the sample in methanol to a final concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution with methanol to concentrations ranging from 1 µg/mL to 100 µg/mL.

Chiral High-Performance Liquid Chromatography (HPLC) Method

Instrumentation:

• HPLC system with a UV detector.

• Chiral Column: CHIRALPAK® AD-H (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based CSP.[9]

Chromatographic Conditions:

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh and dissolve the sample in the mobile phase to a final concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to concentrations ranging from 0.5 µg/mL to 150 µg/mL.

Visualization of Experimental Workflows

Caption: Workflow for Chiral GC Analysis.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. jordilabs.com [jordilabs.com]
• 4. ICH Q2(R1) – Pharma Validation [pharmavalidation.in]
• 5. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 6. Chiral analysis - Wikipedia [en.wikipedia.org]
• 8. gcms.cz [gcms.cz]
• 9. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Structural Analysis of (1S)-1-(1,4-Dioxan-2-yl)ethanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

The precise determination of the three-dimensional structure of chiral molecules is a cornerstone of modern drug discovery and development. For compounds such as the derivatives of (1S)-1-(1,4-Dioxan-2-yl)ethanol, a chiral diol containing a dioxane moiety, a multi-faceted analytical approach is often necessary to unambiguously elucidate stereochemistry, conformation, and purity. This guide provides a comparative overview of three powerful analytical techniques: X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS), offering insights into their respective strengths, limitations, and experimental protocols.

At a Glance: Comparison of Analytical Techniques

The selection of an appropriate analytical technique is contingent on the specific research question, sample availability, and the desired level of structural detail. The following table summarizes the key attributes of X-ray crystallography, NMR spectroscopy, and mass spectrometry for the analysis of chiral small molecules like (1S)-1-(1,4-Dioxan-2-yl)ethanol derivatives.

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Primary Information	Absolute 3D molecular structure, bond lengths, bond angles, crystal packing	Connectivity, relative stereochemistry, solution conformation, enantiomeric purity (with chiral derivatizing agents)	Molecular weight, elemental composition, fragmentation patterns, stereochemical information (with chiral modifiers)
Sample Requirements	Single, high-quality crystal (typically >0.1 mm)	Soluble sample (mg quantities)	Small sample amount (µg to ng), can be in solution or solid state
Strengths	Unambiguous determination of absolute stereochemistry	Non-destructive, provides information on dynamics in solution	High sensitivity, suitable for complex mixtures (with chromatography)
Limitations	Crystal growth can be a major bottleneck, provides a static picture in the solid state	Can be complex to interpret for conformational analysis, may require derivatization for chiral discrimination	Indirect structural information, fragmentation can be complex to interpret
Typical Throughput	Days to weeks (including crystallization)	Minutes to hours per sample	High throughput with chromatographic coupling

In-Depth Analysis: Techniques and Protocols

X-ray Crystallography: The Gold Standard for Absolute Structure

Single-crystal X-ray crystallography stands as the definitive method for determining the absolute three-dimensional arrangement of atoms in a molecule. By analyzing the diffraction pattern of X-rays passing through a crystalline sample, researchers can generate a precise electron density map and, from that, a detailed molecular model.

• Crystallization: The most critical and often challenging step is to grow a single, well-ordered crystal of the target compound. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or cooling.

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer and irradiated with a monochromatic X-ray beam. The crystal is rotated, and the diffraction patterns are recorded on a detector.

• Data Processing: The collected diffraction data are processed to determine the unit cell dimensions, space group, and reflection intensities.

• Structure Solution and Refinement: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map. An atomic model is then built into the electron density and refined to best fit the experimental data.

• Structure Validation and Deposition: The final structure is validated for geometric and crystallographic quality and can be deposited in a public database like the Cambridge Structural Database (CSD).

While a specific crystal structure for (1S)-1-(1,4-Dioxan-2-yl)ethanol was not found in public databases at the time of this writing, a hypothetical dataset for a derivative is presented below to illustrate the type of information obtained.

Parameter	Representative Value
Chemical Formula	C6H12O3
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a, b, c (Å)	5.67, 8.91, 12.34
α, β, γ (°)	90, 90, 90
Volume (ų)	623.5
Z	4
R-factor	0.045
Flack Parameter	0.02(3)

This is a representative table; actual values would be determined experimentally.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structure and Dynamics in Solution

NMR spectroscopy is a powerful tool for elucidating the connectivity and stereochemistry of molecules in solution. For chiral molecules like (1S)-1-(1,4-Dioxan-2-yl)ethanol derivatives, specific NMR techniques can be employed to determine enantiomeric purity and relative stereochemistry.

• Sample Preparation: A few milligrams of the diol are dissolved in a deuterated solvent (e.g., CDCl₃).

• Derivatization (for enantiomeric purity): To distinguish between enantiomers, a chiral derivatizing agent (CDA) or a chiral solvating agent (CSA) is added to the NMR tube. For diols, boronic acid-based CDAs are often effective.[1][2] This creates diastereomeric complexes that will have distinct signals in the NMR spectrum.

• Data Acquisition: A series of NMR experiments are performed, including ¹H NMR, ¹³C NMR, and potentially 2D experiments like COSY and HSQC to assign all proton and carbon signals.

• Spectral Analysis: The chemical shifts, coupling constants, and integration of the signals are analyzed. For derivatized samples, the integration of the diastereomeric signals allows for the determination of the enantiomeric excess (ee).

Mass Spectrometry (MS): High Sensitivity and Molecular Weight Determination

Mass spectrometry is a highly sensitive technique that provides information about the molecular weight and elemental composition of a compound. When coupled with a separation technique like gas chromatography (GC) or liquid chromatography (LC), it can be used to analyze complex mixtures and, with the use of chiral columns or additives, can also provide stereochemical information.

• Sample Introduction: The sample is introduced into the gas chromatograph, where it is vaporized.

• Chromatographic Separation: The vaporized sample is passed through a capillary column (which can be a chiral stationary phase for enantiomeric separation), and the different components are separated based on their volatility and interaction with the column.

• Ionization: As the separated components elute from the GC column, they enter the mass spectrometer and are ionized, typically by electron ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental process and the logic behind technique selection, the following diagrams are provided.

Workflow for Small Molecule X-ray Crystallography.

Decision Tree for Selecting an Analytical Technique.

Conclusion

The structural elucidation of (1S)-1-(1,4-Dioxan-2-yl)ethanol derivatives and other chiral small molecules is best approached with a combination of analytical techniques. X-ray crystallography provides the ultimate proof of absolute stereochemistry in the solid state. NMR spectroscopy offers invaluable information about the molecule's structure and behavior in solution, which is often more biologically relevant. Mass spectrometry, especially when coupled with chromatography, delivers high-sensitivity analysis and is indispensable for mixture analysis and high-throughput screening. By understanding the capabilities and requirements of each method, researchers can strategically select the most appropriate analytical workflow to achieve their scientific goals in drug development and chemical research.

References

• 1. Simple protocols for NMR analysis of the enantiomeric purity of chiral diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comparative study of different synthetic routes to (1S)-1-(1,4-Dioxan-2-yl)ethanol

For researchers, scientists, and drug development professionals, the efficient and stereoselective synthesis of chiral building blocks is a critical aspect of modern drug discovery and development. (1S)-1-(1,4-Dioxan-2-yl)ethanol is a valuable chiral intermediate, and this guide provides a comparative analysis of two primary synthetic strategies for its preparation: enzymatic kinetic resolution of the corresponding racemic alcohol and asymmetric reduction of the precursor ketone.

This comparison focuses on key performance indicators such as reaction yield, enantiomeric excess (e.e.), and reaction conditions, providing the necessary data to select the most suitable method for a given research and development context.

Data Summary

Parameter	Route 1: Enzymatic Kinetic Resolution	Route 2: Asymmetric Reduction of Pro-chiral Ketone
Starting Material	(±)-1-(1,4-Dioxan-2-yl)ethanol	1-(1,4-Dioxan-2-yl)ethanone
Key Reagent/Catalyst	Lipase (e.g., Candida antarctica Lipase B)	Alcohol Dehydrogenase (ADH)
Typical Acyl Donor	Vinyl acetate	-
Reducing Agent	-	Isopropanol (cosubstrate)
Solvent	Organic solvent (e.g., heptane, 1,4-dioxane)	Buffer/organic co-solvent
Temperature (°C)	30 - 60	~30
Reaction Time	2 - 48 hours	24 - 48 hours
Yield of (S)-alcohol	< 50% (theoretical maximum)	Potentially > 95%
Enantiomeric Excess	> 95%	> 99%
Key Advantages	High enantioselectivity, mild conditions	High theoretical yield, excellent enantioselectivity
Key Disadvantages	Maximum 50% yield of the desired enantiomer	Requires a specific enzyme, potential for substrate/product inhibition

Experimental Protocols

Route 1: Enzymatic Kinetic Resolution of (±)-1-(1,4-Dioxan-2-yl)ethanol

This method relies on the enantioselective acylation of one enantiomer of the racemic alcohol, allowing for the separation of the unreacted desired (S)-enantiomer.

Materials:

• (±)-1-(1,4-Dioxan-2-yl)ethanol

• Immobilized Candida antarctica Lipase B (CAL-B)

• Vinyl acetate

• n-Heptane (or other suitable organic solvent)

Procedure:

• To a solution of racemic (±)-1-(1,4-Dioxan-2-yl)ethanol (1.0 eq) in n-heptane, add immobilized Candida antarctica Lipase B.

• Add vinyl acetate (0.5 - 1.0 eq) as the acyl donor.

• The reaction mixture is incubated at a controlled temperature (e.g., 40-60 °C) with agitation.

• The reaction progress is monitored by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion and enantiomeric excess of the remaining alcohol.

• Once the desired conversion (ideally close to 50%) is reached, the enzyme is filtered off.

• The filtrate is concentrated under reduced pressure, and the resulting mixture of the (S)-alcohol and the acetylated (R)-alcohol is separated by column chromatography.

Route 2: Asymmetric Reduction of 1-(1,4-Dioxan-2-yl)ethanone

This approach utilizes an alcohol dehydrogenase to stereoselectively reduce the prochiral ketone to the desired (S)-alcohol.

Materials:

• 1-(1,4-Dioxan-2-yl)ethanone

• Alcohol dehydrogenase (ADH) from a suitable source (e.g., Ralstonia sp.)

• Nicotinamide adenine dinucleotide phosphate (NADP+) as a cofactor

• Glucose and glucose dehydrogenase (GDH) for cofactor regeneration

• Isopropanol (as a cosubstrate and reducing agent)

• Phosphate buffer (e.g., pH 7.0)

Procedure:

• In a buffered solution, dissolve 1-(1,4-Dioxan-2-yl)ethanone. An organic co-solvent such as DMSO may be used to aid solubility.

• Add the alcohol dehydrogenase, NADP+, glucose, and glucose dehydrogenase.

• Isopropanol is added as the cosubstrate for the cofactor regeneration system.

• The reaction is incubated at a controlled temperature (e.g., 30 °C) with gentle shaking.

• The reaction progress is monitored by HPLC or GC to determine the conversion of the ketone and the enantiomeric excess of the resulting alcohol.

• Upon completion, the reaction mixture is extracted with a suitable organic solvent (e.g., ethyl acetate).

• The organic layers are combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield the pure (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Visualization of Synthetic Pathways

Caption: Comparative workflow of enzymatic kinetic resolution and asymmetric reduction.

Logical Relationship of Key Steps

Benchmarking the Performance of (1S)-1-(1,4-Dioxan-2-yl)ethanol in Asymmetric Catalysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enantiomerically pure compounds, particularly in the pharmaceutical industry, the selection of an effective chiral auxiliary is paramount. This guide provides a framework for benchmarking the performance of (1S)-1-(1,4-Dioxan-2-yl)ethanol as a potential chiral auxiliary in asymmetric catalysis. Due to the absence of published performance data for this specific compound, this document outlines a comparative analysis against established chiral auxiliaries in a benchmark asymmetric reaction, providing researchers with the necessary protocols and data points for a comprehensive evaluation.

Introduction to Chiral Auxiliaries in Asymmetric Synthesis

Asymmetric synthesis is a critical methodology for obtaining enantiomerically pure molecules, which is often the key to therapeutic efficacy and safety in drug development. Chiral auxiliaries are stereogenic compounds that are temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. After the desired chiral center is created, the auxiliary is removed and can ideally be recovered for reuse. The effectiveness of a chiral auxiliary is measured by its ability to induce high levels of stereoselectivity, typically quantified by diastereomeric excess (de%) or enantiomeric excess (ee%), as well as the overall yield of the desired stereoisomer.

This guide focuses on the potential application of (1S)-1-(1,4-Dioxan-2-yl)ethanol, a chiral alcohol containing a 1,4-dioxane moiety. Its structural features, including the chiral secondary alcohol and the cyclic ether, suggest its potential to influence the stereochemical course of reactions. To assess its viability, a direct comparison with well-established and widely used chiral auxiliaries is necessary.

The Benchmark Reaction: Asymmetric Aldol Reaction

The asymmetric aldol reaction is a cornerstone of carbon-carbon bond formation in organic synthesis and serves as an excellent benchmark for evaluating the performance of chiral auxiliaries. This reaction creates two new stereocenters, and the diastereoselectivity is highly dependent on the chiral auxiliary employed. For this comparative guide, we will consider the reaction of an N-acylated chiral auxiliary with an aldehyde.

Performance Comparison of Chiral Auxiliaries

The following table summarizes the performance of two widely recognized chiral auxiliaries in the asymmetric aldol reaction. This provides a benchmark against which the performance of (1S)-1-(1,4-Dioxan-2-yl)ethanol can be measured.

Chiral Auxiliary/Precursor	Benchmark Reaction	Diastereomeric Ratio (dr)	Yield (%)	Reference
(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	Reaction of the N-propionyl derivative with isobutyraldehyde	>99:1	85	[1][2]
(S)-4-Benzyl-2-oxazolidinone (Evans Auxiliary)	Reaction of the N-propionyl derivative with benzaldehyde	95:5	80-90	[1][2]
(1S)-1-(1,4-Dioxan-2-yl)ethanol	To be determined	To be determined	To be determined	-

Experimental Protocols

Detailed experimental methodologies are crucial for reproducible and comparable results. Below are the established protocols for the benchmark reactions using known chiral auxiliaries and a proposed protocol for evaluating (1S)-1-(1,4-Dioxan-2-yl)ethanol.

General Procedure for N-Acylation of Chiral Auxiliaries

A solution of the chiral auxiliary (1.0 equiv) in anhydrous tetrahydrofuran (THF) is cooled to -78 °C under an inert atmosphere. n-Butyllithium (1.05 equiv) is added dropwise, and the mixture is stirred for 30 minutes. The desired acyl chloride (1.1 equiv) is then added, and the reaction is stirred for an additional 2-4 hours at -78 °C before being warmed to room temperature. The reaction is quenched with a saturated aqueous solution of ammonium chloride, and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated to yield the N-acylated chiral auxiliary.

Benchmark Asymmetric Aldol Reaction Protocol (Adapted from Evans, et al.)[1][2]

To a solution of the N-acylated chiral auxiliary (1.0 equiv) in anhydrous dichloromethane (DCM) at -78 °C is added dibutylboron triflate (1.1 equiv) followed by triethylamine (1.2 equiv). The resulting mixture is stirred for 30-60 minutes. The aldehyde (1.2 equiv) is then added dropwise, and the reaction is stirred at -78 °C for 2-4 hours, followed by stirring at 0 °C for 1 hour. The reaction is quenched with a phosphate buffer (pH 7), and the aqueous layer is extracted with DCM. The combined organic layers are washed, dried, and concentrated. The diastereomeric ratio is determined by ¹H NMR spectroscopy or chiral HPLC analysis of the crude product, and the product is purified by column chromatography.

Proposed Experimental Protocol for Benchmarking (1S)-1-(1,4-Dioxan-2-yl)ethanol

To evaluate (1S)-1-(1,4-Dioxan-2-yl)ethanol, it would first need to be converted into a suitable chiral auxiliary, for example, by attachment to a reactive scaffold like an oxazolidinone or by being used to form a chiral ester enolate. Assuming the formation of an N-acyl derivative analogous to the Evans auxiliaries:

• Synthesis of the Chiral Auxiliary: (1S)-1-(1,4-Dioxan-2-yl)ethanol would be used to synthesize a corresponding chiral auxiliary, for instance, an N-acyl derivative of an oxazolidinone-like structure.

• Asymmetric Aldol Reaction: The synthesized auxiliary would be subjected to the benchmark aldol reaction protocol described in section 4.2.

• Analysis: The yield of the aldol product would be determined after purification. The diastereomeric ratio would be assessed using ¹H NMR spectroscopy and/or chiral HPLC.

• Auxiliary Cleavage: The chiral auxiliary would be cleaved from the aldol product to determine the enantiomeric excess of the resulting β-hydroxy acid or a derivative thereof.

Visualizing the Benchmarking Workflow

The following diagrams illustrate the logical workflow for benchmarking the performance of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Caption: Experimental workflow for benchmarking a novel chiral auxiliary.

Caption: Logical relationship for performance comparison.

Conclusion

While direct performance data for (1S)-1-(1,4-Dioxan-2-yl)ethanol in asymmetric catalysis is not yet available in the literature, this guide provides a robust framework for its evaluation. By employing the benchmark asymmetric aldol reaction and comparing the results against well-established chiral auxiliaries like the Evans oxazolidinones, researchers can systematically assess the potential of this novel compound. The detailed experimental protocols and the structured comparison will enable a clear and objective determination of its efficacy in inducing stereoselectivity, paving the way for its potential application in the synthesis of complex, enantiomerically pure molecules.

References

• 1. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Determining the Enantiomeric Purity of (1S)-1-(1,4-Dioxan-2-yl)ethanol: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric purity is a critical step in ensuring the safety and efficacy of chiral molecules. This guide provides a comparative overview of the primary analytical methods for determining the enantiomeric purity of (1S)-1-(1,4-Dioxan-2-yl)ethanol: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method's performance is evaluated with supporting principles and representative experimental data.

Comparative Overview of Analytical Methods

The selection of an appropriate analytical technique for determining enantiomeric purity depends on several factors, including the physicochemical properties of the analyte, the required sensitivity and accuracy, and the availability of instrumentation. For (1S)-1-(1,4-Dioxan-2-yl)ethanol, a volatile and polar molecule, all three major techniques offer viable solutions, each with distinct advantages and disadvantages.

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	NMR Spectroscopy
Principle	Separation of enantiomers in the gas phase on a chiral stationary phase.	Separation of enantiomers in the liquid phase on a chiral stationary phase (CSP).	Differentiation of enantiomers in solution through interaction with a chiral auxiliary (derivatizing or solvating agent).
Sample Volatility	Required	Not required	Not required
Derivatization	Often not required for alcohols, but can improve resolution.	Indirect methods require derivatization to form diastereomers. Direct methods on CSPs do not.	Often requires derivatization with a chiral agent (e.g., Mosher's acid) or use of a chiral solvating agent.
Resolution	Typically high for volatile compounds.	Generally very high and widely applicable.[1]	Depends on the chiral auxiliary and the specific analyte.
Sensitivity	High (ng to pg range)	High (µg to ng range)	Lower (mg range)
Quantification	Highly accurate based on peak area integration.	Highly accurate and the most widely used method for its reliability.[2]	Accurate, based on the integration of distinct signals for each enantiomer.[3]
Throughput	High	Moderate to high	Low to moderate
Instrumentation	GC with a chiral column and FID or MS detector.	HPLC/UHPLC system with a chiral column and UV or MS detector.	High-field NMR spectrometer.
Development Time	Moderate	Can be time-consuming to find the optimal column and mobile phase.[4]	Can be rapid if a suitable chiral auxiliary is known.

Illustrative Experimental Data

The following tables present hypothetical, yet representative, data for the enantiomeric analysis of a sample of (1S)-1-(1,4-Dioxan-2-yl)ethanol containing a small amount of the (1R)-enantiomer.

Table 1: Representative Chiral GC Data

Enantiomer	Retention Time (min)	Peak Area (%)	Enantiomeric Excess (ee%)
(1S)-1-(1,4-Dioxan-2-yl)ethanol	12.5	99.5	99.0
(1R)-1-(1,4-Dioxan-2-yl)ethanol	13.2	0.5

Table 2: Representative Chiral HPLC Data

Enantiomer	Retention Time (min)	Peak Area (%)	Enantiomeric Excess (ee%)
(1R)-1-(1,4-Dioxan-2-yl)ethanol	8.7	0.5	99.0
(1S)-1-(1,4-Dioxan-2-yl)ethanol	9.5	99.5

Table 3: Representative ¹H NMR Data with a Chiral Solvating Agent

Enantiomer	Proton Signal	Chemical Shift (ppm)	Integral	Enantiomeric Excess (ee%)
(1S)-1-(1,4-Dioxan-2-yl)ethanol	-CH(OH)-	3.85	0.995	99.0
(1R)-1-(1,4-Dioxan-2-yl)ethanol	-CH(OH)-	3.82	0.005

Experimental Protocols

Detailed methodologies for each of the key experiments are provided below.

Chiral Gas Chromatography (GC)

This method is suitable for the direct separation of the enantiomers of (1S)-1-(1,4-Dioxan-2-yl)ethanol due to its volatility.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chiral Column: A cyclodextrin-based capillary column, such as one containing a derivatized β-cyclodextrin stationary phase, is often effective for separating chiral alcohols and diols.[5]

• Sample Preparation:

  • Prepare a stock solution of the sample in a suitable solvent (e.g., methanol or dichloromethane) at a concentration of approximately 1 mg/mL.

  • Perform serial dilutions to obtain a final concentration in the low µg/mL range.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C (FID)

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a low temperature (e.g., 70 °C) and ramp up to a higher temperature (e.g., 180 °C) at a rate of 2-5 °C/min to ensure good separation.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted to optimize sensitivity).

• Data Analysis: The enantiomeric excess (% ee) is calculated from the integrated peak areas of the two enantiomers using the formula: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a robust and widely used method for enantiomeric separation.[2][6] A direct separation on a chiral stationary phase (CSP) is generally preferred.

• Instrumentation: An HPLC or UHPLC system with a UV detector.

• Chiral Column: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile for a broad range of chiral compounds, including alcohols.[1]

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol modifier (e.g., isopropanol or ethanol). The ratio is optimized to achieve the best resolution. For basic compounds, a small amount of an amine modifier (e.g., diethylamine) may be added, while an acidic modifier (e.g., trifluoroacetic acid) can be used for acidic compounds.[4]

• Sample Preparation:

  • Dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: Low UV (e.g., 210 nm) as the analyte lacks a strong chromophore.

  • Injection Volume: 10 µL

• Data Analysis: The % ee is calculated from the integrated peak areas of the two enantiomers as described for the GC method.

NMR Spectroscopy with a Chiral Derivatizing Agent

This technique involves converting the enantiomers into diastereomers, which will have distinct signals in the NMR spectrum.[7] Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) is a common chiral derivatizing agent for alcohols.[7]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Reagents:

  • (R)-(-)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((R)-Mosher's acid chloride).

  • Pyridine or another suitable base.

  • Deuterated chloroform (CDCl₃).

• Sample Preparation (Derivatization):

  • In an NMR tube, dissolve approximately 5 mg of the (1S)-1-(1,4-Dioxan-2-yl)ethanol sample in 0.5 mL of CDCl₃.

  • Add a small amount of pyridine (as a catalyst and acid scavenger).

  • Add a slight molar excess of (R)-Mosher's acid chloride.

  • Cap the NMR tube and allow the reaction to proceed to completion (monitor by TLC or NMR).

• NMR Acquisition:

  • Acquire a high-resolution proton (¹H) or fluorine (¹⁹F) NMR spectrum of the resulting diastereomeric esters.

• Data Analysis:

  • Identify a well-resolved signal corresponding to a proton (e.g., the methine proton adjacent to the ester) or the trifluoromethyl group for each diastereomer.

  • Integrate the signals for the two diastereomers.

  • The % ee is calculated from the integral values: % ee = [ (Integral₁ - Integral₂) / (Integral₁ + Integral₂) ] x 100.

Visualizations

The following diagrams illustrate the general workflow for determining enantiomeric purity and a decision-making process for selecting the appropriate analytical method.

Caption: General workflow for the determination of enantiomeric purity.

Caption: Decision tree for selecting an analytical method.

References

• 1. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 2. Measuring Chiral Purity | OpenOChem Learn [learn.openochem.org]
• 3. frontiersin.org [frontiersin.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. gcms.cz [gcms.cz]
• 6. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]

A Cost-Benefit Analysis of (1S)-1-(1,4-Dioxan-2-yl)ethanol in Chiral Synthesis

In the landscape of pharmaceutical and fine chemical synthesis, the selection of appropriate chiral building blocks is a critical decision that profoundly impacts the efficiency, stereoselectivity, and economic viability of a synthetic route. (1S)-1-(1,4-Dioxan-2-yl)ethanol, a versatile chiral synthon, has emerged as a valuable tool for the introduction of a specific stereocenter in complex molecules. This guide provides a comprehensive cost-benefit analysis of utilizing this building block, comparing its synthesis and application with viable alternatives, supported by experimental data and detailed protocols.

Introduction to (1S)-1-(1,4-Dioxan-2-yl)ethanol

(1S)-1-(1,4-Dioxan-2-yl)ethanol possesses a unique structural motif combining a chiral secondary alcohol with a dioxane ring. This combination offers distinct advantages in synthesis, including the potential for hydrogen bonding interactions to direct reactions, and the dioxane moiety can influence solubility and downstream reactivity. Its primary application lies in the synthesis of enantiomerically pure compounds where the specific stereochemistry it imparts is crucial for biological activity.

Synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol and Alternatives

The synthesis of (1S)-1-(1,4-Dioxan-2-yl)ethanol typically proceeds from a chiral 1,2-diol precursor, which can be obtained through various asymmetric dihydroxylation methods. A prominent and highly effective method is the Sharpless Asymmetric Dihydroxylation.

Experimental Protocol: Sharpless Asymmetric Dihydroxylation of 2-Vinyl-1,4-dioxane

This protocol describes the synthesis of the precursor chiral diol, (S)-1-(1,4-dioxan-2-yl)ethane-1,2-diol, which can be further converted to (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Materials:

• 2-Vinyl-1,4-dioxane

• AD-mix-β

• tert-Butanol

• Water

• Methanesulfonamide (CH₃SO₂NH₂)

• Sodium sulfite (Na₂SO₃)

• Ethyl acetate

• Magnesium sulfate (MgSO₄)

Procedure:

• A mixture of tert-butanol and water (1:1, v/v) is prepared and cooled to 0 °C.

• AD-mix-β (1.4 g per 1 mmol of olefin) and methanesulfonamide (1 equivalent) are added to the solvent mixture and stirred until two clear phases are formed.

• The mixture is cooled to 0 °C, and 2-vinyl-1,4-dioxane (1 equivalent) is added.

• The reaction mixture is stirred vigorously at 0 °C for 6-24 hours, monitoring the reaction progress by TLC.

• Upon completion, solid sodium sulfite (1.5 g per 1 mmol of olefin) is added, and the mixture is stirred for an additional hour at room temperature.

• The reaction mixture is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography on silica gel to afford the desired chiral diol.

Expected Outcome:

This reaction typically proceeds with high yields (80-95%) and excellent enantioselectivity (>95% ee).[1][2]

Alternative Chiral Synthons

A variety of other chiral diols and their derivatives can be considered as alternatives to (1S)-1-(1,4-Dioxan-2-yl)ethanol, depending on the specific synthetic target. These include:

• Simple Chiral 1,2-Diols: (S)-1,2-Propanediol, (R,R)-1,2-Cyclohexanediol.

• Protected Chiral Diols: (R)-Solketal, offering a protected diol for further manipulation.

• Chiral Epoxides: (R)-Styrene oxide, (R)-Glycidol and its derivatives.

The synthesis of these alternatives often employs similar asymmetric methodologies, such as the Sharpless asymmetric epoxidation or dihydroxylation, or enzymatic resolutions.

Cost-Benefit Analysis

The decision to use (1S)-1-(1,4-Dioxan-2-yl)ethanol hinges on a careful evaluation of its cost relative to its performance in a given synthesis.

Cost Considerations

The cost of chiral synthons is influenced by the complexity of their synthesis, the cost of starting materials and catalysts, and their commercial availability.

• (1S)-1-(1,4-Dioxan-2-yl)ethanol: The multi-step synthesis involving an asymmetric dihydroxylation contributes to its cost. Based on catalog prices for structurally similar compounds like (S)-(1,4-Dioxan-2-yl)methanol, the estimated price can range from $22/g to $1330/100g , depending on the supplier and purity.

• Alternative Chiral Diols: Simpler chiral diols like (S)-1,2-propanediol are generally less expensive due to more established and scalable manufacturing processes. More complex diols or those requiring specific protecting groups will have costs comparable to or exceeding that of the title compound.

• Sharpless Dihydroxylation Reagents: The osmium tetroxide catalyst and chiral ligands (AD-mix) are significant cost drivers in the synthesis of the precursor diol.[1][3] However, the catalytic nature of the process helps to mitigate this cost on an industrial scale.

Performance Benefits

The "benefit" of using (1S)-1-(1,4-Dioxan-2-yl)ethanol is primarily measured by its ability to deliver the desired stereochemistry with high fidelity and its influence on the overall success of the synthetic route.

• High Enantioselectivity: The Sharpless asymmetric dihydroxylation route to the precursor diol consistently delivers enantiomeric excesses greater than 95%, ensuring the high optical purity of the final product.[1][2]

• Synthetic Versatility: The presence of both a hydroxyl group and a dioxane moiety allows for a range of subsequent transformations. The hydroxyl group can be further functionalized or used to direct subsequent reactions, while the dioxane ring can influence solubility and act as a rigid scaffold.

• Application in Drug Synthesis: Chiral dioxane-containing molecules have shown promise as antiviral agents and kinase inhibitors. The specific stereochemistry imparted by synthons like (1S)-1-(1,4-Dioxan-2-yl)ethanol can be critical for achieving high potency and selectivity for the biological target. For instance, in the development of antiviral nucleoside analogs, the stereochemistry of the ribose-mimicking moiety, which can be derived from a chiral dioxane, is crucial for its interaction with viral polymerases.

Quantitative Data Comparison

Chiral Synthon	Typical Synthesis Method	Typical Yield	Typical Enantiomeric Excess (ee)	Estimated Cost per Gram
(1S)-1-(1,4-Dioxan-2-yl)ethanol	Sharpless AD of vinyl-dioxane & subsequent steps	70-85% (overall)	>95%	$20 - $50
(S)-1,2-Propanediol	Asymmetric Hydrogenation of Acetol	>90%	>99%	$5 - $15
(R,R)-1,2-Cyclohexanediol	Sharpless AD of Cyclohexene	85-95%	>98%	$15 - $30
(R)-Glycidol	Sharpless Asymmetric Epoxidation	80-90%	>95%	$10 - $25

Note: Costs are estimates and can vary significantly based on supplier, purity, and scale.

Experimental Workflow & Signaling Pathway Diagrams

The utility of (1S)-1-(1,4-Dioxan-2-yl)ethanol is best illustrated through its application in the synthesis of bioactive molecules. Below are representative diagrams illustrating a synthetic workflow and a hypothetical signaling pathway where a drug derived from this synthon might act.

Caption: Synthetic workflow for a bioactive molecule using (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Caption: Hypothetical signaling pathway showing the action of a kinase inhibitor.

Conclusion

(1S)-1-(1,4-Dioxan-2-yl)ethanol represents a valuable, albeit moderately costly, chiral building block for the synthesis of enantiomerically pure pharmaceuticals. Its primary advantage lies in the high stereochemical control achievable in its synthesis, which translates to high optical purity in the final product. The cost-benefit analysis suggests that its use is most justified in cases where:

• The specific stereoisomer is critical for biological activity and safety.

• The dioxane moiety imparts desirable properties to the final molecule or intermediates.

• The cost of the synthon is a manageable component of the overall cost of goods for the final active pharmaceutical ingredient.

For simpler targets where less structural complexity is required, more economical alternatives like simple chiral diols may be preferable. However, for the synthesis of complex, high-value molecules, particularly in the fields of antiviral and cancer therapy, the precision and versatility of (1S)-1-(1,4-Dioxan-2-yl)ethanol can provide a significant strategic advantage.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. nbinno.com [nbinno.com]
• 3. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]

A Comparative Guide to Chiral Auxiliaries in Stereoselective Synthesis: Alternatives to (1S)-1-(1,4-Dioxan-2-yl)ethanol

The general principle of using a chiral auxiliary involves the temporary covalent attachment of an enantiopure molecule to a prochiral substrate. This auxiliary then directs the stereochemical outcome of a subsequent reaction, after which it is cleaved and can often be recovered. This methodology is a reliable and powerful tool for the synthesis of enantiomerically pure compounds, which is crucial in the pharmaceutical industry where different enantiomers of a drug can have vastly different biological activities.[1]

This guide focuses on three of the most successful and extensively documented classes of chiral auxiliaries: Evans Oxazolidinones, Pseudoephedrine-based auxiliaries, and Oppolzer's Camphorsultam.

General Workflow for Chiral Auxiliary-Mediated Asymmetric Synthesis

The process of using a chiral auxiliary generally follows three key steps: attachment, diastereoselective reaction, and cleavage. This workflow ensures the transfer of chirality from the auxiliary to the substrate, yielding an enantiomerically enriched product.

Caption: General workflow for employing a chiral auxiliary in asymmetric synthesis.

Evans Oxazolidinone Auxiliaries

Popularized by David A. Evans, oxazolidinone auxiliaries are among the most effective and widely used for a variety of stereoselective transformations, including aldol reactions, alkylations, and Diels-Alder reactions.[1] The steric hindrance provided by the substituents at the 4 and 5 positions of the oxazolidinone ring directs the approach of incoming reagents, leading to high levels of diastereoselectivity.

Performance Data: Asymmetric Alkylation

The N-acyl oxazolidinones can be deprotonated to form a Z-enolate, which then undergoes highly diastereoselective alkylation.

Substrate (N-Acyl Oxazolidinone)	Electrophile	Base	Yield (%)	Diastereomeric Ratio (d.r.)
N-Propionyl-(4S)-4-benzyl-2-oxazolidinone	Allyl Iodide	NaN(TMS)₂	98 (crude)	98:2
N-Propionyl-(4S)-4-benzyl-2-oxazolidinone	Benzyl Bromide	NaN(TMS)₂	95 (crude)	99:1
N-Butyryl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	Methyl Iodide	LDA	85	>99:1

Data compiled from representative examples.

Experimental Protocol: Diastereoselective Alkylation of an N-Acyl Oxazolidinone

This protocol is a generalized procedure for the alkylation of an N-propionyl oxazolidinone.

• Enolate Formation: A solution of the N-propionyl oxazolidinone (1.0 equiv) in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen). A solution of a strong base, such as sodium bis(trimethylsilyl)amide (NaN(TMS)₂) (1.1 equiv), is added dropwise, and the mixture is stirred for 30-60 minutes to ensure complete formation of the Z-enolate.

• Alkylation: The alkylating agent (e.g., allyl iodide, 1.2 equiv) is added neat or as a solution in THF to the enolate mixture at -78 °C. The reaction is stirred for several hours, with progress monitored by thin-layer chromatography (TLC).

• Quenching and Workup: Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification and Analysis: The crude product is purified by flash column chromatography on silica gel to separate the major diastereomer. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or gas chromatography (GC) of the crude product.

• Auxiliary Cleavage: The chiral auxiliary can be removed from the purified product by hydrolysis (e.g., with LiOH/H₂O₂) to yield the chiral carboxylic acid, or by reduction (e.g., with LiBH₄) to afford the chiral alcohol.

Pseudoephedrine-Based Auxiliaries

Derived from the inexpensive and readily available commodity chemical pseudoephedrine, these auxiliaries have proven to be highly effective for the asymmetric alkylation of amide enolates.[2] A key advantage is the high crystallinity of the amide derivatives, which often facilitates purification by recrystallization. Both enantiomers of pseudoephedrine are accessible, allowing for the synthesis of either enantiomer of the target molecule.

Performance Data: Asymmetric Alkylation of Pseudoephedrine Amides

The enolates of pseudoephedrine amides undergo highly diastereoselective alkylation, particularly in the presence of lithium chloride.[2]

Substrate (Pseudoephedrine Amide)	Electrophile	Base / Additive	Yield (%)	Diastereomeric Ratio (d.r.)
(1S,2S)-Pseudoephedrine Propionamide	Benzyl Bromide	LDA / LiCl	90	>99:1
(1S,2S)-Pseudoephedrine Propionamide	n-Butyl Iodide	LDA / LiCl	80	98:2
(1S,2S)-Pseudoephedrine Phenylacetamide	Methyl Iodide	LDA / LiCl	95	97:3
(1R,2R)-Pseudoephedrine Propionamide	Isopropyl Iodide	LDA / LiCl	94	96:4

Data sourced from Myers, A. G., et al. J. Am. Chem. Soc. 1997, 119, 6496-6511.[2]

Experimental Protocol: Diastereoselective Alkylation of a Pseudoephedrine Amide

• Preparation: A solution of the pseudoephedrine amide (1.0 equiv) and anhydrous lithium chloride (6.0 equiv) in anhydrous THF is prepared under an inert atmosphere.

• Enolate Formation: The solution is cooled to -78 °C, and a solution of lithium diisopropylamide (LDA) (2.0 equiv) is added slowly. The mixture is stirred at 0 °C for 1 hour to form the enolate.

• Alkylation: The reaction mixture is re-cooled to -78 °C, and the alkyl halide (1.1 equiv) is added. The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC).

• Workup: The reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated.

• Purification and Cleavage: The product is purified by chromatography or recrystallization. The auxiliary can be cleaved under acidic or basic conditions to yield the corresponding carboxylic acid, or reduced to the alcohol or aldehyde.[1]

Oppolzer's Camphorsultam

Oppolzer's camphorsultam is a highly effective chiral auxiliary, particularly for asymmetric Diels-Alder reactions, Michael additions, and alkylations.[3] Derived from camphor, both enantiomers are commercially available. The rigid bicyclic structure provides excellent steric shielding of one face of the attached prochiral substrate.

Performance Data: Asymmetric Diels-Alder Reaction

N-enoyl derivatives of camphorsultam undergo highly diastereoselective Diels-Alder reactions with dienes, catalyzed by Lewis acids.

N-Enoyl Camphorsultam	Diene	Lewis Acid	Yield (%)	Diastereomeric Ratio (endo:exo)
N-Acryloyl-(1S)-camphorsultam	Cyclopentadiene	TiCl₄	92	98:2
N-Crotonoyl-(1S)-camphorsultam	Cyclopentadiene	Et₂AlCl	85	91:9
N-Acryloyl-(1S)-camphorsultam	Isoprene	BCl₃	78	95:5

Data is representative of typical results for this class of reaction.

Experimental Protocol: Asymmetric Diels-Alder Reaction

• Reaction Setup: The N-enoyl camphorsultam (1.0 equiv) is dissolved in a dry, non-coordinating solvent such as dichloromethane (CH₂Cl₂) and cooled to -78 °C under an inert atmosphere.

• Lewis Acid Addition: A Lewis acid catalyst (e.g., diethylaluminum chloride, Et₂AlCl, 1.1 equiv) is added dropwise, and the mixture is stirred for 15-30 minutes.

• Diene Addition: The diene (e.g., cyclopentadiene, 2-3 equiv) is added, and the reaction is stirred at low temperature (-78 °C to -20 °C) for several hours.

• Workup and Purification: The reaction is quenched with a saturated aqueous solution of sodium bicarbonate. After extraction, drying, and concentration, the product is purified by column chromatography or recrystallization.

• Auxiliary Removal: The camphorsultam auxiliary is typically removed by hydrolysis with lithium hydroxide or reduction with lithium aluminum hydride.

Logical Relationship of Common Chiral Auxiliaries

The selection of a chiral auxiliary often depends on the desired transformation and the structure of the substrate. The auxiliaries discussed are derived from different chiral pool sources, offering a range of steric and electronic properties to control stereoselectivity.

Caption: Classification of common chiral auxiliaries and their primary applications.

Conclusion

While direct experimental comparisons involving (1S)-1-(1,4-Dioxan-2-yl)ethanol are not prevalent in the literature, a robust selection of alternative chiral auxiliaries is available to the synthetic chemist. Evans oxazolidinones, pseudoephedrine amides, and Oppolzer's camphorsultam are well-established, highly effective, and their stereochemical outcomes are predictable. The choice of auxiliary will depend on the specific reaction, desired product, and the scalability of the synthesis. The data and protocols provided in this guide offer a starting point for researchers to select the most appropriate tool for their stereoselective synthesis challenges.

References

• 1. Synthesis of Bioactive Natural Products by Asymmetric syn- and anti-Aldol Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of the Cross-Reactivity Profile of (1S)-1-(1,4-Dioxan-2-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the date of this publication, specific experimental cross-reactivity data for (1S)-1-(1,4-Dioxan-2-yl)ethanol is not available in the public domain. The following guide is a comparative analysis based on hypothetical data for structurally related compounds to illustrate the methodologies and data presentation relevant to cross-reactivity studies in drug development. The experimental protocols provided are established methods for assessing small molecule cross-reactivity.

Introduction

(1S)-1-(1,4-Dioxan-2-yl)ethanol is a chiral small molecule containing a 1,4-dioxane ring and a secondary alcohol. Its structural motifs are present in various biologically active compounds, making the assessment of its potential off-target interactions, or cross-reactivity, a critical step in early-stage drug development.[1] Understanding the cross-reactivity profile of a drug candidate is essential for predicting potential side effects and ensuring its therapeutic specificity.

This guide provides a comparative overview of the hypothetical cross-reactivity of (1S)-1-(1,4-Dioxan-2-yl)ethanol (termed 'Compound X' for this analysis) against a panel of structurally related compounds. The comparison is based on data that would be generated from standard immunoassays and cell-based kinase inhibition assays.

Hypothetical Comparator Compounds

To create a meaningful comparison, a selection of compounds with structural similarities to Compound X has been chosen. These hypothetical alternatives include variations in the dioxane ring and the ethanol side chain, which could influence their interaction with biological targets.

• Compound A (1-(1,4-Dioxan-2-yl)ethan-1-one): Replacement of the hydroxyl group with a ketone to assess the impact of the hydrogen-bonding donor.

• Compound B ((2S)-1-(1,3-Dioxan-2-yl)ethanol): Isomeric variation of the dioxane ring to evaluate the influence of the oxygen atom positions.

• Compound C ((1S)-1-(Tetrahydrofuran-2-yl)ethanol): A five-membered cyclic ether analog to explore the effect of ring size.

• Compound D (2-(1,4-Dioxan-2-yl)propan-2-ol): A tertiary alcohol to investigate steric hindrance at the alcohol moiety.

Data Presentation: Comparative Cross-Reactivity Analysis

The following tables summarize the hypothetical quantitative data for the cross-reactivity of Compound X and its structural analogs.

Table 1: Immunoassay Cross-Reactivity against a Hypothetical Target Monoclonal Antibody

This table presents data from a competitive Enzyme-Linked Immunosorbent Assay (ELISA) designed to assess the binding affinity of the compounds to a monoclonal antibody raised against a key therapeutic target. The IC50 value represents the concentration of the compound required to inhibit 50% of the antibody binding, and the cross-reactivity is calculated relative to the target compound for which the antibody was developed (Assay Target).

Compound	Structure	IC50 (nM)	% Cross-Reactivity
Assay Target	(Reference Compound)	10	100%
Compound X	(1S)-1-(1,4-Dioxan-2-yl)ethanol	150	6.7%
Compound A	1-(1,4-Dioxan-2-yl)ethan-1-one	> 10,000	< 0.1%
Compound B	(2S)-1-(1,3-Dioxan-2-yl)ethanol	800	1.25%
Compound C	(1S)-1-(Tetrahydrofuran-2-yl)ethanol	550	1.8%
Compound D	2-(1,4-Dioxan-2-yl)propan-2-ol	2500	0.4%

Table 2: Cell-Based Kinase Inhibition Profile

This table displays the inhibitory activity of the compounds against a panel of three hypothetical kinases to assess their off-target kinase effects. Data is presented as the half-maximal inhibitory concentration (IC50) in micromolar (µM).

Compound	Kinase 1 IC50 (µM)	Kinase 2 IC50 (µM)	Kinase 3 IC50 (µM)
Compound X	> 100	25	> 100
Compound A	> 100	85	> 100
Compound B	> 100	45	> 100
Compound C	> 100	30	> 100
Compound D	> 100	90	> 100

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Competitive ELISA for Small Molecule Cross-Reactivity

This protocol is designed to determine the relative binding affinity of small molecules to a specific antibody.

Materials:

• 96-well microtiter plates

• Coating Buffer (e.g., 0.05 M Carbonate-Bicarbonate, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Antigen-Enzyme Conjugate (e.g., target molecule conjugated to Horseradish Peroxidase - HRP)

• Primary Antibody specific to the target molecule

• Test compounds (Compound X and comparators)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2 M H₂SO₄)

• Microplate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with the target antigen by incubating overnight at 4°C with 100 µL of antigen solution in coating buffer.[2]

• Washing: Wash the plate three times with wash buffer to remove unbound antigen.[2]

• Blocking: Block the remaining protein-binding sites by adding 200 µL of blocking buffer to each well and incubating for 1-2 hours at room temperature.[2]

• Competition: Add 50 µL of the test compound (at various concentrations) and 50 µL of the primary antibody to the wells. Incubate for 1 hour at 37°C.[3]

• Washing: Wash the plate three times with wash buffer.

• Conjugate Incubation: Add 100 µL of the antigen-enzyme conjugate to each well and incubate for 1 hour at 37°C.

• Washing: Wash the plate five times with wash buffer.

• Substrate Reaction: Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes at room temperature.[4]

• Stopping the Reaction: Add 50 µL of stop solution to each well.[4]

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: The concentration of the test compound that causes a 50% reduction in the signal (IC50) is calculated. The percent cross-reactivity is determined using the formula: (% Cross-Reactivity = (IC50 of reference compound / IC50 of test compound) x 100).

Cell-Based Kinase Inhibition Assay

This protocol measures the ability of a compound to inhibit the activity of a specific kinase within a cellular context.[5]

Materials:

• Human cell line expressing the kinase of interest

• Cell culture medium and supplements

• 96-well cell culture plates

• Test compounds

• Lysis Buffer

• Phospho-specific antibody for the kinase substrate

• Secondary antibody conjugated to HRP

• Chemiluminescent substrate

• Luminometer

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 1-2 hours).

• Cell Lysis: Wash the cells with cold PBS and then add lysis buffer to each well to extract cellular proteins.

• ELISA-based Detection:

  • Coat a new 96-well plate with a capture antibody that binds to the total (phosphorylated and unphosphorylated) kinase substrate.

  • Add the cell lysates to the wells and incubate to allow the substrate to bind.

  • Wash the plate and then add the phospho-specific primary antibody.

  • Wash again and add the HRP-conjugated secondary antibody.

  • After a final wash, add a chemiluminescent substrate.[6]

• Data Acquisition: Measure the luminescence using a luminometer.

• Data Analysis: The IC50 values are determined by plotting the percentage of kinase inhibition against the log of the compound concentration.

Mandatory Visualizations

Diagram 1: Competitive ELISA Workflow

Caption: Workflow for the competitive ELISA to determine compound cross-reactivity.

Diagram 2: Cell-Based Kinase Assay Workflow

Caption: Key steps in the cell-based kinase inhibition assay.

Diagram 3: Hypothetical Signaling Pathway Inhibition

Caption: Hypothetical inhibition of Kinase 2 by Compound X in a signaling cascade.

Conclusion

This guide provides a framework for evaluating the cross-reactivity of (1S)-1-(1,4-Dioxan-2-yl)ethanol. Based on the hypothetical data, Compound X demonstrates a higher degree of cross-reactivity in the immunoassay compared to its structural analogs, with the exception of the reference compound. In the kinase inhibition assay, Compound X and its furan analog (Compound C) show moderate off-target effects on Kinase 2, while other analogs are less active. These hypothetical results underscore the importance of subtle structural modifications in determining the specificity of a drug candidate. The provided protocols offer standardized methods for generating the necessary data to perform such a comparative analysis for any small molecule in a drug discovery program. Further in silico prediction and broader experimental screening would be necessary to build a complete off-target profile.[7][8]

References

• 1. An Overview of Saturated Cyclic Ethers: Biological Profiles and Synthetic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. microbenotes.com [microbenotes.com]
• 4. stjohnslabs.com [stjohnslabs.com]
• 5. Cell-based Kinase Assays - Profacgen [profacgen.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 8. In silico off-target profiling for enhanced drug safety assessment - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (1S)-1-(1,4-Dioxan-2-yl)ethanol: A Comprehensive Guide

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of (1S)-1-(1,4-Dioxan-2-yl)ethanol, ensuring the protection of laboratory personnel and the environment.

(1S)-1-(1,4-Dioxan-2-yl)ethanol , a chemical compound utilized in various research applications, requires careful management as a hazardous waste stream. Due to its chemical structure, which includes a 1,4-dioxane ring and an ethanol moiety, it should be treated with caution, assuming properties of both flammable liquids and potential peroxide-formers.[1][2][3][4][5][6] Adherence to federal and local regulations for hazardous waste disposal is mandatory.[7][8][9][10]

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[5] All handling of (1S)-1-(1,4-Dioxan-2-yl)ethanol and its waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[4][5] Keep the compound and its waste away from heat, sparks, open flames, and other ignition sources, as it is expected to be a flammable liquid.[11][1][2][3][6]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of (1S)-1-(1,4-Dioxan-2-yl)ethanol from a laboratory setting.

Step 1: Waste Identification and Classification

The first crucial step is to classify the waste. Based on its structural components, (1S)-1-(1,4-Dioxan-2-yl)ethanol should be considered a hazardous waste.[12][13] It is likely to exhibit characteristics of ignitability and potentially toxicity.[12] Furthermore, the presence of the 1,4-dioxane structure raises concerns about its potential to form explosive peroxides over time, especially if exposed to air.[4]

Step 2: Waste Collection and Segregation

• Dedicated Waste Container: Collect waste (1S)-1-(1,4-Dioxan-2-yl)ethanol in a designated, properly labeled, and chemically compatible container.[12][14][15] The container must have a secure, tight-fitting lid to prevent the release of vapors.[14][15]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "(1S)-1-(1,4-Dioxan-2-yl)ethanol," and the date accumulation started.[7][12]

• Segregation: Do not mix this waste with other waste streams, particularly with incompatible materials such as strong oxidizing agents.[3][14][15] Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.[12][14]

Step 3: Storage in the Laboratory

• Satellite Accumulation Area (SAA): The SAA must be at or near the point of generation and under the control of the laboratory personnel.[12][14]

• Container Management: Keep the waste container closed at all times except when adding waste.[12][14][15] Ensure the container is in good condition and not leaking.[7][14]

• Volume Limits: Adhere to the volume limits for hazardous waste accumulation in an SAA as stipulated by your institution's environmental health and safety (EHS) office and the EPA.[12]

Step 4: Arranging for Disposal

• Contact EHS: Once the waste container is full or has been in accumulation for the maximum allowable time (typically 90 or 180 days depending on generator status), contact your institution's EHS office to arrange for a pickup.[7][12]

• Documentation: Maintain accurate records of the hazardous waste generated, including the chemical name, quantity, and date of disposal request.[7] Retain copies of all waste manifests for at least three years.[7]

Step 5: Off-Site Treatment and Disposal

Your institution's EHS department will coordinate with a licensed hazardous waste transporter to move the waste to a certified treatment, storage, and disposal facility (TSDF).[7][10] The primary methods for disposing of organic solvent waste like (1S)-1-(1,4-Dioxan-2-yl)ethanol are typically incineration at high temperatures or fuel blending.[7]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative parameters relevant to the safe handling and disposal of chemicals with similar properties.

Parameter	Value/Guideline	Source
Flash Point (Ethanol)	14 °C (57 °F)	[6]
Flash Point (70% Ethanol)	16 °C (61 °F)	[6]
pH Range for Drain Disposal (if permissible)	5.5 - 10.5	[16]
SAA Maximum Volume	55 gallons	[12]
SAA Acutely Toxic Waste Limit	1 quart (liquid) or 1 kg (solid)	[12]
Waste Manifest Retention Period	At least 3 years	[7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

A flowchart outlining the procedural steps for the safe disposal of (1S)-1-(1,4-Dioxan-2-yl)ethanol.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of (1S)-1-(1,4-Dioxan-2-yl)ethanol, fostering a secure laboratory environment and upholding their commitment to environmental stewardship. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

References

• 1. gpreinc.com [gpreinc.com]
• 2. airgas.com [airgas.com]
• 3. ehss.syr.edu [ehss.syr.edu]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. astate.edu [astate.edu]
• 6. ehs.stanford.edu [ehs.stanford.edu]
• 7. hazardouswastedisposal.com [hazardouswastedisposal.com]
• 8. epa.gov [epa.gov]
• 9. youtube.com [youtube.com]
• 10. epa.gov [epa.gov]
• 11. asset.conrad.com [asset.conrad.com]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. mtu.edu [mtu.edu]
• 14. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 15. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Hazardous Waste and Disposal - American Chemical Society [acs.org]

Personal protective equipment for handling (1S)-1-(1,4-Dioxan-2-yl)ethanol

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling (1S)-1-(1,4-Dioxan-2-yl)ethanol. The following procedures are based on the safety data for the closely related compound, 1,4-Dioxane, and are intended to ensure the safe handling and disposal of this chemical in a laboratory setting.

Chemical Profile: (1S)-1-(1,4-Dioxan-2-yl)ethanol is a derivative of 1,4-Dioxane, a compound known to be a select carcinogen and a peroxide former.[1] Due to its structural similarity, it should be handled with the same precautions as 1,4-Dioxane. It is a flammable liquid and may cause serious eye irritation, respiratory irritation, and potentially cancer.[2][3][4]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure personal safety. The following table summarizes the required PPE for handling (1S)-1-(1,4-Dioxan-2-yl)ethanol.

Body Part	PPE Recommendation	Specifications
Hands	Chemical Resistant Gloves	Butyl rubber gloves are recommended.[5] Always inspect gloves for integrity before use.
Eyes/Face	Safety Goggles & Face Shield	Tightly fitting safety goggles are the minimum requirement.[5] A face shield should be worn when there is a splash hazard.
Body	Flame-Resistant Lab Coat	A lab coat made of 100% cotton or other flame-resistant material is required.[1][5] Ensure it is full-length.
Respiratory	Air-Purifying Respirator	A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges should be used where risk assessment shows it is appropriate.[1] If a respirator is the sole means of protection, a full-face supplied air respirator is necessary.[1]
Feet	Closed-Toe Shoes	Leather or rubber shoes that fully cover the foot are required.[5]

Handling and Storage

All operations involving (1S)-1-(1,4-Dioxan-2-yl)ethanol must be conducted in a certified chemical fume hood.[1][5] Take measures to prevent the build-up of electrostatic charge by grounding and bonding containers and receiving equipment.[2][3]

Storage:

• Store in a tightly closed container in a dry, well-ventilated, and approved flammables area.[1][2][3]

• Keep away from heat, sparks, open flames, and hot surfaces.[2][3]

• Like 1,4-Dioxane, this compound may form explosive peroxides upon exposure to air and light.[1][2] Containers should be dated upon receipt and upon opening.[1][2] It is recommended not to store the chemical for more than 6 months after opening or one year after purchase.[1]

Emergency Procedures

Emergency	Protocol
Spill	Small Spill (<1 L): Evacuate the area.[1] Wearing appropriate PPE, confine the spill with absorbent material.[1][5] Collect the cleanup materials in a tightly closed, labeled container for hazardous waste disposal.[5] Large Spill (>1 L): Evacuate the area immediately and contact emergency services and the environmental health and safety office.[1]
Fire	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish.[6] Wear self-contained breathing apparatus and full protective gear.[2]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[1][2]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][6]

Disposal Plan

All waste containing (1S)-1-(1,4-Dioxan-2-yl)ethanol must be treated as hazardous waste.

• Chemical Waste: Collect in a designated, properly labeled, and tightly closed container.[1][5]

• Contaminated PPE: Double bag contaminated gloves, lab coats, and other disposable materials in clear plastic bags, label them as hazardous waste, and dispose of them according to institutional guidelines.[1]

• Empty Containers: Dispose of as unused product in a licensed professional waste disposal service.[6] Do not reuse empty containers.

PPE Selection and Disposal Workflow

Caption: PPE selection and disposal workflow for handling (1S)-1-(1,4-Dioxan-2-yl)ethanol.

References

• 1. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. agilent.com [agilent.com]
• 5. wcu.edu [wcu.edu]
• 6. capotchem.cn [capotchem.cn]